GSK2801

• CAS: 1619994-68-1

Core Science & Biosynthesis

GSK2801: A Technical Guide to the Selective BAZ2A/B Bromodomain Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2801 is a potent and selective chemical probe for the bromodomains of BAZ2A (Bromodomain-adjacent to zinc finger domain protein 2A) and BAZ2B.[1][2][3][4][5] As members of the BAZ family of proteins, BAZ2A and BAZ2B are integral components of chromatin remodeling complexes, playing crucial roles in the regulation of gene expression. Specifically, BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA genes. Given the implication of epigenetic regulators in various diseases, including cancer, selective inhibitors like GSK2801 are invaluable tools for elucidating the biological functions of these proteins and for potential therapeutic development.

This technical guide provides a comprehensive overview of GSK2801, including its biochemical and cellular activity, selectivity profile, and in vivo pharmacokinetic properties. Detailed methodologies for key experimental assays are also presented to enable researchers to effectively utilize this chemical probe in their studies.

Biochemical and Cellular Activity

GSK2801 is an acetyl-lysine competitive inhibitor that binds to the bromodomains of BAZ2A and BAZ2B with high affinity. The dissociation constants (KD) have been determined by multiple biophysical methods, demonstrating potent engagement with its primary targets.

Table 1: Binding Affinity of GSK2801 for BAZ2A and BAZ2B

Target	Isothermal Titration Calorimetry (ITC) KD (nM)
BAZ2A	257
BAZ2B	136

Cellularly, GSK2801 has been shown to effectively displace GFP-tagged BAZ2A from acetylated chromatin, as demonstrated by Fluorescence Recovery After Photobleaching (FRAP) experiments. This confirms the inhibitor's ability to engage its target in a cellular context and modulate its interaction with chromatin.

Selectivity Profile

A critical aspect of a chemical probe is its selectivity. GSK2801 has been extensively profiled against a panel of human bromodomains and other off-target proteins, demonstrating a high degree of selectivity for BAZ2A and BAZ2B.

Table 2: Selectivity of GSK2801 Against Other Bromodomains

Target	Thermal Shift (ΔTm in °C at 10 µM)	Isothermal Titration Calorimetry (ITC) KD (µM)
BAZ2A	4.1	0.257
BAZ2B	2.7	0.136
BRD9	2.3	1.1
TAF1L(2)	3.4	3.2

Data compiled from multiple sources. Minor variations may exist between different experimental setups.

Screening against a broader panel of receptors and ion channels at a concentration of 10 µM showed that GSK2801 is largely inactive, with only minor inhibition observed at the Melatonin (MT-1) receptor.

In Vivo Pharmacokinetics

Pharmacokinetic studies in male CD1 mice have demonstrated that GSK2801 possesses reasonable in vivo exposure following oral administration, with modest clearance and good plasma stability. These favorable properties make GSK2801 a suitable tool for in vivo studies to probe the functions of BAZ2A/B bromodomains in animal models.

Table 3: Pharmacokinetic Parameters of GSK2801 in Male CD1 Mice

Dosing Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	Terminal t1/2 (h)
Intraperitoneal (IP)	30	1670	0.25	4.5
Oral (PO)	30	435	1.0	1.5

Signaling Pathway

BAZ2A, as part of the NoRC complex, plays a critical role in the epigenetic silencing of ribosomal RNA (rRNA) genes. This process involves the recruitment of histone-modifying enzymes and DNA methyltransferases to the rDNA promoter, leading to a heterochromatic state that is refractory to transcription. The mechanism of GSK2801's action is to inhibit the binding of the BAZ2A bromodomain to acetylated histones, thereby disrupting the localization and function of the NoRC complex.

BAZ2A/NoRC-mediated rRNA gene silencing pathway and the inhibitory action of GSK2801.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize GSK2801.

Isothermal Titration Calorimetry (ITC)

ITC is a quantitative technique used to measure the thermodynamic parameters of binding interactions. It directly measures the heat released or absorbed during the binding of a ligand to a macromolecule.

Methodology:

• Sample Preparation:

  • The BAZ2A or BAZ2B bromodomain protein and GSK2801 are extensively dialyzed against the same buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP) to minimize heats of dilution.

  • Protein concentration is accurately determined (e.g., by UV-Vis spectroscopy). A typical concentration for the protein in the sample cell is 10-20 µM.

  • GSK2801 is dissolved in the dialysis buffer to a concentration typically 10-fold higher than the protein concentration (e.g., 100-200 µM).

• Instrumentation and Setup:

  • An isothermal titration calorimeter (e.g., a MicroCal ITC200) is used.

  • The sample cell is loaded with the protein solution, and the titration syringe is filled with the GSK2801 solution.

  • The experiment is conducted at a constant temperature, typically 25°C.

• Titration:

  • A series of small injections (e.g., 1-2 µL) of the GSK2801 solution are made into the sample cell containing the protein.

  • The heat change associated with each injection is measured.

• Data Analysis:

  • The raw data (heat flow versus time) is integrated to obtain the heat change per injection.

  • The resulting binding isotherm (heat change versus molar ratio of ligand to protein) is fitted to a suitable binding model (e.g., a one-site binding model) to determine the dissociation constant (KD), binding enthalpy (ΔH), and stoichiometry (n).

Workflow for Isothermal Titration Calorimetry (ITC).

Thermal Shift Assay (TSA)

TSA, or differential scanning fluorimetry (DSF), is a high-throughput method to assess the thermal stability of a protein in the presence and absence of a ligand. Ligand binding typically stabilizes the protein, resulting in an increase in its melting temperature (Tm).

Methodology:

• Reaction Setup:

  • A reaction mix is prepared containing the target bromodomain protein (e.g., at 1-5 µM), a fluorescent dye that binds to hydrophobic regions of unfolded proteins (e.g., SYPRO Orange), and the assay buffer.

  • The reaction mix is dispensed into a 96- or 384-well PCR plate.

  • GSK2801 (or a DMSO control) is added to the wells at a final concentration typically around 10 µM.

• Thermal Denaturation:

  • The plate is sealed and placed in a real-time PCR instrument.

  • The temperature is gradually increased (e.g., from 25°C to 95°C with a ramp rate of 1°C/minute).

  • Fluorescence is monitored at each temperature increment.

• Data Analysis:

  • As the protein unfolds, the dye binds to the exposed hydrophobic core, leading to an increase in fluorescence.

  • A melting curve (fluorescence versus temperature) is generated.

  • The Tm is determined as the midpoint of the transition in the melting curve, often calculated from the peak of the first derivative of the curve.

  • The change in melting temperature (ΔTm) is calculated as the Tm in the presence of GSK2801 minus the Tm of the DMSO control.

Workflow for Thermal Shift Assay (TSA).

Biolayer Interferometry (BLI)

BLI is a label-free optical biosensing technique used to measure real-time biomolecular interactions. It is often used to determine kinetic parameters such as association (kon) and dissociation (koff) rates, in addition to the dissociation constant (KD).

Methodology:

• Biosensor Preparation:

  • Biotinylated BAZ2A or BAZ2B bromodomain is immobilized onto streptavidin-coated biosensors.

• Experiment Setup:

  • The experiment is performed in a 96-well plate format.

  • The plate contains wells with assay buffer for baseline equilibration, the biotinylated protein for loading, and various concentrations of GSK2801 for association, and buffer for dissociation.

• BLI Measurement Steps:

  • Baseline: The biosensor is equilibrated in assay buffer to establish a stable baseline.

  • Loading: The biosensor is dipped into the well containing the biotinylated protein to immobilize it.

  • Association: The protein-loaded biosensor is moved to wells containing different concentrations of GSK2801, and the binding is monitored over time.

  • Dissociation: The biosensor is then moved to a well containing only assay buffer, and the dissociation of GSK2801 is monitored.

• Data Analysis:

  • The binding sensorgrams are globally fitted to a 1:1 binding model to extract the kinetic parameters kon and koff.

  • The KD is calculated as koff / kon.

References

• 1. Reactome | NoRC negatively regulates rRNA expression [reactome.org]
• 2. Monitoring dynamic binding of chromatin proteins in vivo by fluorescence recovery after photobleaching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescence Recovery After Photobleaching (FRAP) to Study Nuclear Protein Dynamics in Living Cells | Springer Nature Experiments [experiments.springernature.com]
• 4. Kinetic Analysis of a Protein-protein Complex to Determine its Dissociation Constant (KD) and the Effective Concentration (EC50) of an Interplaying Effector Molecule Using Bio-layer Interferometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bio-Layer Interferometry: Principles & Applications [excedr.com]

GSK2801: An In-depth Technical Guide to a Selective BAZ2A/B Bromodomain Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2801 is a potent and selective chemical probe for the bromodomains of BAZ2A and BAZ2B, which are key components of chromatin remodeling complexes.[1][2][3][4] As an acetyl-lysine competitive inhibitor, GSK2801 serves as a valuable tool for investigating the biological roles of these bromodomains in gene transcription and chromatin biology.[1][4] This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental data related to GSK2801, intended for researchers and professionals in the field of drug development.

Core Function and Mechanism of Action

GSK2801 functions as a selective antagonist of the BAZ2A and BAZ2B bromodomains.[1][4] Bromodomains are protein modules that recognize and bind to acetylated lysine (B10760008) residues on histone tails and other proteins, thereby playing a crucial role in the regulation of gene expression.[1] GSK2801 competitively binds to the acetyl-lysine binding pocket of BAZ2A and BAZ2B bromodomains, preventing their interaction with acetylated histones and subsequently modulating the transcription of target genes.[1][4]

BAZ2A (also known as TIP5) is a core component of the Nucleolar Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA genes.[1][5] By inhibiting the BAZ2A bromodomain, GSK2801 can disrupt the function of the NoRC complex. Furthermore, studies have shown that GSK2801 can synergize with BET bromodomain inhibitors to induce apoptosis in triple-negative breast cancer cells by blocking BRD2-driven transcription.[1][2]

Signaling Pathways

The following diagrams illustrate the key signaling pathways influenced by GSK2801.

Caption: Inhibition of BAZ2A by GSK2801 disrupts NoRC-mediated gene silencing.

Caption: Synergistic action of GSK2801 and BET inhibitors on BRD2-driven transcription.

Quantitative Data

The following tables summarize the key quantitative data for GSK2801 from various biochemical and cellular assays.

Table 1: Binding Affinity (Kd) of GSK2801

Target	Method	Kd (nM)	Reference
BAZ2A	Isothermal Titration Calorimetry (ITC)	257	[1][4]
BAZ2B	Isothermal Titration Calorimetry (ITC)	136	[1][4]
BAZ2B	Biolayer Interferometry (BLI)	60	[1]
BRD9	Isothermal Titration Calorimetry (ITC)	1100	[1]
TAF1L(2)	Isothermal Titration Calorimetry (ITC)	3200	[1]

Table 2: Thermal Shift Assay (ΔTm) Data for GSK2801

Target	ΔTm (°C) at 10 µM	Reference
BAZ2A	4.1	[1]
BAZ2B	2.7	[1]
BRD9	2.3	[1]
TAF1L(2)	3.4	[1]

Table 3: IC50 Values of GSK2801

Cell Line	Assay	IC50 (µM)	Reference
BAZ2A	Biochemical FRET assay	0.4	[6]
BAZ2B	AlphaScreen	~1-10	[1]
MDA-MB-231	Growth Inhibition (in combination with JQ1)	10 (GSK2801) + 0.03 (JQ1)	[1]
SUM159	Growth Inhibition (in combination with JQ1)	10 (GSK2801) + 0.1 (JQ1)	[1]
HCC1806	Growth Inhibition (in combination with JQ1)	10 (GSK2801) + 0.5 (JQ1)	[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Isothermal Titration Calorimetry (ITC)

Objective: To determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH) of GSK2801 to its target bromodomains.

Methodology:

• Protein Preparation: Recombinant BAZ2A and BAZ2B bromodomain proteins were expressed and purified. The final buffer for the protein solution was 25 mM HEPES, pH 7.5, 100 mM NaCl, and 0.05% Tween-20.

• Ligand Preparation: GSK2801 was dissolved in a matching buffer to the protein solution.

• ITC Experiment:

  • A MicroCal ITC200 instrument was used.

  • The sample cell was filled with the bromodomain protein solution (typically at a concentration of 10-20 µM).

  • The injection syringe was filled with the GSK2801 solution (typically at a concentration of 100-200 µM).

  • A series of injections (e.g., 20 injections of 2 µL each) of the GSK2801 solution into the sample cell were performed at a constant temperature (25 °C).

  • The heat released or absorbed during each injection was measured.

• Data Analysis: The raw data was integrated, corrected for the heat of dilution, and fitted to a single-site binding model using the Origin software to determine the Kd, n, and ΔH.[1]

Thermal Shift Assay (Differential Scanning Fluorimetry - DSF)

Objective: To assess the thermal stability of BAZ2A and BAZ2B in the presence of GSK2801.

Methodology:

• Reaction Mixture:

  • A final volume of 20 µL was used in a 96-well PCR plate.

  • The mixture contained the target bromodomain protein (2 µM), SYPRO Orange dye (5x concentrate), and GSK2801 (10 µM) in a buffer of 10 mM HEPES pH 7.5 and 500 mM NaCl.

• Thermal Denaturation:

  • The plate was heated in a real-time PCR machine from 25 °C to 95 °C with a ramp rate of 0.05 °C/s.

  • The fluorescence of the SYPRO Orange dye was measured at each temperature increment.

• Data Analysis: The melting temperature (Tm) was determined by fitting the sigmoidal melting curve to the Boltzmann equation. The change in melting temperature (ΔTm) was calculated by subtracting the Tm of the protein without the ligand from the Tm of the protein with GSK2801.[1]

Fluorescence Recovery After Photobleaching (FRAP)

Objective: To demonstrate the displacement of BAZ2A from chromatin by GSK2801 in living cells.

Methodology:

• Cell Culture and Transfection:

  • U2OS cells were cultured in DMEM supplemented with 10% FBS.

  • Cells were transfected with a plasmid expressing a GFP-BAZ2A fusion protein.

• Compound Treatment:

  • Cells were treated with the histone deacetylase (HDAC) inhibitor SAHA to induce hyperacetylated chromatin.

  • Subsequently, cells were treated with GSK2801 (1 µM) or a negative control compound.

• FRAP Imaging:

  • A defined region of interest (ROI) within the nucleus of a GFP-BAZ2A expressing cell was photobleached using a high-intensity laser.

  • The recovery of fluorescence in the bleached ROI was monitored over time by acquiring images at regular intervals.

• Data Analysis: The fluorescence recovery curves were generated, and the half-maximal recovery time (t1/2) was calculated. A faster recovery time indicates displacement of the GFP-tagged protein from its binding sites.[1]

Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)

Objective: To identify the genomic regions where BRD2 is displaced from chromatin upon treatment with GSK2801 and a BET inhibitor.

Methodology:

• Cell Treatment and Cross-linking:

  • MDA-MB-231 cells were treated with DMSO (control), JQ1, GSK2801, or a combination of JQ1 and GSK2801 for 48 hours.

  • Protein-DNA complexes were cross-linked using 1% formaldehyde.

• Chromatin Preparation:

  • Cells were lysed, and the nuclei were isolated.

  • Chromatin was sheared to an average size of 200-500 bp by sonication.

• Immunoprecipitation:

  • Sheared chromatin was incubated with an antibody specific for BRD2 overnight at 4 °C.

  • Antibody-chromatin complexes were captured using protein A/G magnetic beads.

• DNA Purification and Library Preparation:

  • Cross-links were reversed, and the DNA was purified.

  • Sequencing libraries were prepared from the immunoprecipitated DNA.

• Sequencing and Data Analysis:

  • Libraries were sequenced on an Illumina platform.

  • Sequencing reads were aligned to the human genome, and peak calling was performed to identify regions of BRD2 enrichment. Differential binding analysis was used to compare the treatment conditions.[1]

Conclusion

GSK2801 is a well-characterized, selective inhibitor of the BAZ2A and BAZ2B bromodomains. Its ability to competitively block the acetyl-lysine binding site makes it an indispensable tool for elucidating the roles of these proteins in chromatin remodeling, gene regulation, and disease. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to design and interpret experiments utilizing this valuable chemical probe. Further investigation into the synergistic effects of GSK2801 with other epigenetic modulators holds promise for the development of novel therapeutic strategies.

References

• 1. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BAZ2A‐mediated repression via H3K14ac‐marked enhancers promotes prostate cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Item - Supplementary Data File 6 from GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - American Association for Cancer Research - Figshare [aacr.figshare.com]
• 5. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

GSK2801: A Technical Guide to a Selective BAZ2A/B Bromodomain Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, development, and mechanism of action of GSK2801, a potent and selective chemical probe for the BAZ2A and BAZ2B bromodomains. This document details the core characteristics of the molecule, including its binding affinity, selectivity, and cellular activity, supported by quantitative data, detailed experimental protocols, and visualizations of its mechanism of action.

Core Compound Properties

GSK2801 is a cell-active, acetyl-lysine competitive inhibitor of the bromodomains of BAZ2A and BAZ2B.[1][2][3][4] It serves as a valuable tool for studying the biological functions of these proteins in chromatin biology and their role in disease.[1] An inactive control compound, GSK8573, which is structurally related, is available to aid in validating cellular screening results.

Quantitative Data Summary

The following tables summarize the key quantitative data for GSK2801, providing a clear comparison of its binding affinity, selectivity, and pharmacokinetic properties.

Table 1: Binding Affinity and Kinetics of GSK2801 for BAZ2A and BAZ2B

Target	Assay	Parameter	Value	Reference
BAZ2B	ITC	Dissociation Constant (KD)	136 nM
BAZ2A	ITC	Dissociation Constant (KD)	257 nM
BAZ2B	BLI	Dissociation Constant (KD)	60 nM
BAZ2B	BLI	On-rate (Kon)	1.57 ± 0.02 × 105 M-1s-1
BAZ2B	BLI	Off-rate (Koff)	6.95 ± 0.058 × 10-3 s-1
BAZ2B	ITC	Enthalpy (ΔH)	-10.69 ± 0.07 kcal/mol

Table 2: Selectivity Profile of GSK2801 Against Other Bromodomains

Target	Assay	Parameter	Value	Reference
BAZ2A	Thermal Stability Assay	Temperature Shift (ΔTm) at 10 µM	4.1 °C
BAZ2B	Thermal Stability Assay	Temperature Shift (ΔTm) at 10 µM	2.7 °C
BRD9	Thermal Stability Assay	Temperature Shift (ΔTm) at 10 µM	2.3 - 2.9 °C
TAF1L(2)	Thermal Stability Assay	Temperature Shift (ΔTm) at 10 µM	3.4 °C
BRD9	ITC	Dissociation Constant (KD)	1.1 - 1.2 µM
TAF1L(2)	ITC	Dissociation Constant (KD)	3.2 µM

Table 3: In Vivo Pharmacokinetics of GSK2801 in Mice

Dosing Route	Dose	Property	Value	Reference
Oral (PO)	30 mg/kg	In vivo exposure	Reasonable
Intraperitoneal (IP)	30 mg/kg	Clearance	Modest
N/A	N/A	Plasma Stability	Reasonable

Signaling Pathways and Mechanism of Action

GSK2801 acts as a competitive inhibitor at the acetyl-lysine binding pocket of the BAZ2A and BAZ2B bromodomains. These proteins are core components of the Nucleolar Remodeling Complex (NoRC), which is involved in regulating the expression of non-coding RNAs and heterochromatin formation.

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]

GSK2801: A Technical Guide to a Selective Chemical Probe for BAZ2A and BAZ2B Bromodomains

This guide provides an in-depth overview of GSK2801, a potent and selective chemical probe for the BAZ2A and BAZ2B bromodomains. It is intended for researchers, scientists, and drug development professionals interested in utilizing GSK2801 to investigate the biological roles of these epigenetic reader proteins.

Introduction: The BAZ2 Bromodomains

Bromodomains are conserved protein modules that recognize and bind to acetylated lysine (B10760008) residues (KAc), particularly on histone tails.[1][2][3] This interaction is a key mechanism in the regulation of gene transcription and chromatin remodeling.[2][3] The BAZ2 (Bromodomain Adjacent to Zinc finger) family of proteins includes two closely related members, BAZ2A (also known as TIP5) and BAZ2B.[1][4][5]

BAZ2A is a central scaffolding protein of the Nucleolar Remodeling Complex (NoRC), which also includes the ATPase SNF2H (also known as SMARCA5).[1][5][6] The NoRC complex plays a critical role in establishing and maintaining heterochromatin, leading to the transcriptional silencing of ribosomal RNA (rRNA) genes.[1][2][6][7] BAZ2A's function has been linked to prostate cancer, where it is often overexpressed and helps maintain cell growth by repressing specific genes.[8] BAZ2B's functions are less understood, but it is implicated in regulating nucleosome mobilization and has been associated with polymerase II activity.[7][9]

Given their role in chromatin biology and disease, the BAZ2 bromodomains are compelling targets for therapeutic intervention. However, they have been considered to have low druggability.[1][4][5] GSK2801 was developed as the first potent, selective, and cell-active small molecule inhibitor to probe the function of these challenging targets.[1][4]

GSK2801: Biochemical Profile and Selectivity

GSK2801 is a potent acetyl-lysine competitive inhibitor of the BAZ2A and BAZ2B bromodomains.[1][4][5] Its development provides a crucial tool for elucidating the cellular and in vivo functions of these proteins.[1][2][4] An inactive control compound, GSK8573, which is structurally similar but does not bind to BAZ2 proteins, is available to aid in validating experimental results.[1][4]

The binding affinity of GSK2801 to the BAZ2 bromodomains has been quantitatively determined using Isothermal Titration Calorimetry (ITC). The probe demonstrates high-nanomolar affinity for both targets.

Target	Binding Affinity (KD) by ITC	Reference
BAZ2A	257 nM	[1][4][5][9][10]
BAZ2B	136 nM	[1][4][5][9][10]

High selectivity is a critical feature of a chemical probe. GSK2801 has been extensively profiled against a panel of human bromodomains and other protein targets, demonstrating excellent selectivity for BAZ2A/B.

Thermal Shift Assays: A thermal shift assay (Differential Scanning Fluorimetry) across 46 human bromodomains showed that at a concentration of 10 μM, GSK2801 induced significant thermal stabilization only for BAZ2A and BAZ2B.[1][4][9] Minor shifts were observed for BRD9 and the second bromodomain of TAF1L, TAF1L(2).[1][4][9]

Target	Thermal Shift (ΔTm) at 10 µM GSK2801	Reference
BAZ2A	4.1 °C	[1][4][9]
BAZ2B	2.7 °C	[1][4][9]
TAF1L(2)	3.4 °C	[1][4][9]
BRD9	2.3 - 2.9 °C	[1][4][9]

Off-Target Binding Affinity (ITC): The minor off-target activities observed in thermal shift assays were quantified using ITC, confirming that GSK2801 is significantly more potent for BAZ2A/B.

Off-Target	Binding Affinity (KD) by ITC	Selectivity Window (vs. BAZ2B)	Reference
BRD9	1.1 - 1.2 µM	~8-9 fold	[9][11]
TAF1L(2)	3.2 µM	~23 fold	[4][9][11]

Beyond the bromodomain family, GSK2801 was screened against 55 receptors and ion channels and was found to be inactive, further establishing its high selectivity.[9]

Functional Context and Mechanism of Action

GSK2801 acts as a competitive inhibitor by binding to the acetyl-lysine binding pocket of the BAZ2 bromodomains, preventing their interaction with acetylated histones and other proteins.[4][5] This disrupts the recruitment and function of the NoRC complex at its target chromatin sites.

Caption: BAZ2A/NoRC-mediated gene silencing and its inhibition by GSK2801.

Cellular and In Vivo Activity

GSK2801 demonstrates cell permeability and target engagement in cellular assays.[4] Its cellular activity was confirmed using Fluorescence Recovery After Photobleaching (FRAP), where GSK2801 treatment displaced GFP-tagged BAZ2A from acetylated chromatin in living cells.[1][3][4][5]

Pharmacokinetic studies in mice revealed that GSK2801 has reasonable in vivo exposure and stability following oral dosing, making it a suitable tool for in vivo experiments.[1][2][4][5]

Parameter	Species	Dosing	Observation	Reference
Pharmacokinetics	Male CD1 Mice	30 mg/kg (p.o. and i.p.)	Reasonable in vivo exposure, modest clearance, and good plasma stability.	[1][4][9][10]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of findings using GSK2801. Below are summaries of the key assays used to characterize this probe.

ITC directly measures the heat released or absorbed during a binding event, allowing for the accurate determination of binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).

Caption: Experimental workflow for Isothermal Titration Calorimetry (ITC).

Methodology: ITC experiments are performed using a microcalorimeter. The bromodomain protein (e.g., BAZ2A or BAZ2B) is placed in the sample cell at a known concentration. GSK2801, at a higher concentration in the same buffer, is loaded into an injection syringe. A series of small, precise injections of GSK2801 into the protein solution is performed. The instrument measures the minute heat changes that occur upon binding. The resulting data are plotted as power versus time and integrated to yield a binding isotherm (kcal/mol vs. molar ratio). This isotherm is then fitted to a suitable binding model to calculate the dissociation constant (KD).[4]

This assay measures the thermal stability of a protein by monitoring its unfolding temperature (melting temperature, Tm). Ligand binding typically stabilizes the protein, resulting in an increase in its Tm (a positive ΔTm). It is a common method for initial screening and selectivity profiling.

Caption: Experimental workflow for Thermal Shift Assay (TSA).

Methodology: The assay is typically run in a 96- or 384-well plate format using a real-time PCR instrument. Each well contains the target bromodomain protein, a lipophilic fluorescent dye (like SYPRO Orange), and either the test compound (GSK2801) or a vehicle control (DMSO).[4] The temperature is gradually ramped up. As the protein unfolds, its hydrophobic core becomes exposed, allowing the dye to bind and fluoresce. The temperature at which 50% of the protein is unfolded is the melting temperature (Tm). A stabilizing ligand will increase the Tm, and the difference (ΔTm) between the compound-treated and control samples indicates binding.[1][4]

FRAP is a live-cell imaging technique used to measure the dynamics of fluorescently labeled proteins. It is used to assess the target engagement of a compound by observing changes in the mobility of its target protein within a specific cellular compartment.

Caption: Experimental workflow for Fluorescence Recovery After Photobleaching (FRAP).

Methodology: Cells are engineered to express the target protein (e.g., BAZ2A) fused to a fluorescent protein like GFP.[4] After treatment with GSK2801 or a vehicle control, a specific region of the cell where the protein is localized (e.g., heterochromatin) is selected. A high-intensity laser is used to irreversibly bleach the fluorescence in this region. The microscope then monitors the rate at which unbleached GFP-BAZ2A molecules from surrounding areas move into the bleached spot, causing fluorescence to recover. If GSK2801 successfully displaces BAZ2A from its chromatin binding sites, the protein becomes more mobile, leading to a faster fluorescence recovery rate compared to the control.[1][4]

Conclusion

GSK2801 is a high-quality chemical probe for the BAZ2A and BAZ2B bromodomains, characterized by its high potency, excellent selectivity, and demonstrated activity in cellular and in vivo models.[1][2][4] It serves as an invaluable tool for researchers to dissect the complex biology of BAZ2-containing chromatin remodeling complexes and to explore their potential as therapeutic targets in diseases such as cancer. The availability of a matched inactive control compound, GSK8573, further enhances its utility for rigorous pharmacological studies.[4]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ora.ox.ac.uk [ora.ox.ac.uk]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BAZ2A safeguards genome architecture of ground‐state pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. BAZ2A bromodomain adjacent to zinc finger domain 2A [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 9. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]

GSK2801: A Technical Guide to Binding Affinity and Kinetics

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the binding affinity and kinetics of GSK2801, a potent and selective chemical probe for the BAZ2A and BAZ2B bromodomains. This document summarizes key quantitative data, details the experimental protocols used for its characterization, and visualizes the associated signaling pathways and experimental workflows.

Quantitative Binding Affinity and Kinetics

GSK2801 is a high-affinity ligand for the bromodomains of BAZ2A and BAZ2B, demonstrating selectivity over other bromodomain families. The following tables summarize the binding affinity (Kd), and kinetic parameters (kon, koff) of GSK2801 for its primary targets and key off-targets.

Table 1: Binding Affinity of GSK2801 for BAZ2A and BAZ2B Bromodomains

Target	Method	Kd (nM)
BAZ2A	Isothermal Titration Calorimetry (ITC)	257[1]
BAZ2B	Isothermal Titration Calorimetry (ITC)	136[1]
BAZ2B	Biolayer Interferometry (BLI)	60[1]

Table 2: Binding Kinetics of GSK2801 for BAZ2B Bromodomain

Target	Method	kon (M-1s-1)	koff (s-1)
BAZ2B	Biolayer Interferometry (BLI)	1.57 x 105[1]	6.95 x 10-3[1]

Table 3: Binding Affinity of GSK2801 for Off-Target Bromodomains

Off-Target	Method	Kd (μM)
BRD9	Isothermal Titration Calorimetry (ITC)	1.1
TAF1L(2)	Isothermal Titration Calorimetry (ITC)	3.2

Experimental Protocols

The characterization of GSK2801's binding profile involved several key biophysical and cellular techniques. Below are detailed methodologies for these experiments.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

Methodology:

• Sample Preparation:

  • The protein of interest (e.g., BAZ2A, BAZ2B, BRD9, TAF1L(2)) is purified and dialyzed extensively against the ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP).

  • GSK2801 is dissolved in the same final dialysis buffer to minimize heats of dilution. The final DMSO concentration should be matched between the protein and ligand solutions and is typically kept below 5%.

  • Protein concentrations are typically in the range of 10-20 µM in the sample cell, while the ligand (GSK2801) concentration in the syringe is 10-20 fold higher (100-200 µM).

• Instrumentation and Data Acquisition:

  • Experiments are performed on an isothermal titration calorimeter (e.g., MicroCal ITC200).

  • The sample cell is filled with the protein solution, and the syringe is loaded with the GSK2801 solution.

  • A series of injections (e.g., 19 injections of 2 µL each) are made at a constant temperature (e.g., 25°C).

  • The time between injections is set to allow the signal to return to baseline (e.g., 150 seconds).

  • The stirring speed is maintained at a constant rate (e.g., 750 rpm) to ensure proper mixing.

• Data Analysis:

  • The raw ITC data, consisting of heat pulses for each injection, is integrated to obtain the heat change per injection.

  • The resulting binding isotherm is then fitted to a suitable binding model (e.g., one-site binding model) using the instrument's software (e.g., Origin).

  • This analysis yields the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Isothermal Titration Calorimetry (ITC) Workflow.

Biolayer Interferometry (BLI)

BLI is an optical biosensing technique used to measure real-time kinetics of molecular interactions.

Methodology:

• Biosensor Preparation and Ligand Immobilization:

  • Streptavidin (SA) biosensors are hydrated in the assay buffer (e.g., PBS, 0.05% Tween-20, 0.1% BSA) for at least 10 minutes.

  • A biotinylated version of the target protein (e.g., BAZ2B) is immobilized onto the surface of the hydrated SA biosensors.

• Assay Steps:

  • Baseline: The biosensors with the immobilized protein are equilibrated in the assay buffer to establish a stable baseline.

  • Association: The biosensors are then dipped into wells containing varying concentrations of GSK2801. The binding of GSK2801 to the immobilized protein is monitored in real-time as a change in the interference pattern.

  • Dissociation: After the association phase, the biosensors are moved back into wells containing only the assay buffer, and the dissociation of GSK2801 is monitored.

• Data Analysis:

  • The resulting sensorgrams (plots of response versus time) are corrected for baseline drift.

  • The association (kon) and dissociation (koff) rates are determined by fitting the association and dissociation phases of the sensorgrams to a 1:1 binding model.

  • The equilibrium dissociation constant (Kd) is calculated as the ratio of koff to kon.

Biolayer Interferometry (BLI) Workflow.

Fluorescence Recovery After Photobleaching (FRAP)

FRAP is a microscopy technique used to measure the dynamics of fluorescently labeled molecules in living cells, providing insights into protein mobility and binding to cellular structures.

Methodology:

• Cell Culture and Transfection:

  • Human osteosarcoma (U2OS) cells are cultured in appropriate media.

  • Cells are transiently transfected with a plasmid encoding a GFP-tagged version of the target protein (e.g., GFP-BAZ2A).

• Live-Cell Imaging and Photobleaching:

  • Transfected cells are imaged using a confocal microscope equipped with a live-cell imaging chamber to maintain physiological conditions (37°C, 5% CO2).

  • A specific region of interest (ROI) within the nucleus is photobleached using a high-intensity laser beam, which irreversibly quenches the fluorescence of the GFP-tagged proteins in that region.

  • The recovery of fluorescence in the bleached ROI is monitored over time by acquiring images at low laser intensity.

• Data Analysis:

  • The fluorescence intensity in the bleached region is measured over time and corrected for photobleaching that occurs during image acquisition.

  • The fluorescence recovery curve is generated and often fitted to a mathematical model to extract parameters such as the mobile fraction and the half-time of recovery (t1/2).

  • A faster recovery indicates weaker binding to chromatin, and the displacement of the protein by an inhibitor like GSK2801 will result in a faster fluorescence recovery.

Fluorescence Recovery After Photobleaching (FRAP) Workflow.

Signaling Pathway and Mechanism of Action

GSK2801 is an acetyl-lysine competitive inhibitor of the BAZ2A and BAZ2B bromodomains. BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which plays a crucial role in epigenetic regulation by silencing ribosomal RNA (rRNA) gene transcription.

The NoRC complex, consisting of BAZ2A (also known as TIP5) and the ATPase SMARCA5 (also known as SNF2h), is recruited to rDNA promoters. This recruitment leads to the subsequent recruitment of histone deacetylases (HDACs) and DNA methyltransferases (DNMTs). These enzymes induce a heterochromatic state, characterized by histone deacetylation and DNA methylation, which ultimately leads to the repression of rRNA gene transcription. By binding to the acetyl-lysine binding pocket of the BAZ2A bromodomain, GSK2801 prevents the recognition of acetylated histones, thereby inhibiting the recruitment of the NoRC complex and its associated gene silencing machinery.

NoRC Signaling Pathway and GSK2801 Inhibition.

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]

GSK2801: A Comprehensive Technical Guide to its Bromodomain Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selectivity profile of GSK2801, a potent and selective chemical probe for the BAZ2A and BAZ2B bromodomains. GSK2801 serves as a valuable tool for investigating the biological functions of these bromodomain-containing proteins in chromatin biology and disease. This document outlines the quantitative binding data, detailed experimental methodologies for key assays, and visual representations of its mechanism of action and experimental workflows.

Quantitative Selectivity Profile

GSK2801 was developed as a selective inhibitor of the BAZ2A and BAZ2B bromodomains.[1][2] Its selectivity has been rigorously profiled across the bromodomain family using multiple biophysical and biochemical assays. The following tables summarize the quantitative data from these analyses.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the dissociation constant (KD), binding enthalpy (ΔH), and stoichiometry (n). GSK2801 demonstrates high affinity for BAZ2B and BAZ2A, with significantly weaker binding to the off-target bromodomains BRD9 and TAF1L.[3][4]

Target Bromodomain	Dissociation Constant (KD)	Binding Enthalpy (ΔH)	Stoichiometry (n)
BAZ2B	136 nM	-10.69 kcal/mol	1.0 ± 0.1
BAZ2A	257 nM	Not Reported	1.0 ± 0.1
BRD9	1.1 - 1.2 µM	-9.8 kcal/mol	Not Reported
TAF1L	3.2 µM	-8.6 kcal/mol	Not Reported

Table 1: ITC binding data for GSK2801 against primary targets and key off-targets. Data sourced from multiple studies.[3][4]

Thermal Shift Assay (TSA)

Thermal shift assays measure the change in a protein's melting temperature (ΔTm) upon ligand binding. A significant thermal shift indicates direct target engagement. GSK2801 was screened at a concentration of 10 µM against a panel of 46 human bromodomains.[1][5]

Target Bromodomain	Thermal Shift (ΔTm at 10 µM)
BAZ2A	4.1 °C
BAZ2B	2.7 °C
TAF1L(2)	3.4 °C
BRD9	2.3 - 2.9 °C

Table 2: Thermal shift data for GSK2801. Significant shifts were observed for BAZ2A/B and the off-targets TAF1L and BRD9.[3][5]

Biolayer Interferometry (BLI)

BLI is a label-free optical technique that measures real-time binding kinetics. Steady-state analysis of BLI data for GSK2801 binding to BAZ2B yielded a KD of 60 nM.[4][5] A broader selectivity screen against 40-42 biotinylated bromodomains at concentrations of 1.0 µM and 0.2 µM corroborated the findings from the thermal shift assay, identifying BRD9 and TAF1L as the primary off-targets.[1][4]

Assay Type	Target Bromodomain	Dissociation Constant (KD)
Steady-State Analysis	BAZ2B	60 nM
Selectivity Screen	BRD9	Identified as major off-target
Selectivity Screen	TAF1L	Identified as major off-target

Table 3: Biolayer interferometry data for GSK2801.[4][5]

Chemoproteomic Competition Binding Assay

To assess target engagement in a more physiological context, a chemoproteomic competition binding assay was performed. An immobilized analogue of GSK2801 was used to pull down endogenous bromodomain proteins from HuT78 cell extracts. The displacement of these proteins by increasing concentrations of free GSK2801 was quantified by mass spectrometry. This assay confirmed potent binding to endogenous BAZ2A and BAZ2B.

Target Protein	pKd (-log(Kd))
BAZ2A	~7.5
BAZ2B	~7.5
BRD9	~6.0

Table 4: Chemoproteomic profiling of GSK2801 against endogenous bromodomain proteins.[6]

Mechanism of Action

GSK2801 functions as an acetyl-lysine competitive inhibitor.[1][2] Bromodomains are "reader" domains that specifically recognize acetylated lysine (B10760008) (KAc) residues on histone tails and other proteins. This interaction tethers bromodomain-containing protein complexes to chromatin, influencing gene expression. GSK2801 mimics the acetylated lysine moiety, binding to the KAc recognition pocket of the BAZ2A/B bromodomains and thereby preventing their interaction with acetylated histones.

Caption: Mechanism of GSK2801 competitive inhibition.

Experimental Protocols

The following sections provide detailed methodologies for the key assays used to characterize the selectivity profile of GSK2801.

Isothermal Titration Calorimetry (ITC)

ITC is a quantitative technique used to determine the thermodynamic parameters of binding interactions in solution.

• Instrumentation: MicroCal ITC200 or similar instrument.

• Sample Preparation:

  • The bromodomain protein (e.g., BAZ2B, BAZ2A, BRD9, TAF1L) and GSK2801 are exchanged into an identical, well-matched buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP) via dialysis or buffer exchange columns to minimize heats of dilution.

  • Protein concentration is accurately determined (e.g., by UV-Vis spectroscopy). A typical starting concentration for the protein in the sample cell is 10-50 µM.

  • GSK2801 is dissolved in the matched buffer. The concentration in the syringe is typically 10-15 times higher than the protein concentration in the cell (e.g., 100-500 µM).

  • All solutions are thoroughly degassed immediately prior to use to prevent bubble formation.

• Experimental Procedure:

  • The sample cell (approx. 200 µL) is loaded with the bromodomain protein solution.

  • The injection syringe (approx. 40 µL) is loaded with the GSK2801 solution.

  • The experiment is performed at a constant temperature (e.g., 25°C).

  • A series of small injections (e.g., 20-30 injections of 1-2 µL) of the GSK2801 solution into the sample cell are performed.

  • The heat change associated with each injection is measured. A preliminary small injection (e.g., 0.5 µL) is often discarded from the analysis.

• Data Analysis:

  • The raw data (heat pulses) are integrated to determine the heat change per mole of injectant.

  • A control experiment (titrating GSK2801 into buffer) is performed to subtract the heat of dilution.

  • The resulting binding isotherm is fitted to a suitable binding model (e.g., a single-site binding model) to calculate KD, ΔH, and n.

Caption: Isothermal Titration Calorimetry (ITC) Workflow.

Biolayer Interferometry (BLI)

BLI provides real-time, label-free analysis of biomolecular interactions. For the GSK2801 selectivity screen, biotinylated bromodomains were used.

• Instrumentation: Octet-RED BLI system or similar.

• Sample Preparation:

  • Bromodomains are biotinylated, for example, by co-expression with BirA biotin (B1667282) ligase.

  • Streptavidin (SA) biosensor tips are hydrated in assay buffer (e.g., PBS with 0.05% Tween-20 and 1% BSA).

  • A 96-well or 384-well microplate is prepared with serial dilutions of GSK2801 in assay buffer. For the selectivity screen, concentrations of 1.0 µM and 0.2 µM were used.

• Experimental Procedure:

  • Baseline: Biosensors are equilibrated in assay buffer to establish a stable baseline.

  • Loading: Biosensors are dipped into wells containing the biotinylated bromodomain protein until a stable loading level is achieved.

  • Baseline 2: A second baseline is established in assay buffer.

  • Association: Biosensors are moved into wells containing different concentrations of GSK2801 to measure the binding (association) phase.

  • Dissociation: Biosensors are moved back into wells with assay buffer to measure the release (dissociation) of GSK2801.

• Data Analysis:

  • The sensorgram data (wavelength shift vs. time) is reference-subtracted.

  • For kinetic analysis, the association and dissociation curves are fitted to a 1:1 binding model to determine kon and koff, from which KD is calculated (KD = koff / kon).

  • For steady-state analysis, the response at equilibrium is plotted against the analyte concentration and fitted to a saturation binding model to determine KD.

Caption: Biolayer Interferometry (BLI) Experimental Workflow.

Fluorescence Recovery After Photobleaching (FRAP)

FRAP is a microscopy technique used to measure the dynamics of fluorescently labeled molecules in living cells. It was used to demonstrate that GSK2801 can displace BAZ2A from chromatin.[2][4]

• Cell Preparation:

  • Cells (e.g., U2OS) are cultured on glass-bottom dishes suitable for high-resolution microscopy.

  • Cells are transfected with a plasmid encoding a fluorescently tagged version of the target protein (e.g., GFP-BAZ2A). Expression is allowed for 24-48 hours.

• Experimental Procedure:

  • Transfected cells are mounted on a confocal laser scanning microscope equipped with an environmental chamber to maintain 37°C and 5% CO2.

  • Cells expressing moderate levels of the fluorescent protein are identified.

  • Pre-treatment Imaging: A baseline measurement of GFP-BAZ2A mobility is performed.

    • Pre-bleach: A few images of a selected nuclear region are acquired using low laser power.

    • Bleach: A small, defined region of interest (ROI) within the nucleus is photobleached using a brief pulse of high-intensity laser light.

    • Post-bleach: A time-lapse series of images is acquired using low laser power to monitor the recovery of fluorescence within the bleached ROI as unbleached GFP-BAZ2A molecules diffuse into it.

  • Compound Treatment: The cells are treated with GSK2801 (e.g., 1 µM) or a vehicle control (DMSO) and incubated.

  • Post-treatment Imaging: The FRAP experiment is repeated on the treated cells.

• Data Analysis:

  • The fluorescence intensity in the bleached ROI over time is measured and corrected for background and photobleaching during image acquisition.

  • The data is normalized, and a recovery curve is generated.

  • The half-maximal recovery time (t1/2) and the mobile fraction are calculated. A faster recovery time for GSK2801-treated cells compared to the control indicates that the inhibitor has displaced GFP-BAZ2A from less mobile, chromatin-bound states.[3]

Conclusion

GSK2801 is a well-characterized chemical probe with high selectivity for the BAZ2A and BAZ2B bromodomains. While it exhibits micromolar affinity for BRD9 and TAF1L, its significant potency window makes it a suitable tool for interrogating BAZ2A/B function in cellular and in vivo models.[2][4] The comprehensive data presented in this guide, derived from orthogonal, quantitative assays, validates the selectivity profile of GSK2801 and provides researchers with the necessary information to design and interpret experiments effectively. When using GSK2801, it is recommended to include the structurally related inactive control compound, GSK8573, to help differentiate on-target effects from potential off-target or compound-specific artifacts.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. FRAP (Fluorescence Recovery After Photobleaching) - FluoroFinder [fluorofinder.com]
• 3. Protocol for detecting chromatin dynamics and screening chromatin relaxer by FRAP assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photobleaching assays (FRAP & FLIP) to measure chromatin protein dynamics in living embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Introduction to Chromatin and Bromodomains

An In-depth Technical Guide on the Role of GSK2801 in Chromatin Biology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of GSK2801, a selective chemical probe for the BAZ2A and BAZ2B bromodomains, and its application in studying chromatin biology.

Chromatin is the complex of DNA and proteins, primarily histones, that forms chromosomes within the nucleus of eukaryotic cells. Post-translational modifications of histone tails, such as acetylation, play a crucial role in regulating chromatin structure and gene expression. These modifications create a "histone code" that is interpreted by various nuclear proteins.

Bromodomains are evolutionarily conserved protein modules that act as "readers" of this code by specifically recognizing acetylated lysine (B10760008) residues.[1][2] This recognition is a key mechanism for recruiting protein complexes to specific chromatin regions to modulate gene transcription.[2][3] The inhibition of bromodomain-histone interactions with small molecules has emerged as a significant therapeutic strategy in diseases like cancer.[2]

The Targets of GSK2801: BAZ2A and BAZ2B

GSK2801 is a potent and selective inhibitor of the bromodomains of two closely related proteins: BAZ2A (also known as TIP5) and BAZ2B.[2][4] These proteins are characterized by several conserved domains, including a PHD finger and a bromodomain, which are involved in recognizing histone modifications.[5]

BAZ2A is a core component of the Nucleolar Remodeling Complex (NoRC), an ATP-dependent chromatin remodeling complex.[2][4][6] NoRC plays a critical role in silencing the transcription of ribosomal RNA (rRNA) genes and establishing repressive heterochromatin.[5] The bromodomain of BAZ2A mediates its association with acetylated histone tails, which is essential for the recruitment of the NoRC complex and subsequent gene silencing.[2] The biological function of BAZ2B is less understood, but it is thought to be involved in regulating nucleosome mobilization by the ISWI chromatin remodeling factor.[5]

While BAZ2A/B are the primary targets of GSK2801, it is important to distinguish them from the BRPF1 (Bromodomain and PHD Finger-containing Protein 1) family. BRPF1 is also a bromodomain-containing protein but acts as a scaffold for the MOZ/MORF histone acetyltransferase (HAT) complexes, which are involved in activating gene transcription by acetylating histones.[1][7][8][9]

References

• 1. genecards.org [genecards.org]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B [pubmed.ncbi.nlm.nih.gov]
• 5. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 6. researchgate.net [researchgate.net]
• 7. Brpf1 - Wikipedia [en.wikipedia.org]
• 8. What are BRPF1 inhibitors and how do they work? [synapse.patsnap.com]
• 9. Bromodomain-containing protein BRPF1 is a therapeutic target for liver cancer - PMC [pmc.ncbi.nlm.nih.gov]

GSK2801: A Technical Guide to its Impact on Gene Transcription

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GSK2801 is a potent and selective chemical probe that competitively inhibits the bromodomains of BAZ2A and BAZ2B.[1][2][3][4][5] Bromodomains are crucial protein modules that recognize acetylated lysine (B10760008) residues on histones and other proteins, playing a pivotal role in the regulation of gene transcription.[4][5] This document provides a comprehensive technical overview of GSK2801, detailing its mechanism of action, its profound impact on gene transcription—particularly in synergy with other inhibitors—and the experimental protocols for its characterization.

Mechanism of Action

GSK2801 functions as an acetyl-lysine competitive inhibitor, targeting the bromodomains of BAZ2A and BAZ2B.[2][3][4][5] These proteins are key components of the nucleolar remodeling complex (NoRC), which is involved in regulating the expression of non-coding RNAs.[3][4][5] By binding to these bromodomains, GSK2801 disrupts their interaction with acetylated histones, thereby modulating gene expression.

A significant aspect of GSK2801's activity is its synergistic effect with BET (Bromodomain and Extra-Terminal domain) inhibitors, such as JQ1, in triple-negative breast cancer (TNBC).[6][7] This synergy is not dependent on the P-TEFb pathway typically associated with BET inhibitor action.[6][7] Instead, the combination of GSK2801 and a BET inhibitor leads to the enhanced displacement of BRD2 from chromatin at both promoters and enhancers of ETS-regulated genes, as well as from ribosomal DNA (rDNA) in the nucleolus.[6][7] This dual blockade of BRD2-driven transcription in both the nucleoplasm and the nucleolus leads to a significant anti-proliferative effect, inducing senescence in 2D cell cultures and apoptosis in 3D spheroid models of TNBC.[6][7]

Signaling Pathway of GSK2801 and BET Inhibitor Synergy

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ora.ox.ac.uk [ora.ox.ac.uk]
• 6. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for GSK2801 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2801 is a potent and selective chemical probe that competitively inhibits the bromodomains of BAZ2A (Bromodomain-adjacent to zinc finger domain protein 2A) and BAZ2B.[1][2][3][4] Bromodomains are protein modules that recognize acetylated lysine (B10760008) residues, playing a crucial role in the regulation of gene transcription through chromatin remodeling.[1][3][4][5] GSK2801 exhibits high selectivity for BAZ2A and BAZ2B, with weaker activity against BRD9 and TAF1L.[1][5] This inhibitor has proven to be a valuable tool for studying the biological functions of BAZ2 bromodomains in various cellular processes, including cancer progression.

Mechanism of Action

GSK2801 functions as an acetyl-lysine competitive inhibitor, binding to the bromodomains of BAZ2A and BAZ2B. This binding prevents the recognition of acetylated histones and other proteins, thereby modulating the activity of chromatin remodeling complexes in which BAZ2A and BAZ2B are components.[1][3][4][5] For instance, BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which is involved in the regulation of non-coding RNA expression.[1][4][5] Studies have shown that GSK2801 can displace BAZ2A from chromatin in living cells.[1][4][5]

Data Presentation

Binding Affinity and Selectivity of GSK2801

Target	Dissociation Constant (Kd)	Notes
BAZ2B	136 nM	Potent inhibitor[1][2][3][4][5]
BAZ2A	257 nM	Potent inhibitor[1][2][3][4][5]
BRD9	1.1 µM	Off-target activity[1][5]
TAF1L(2)	3.2 µM	Off-target activity[1][5]

Cellular Activity of GSK2801 in Cancer Cell Lines

Cell Line	Cancer Type	Assay	Treatment	Observed Effect
MDA-MB-231	Triple-Negative Breast Cancer	Synergy Growth Inhibition	10 µM GSK2801 + 30 nM JQ1	Significant synergistic growth inhibition
SUM-159	Triple-Negative Breast Cancer	Synergy Growth Inhibition	10 µM GSK2801 + 100 nM JQ1	Significant synergistic growth inhibition
8505C-PTX	Anaplastic Thyroid Cancer (Paclitaxel-Resistant)	Colony Formation (Soft Agar)	20 µM GSK2801 + 200 nM Paclitaxel	Significant reduction in colony number[6]
SW1736-PTX	Anaplastic Thyroid Cancer (Paclitaxel-Resistant)	Colony Formation (Soft Agar)	20 µM GSK2801 + 200 nM Paclitaxel	Significant reduction in colony number[6]
U2OS	Osteosarcoma	Fluorescence Recovery After Photobleaching (FRAP)	< 1 µM GSK2801	Displacement of GFP-BAZ2A from chromatin[5]

Experimental Protocols

Cell Viability Assay (Using CellTiter-Glo®)

This protocol is for assessing the effect of GSK2801 on the viability of cancer cell lines, such as MDA-MB-231.

Materials:

• GSK2801

• Cancer cell line of interest (e.g., MDA-MB-231)

• Complete cell culture medium

• 96-well opaque-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Seed cells in a 96-well opaque-walled plate at a density of 4,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours.

• Prepare serial dilutions of GSK2801 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the GSK2801 dilutions to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated wells as controls.

• Incubate the plate for the desired treatment duration (e.g., 72 hours).

• Equilibrate the plate to room temperature for approximately 30 minutes.[7]

• Add 100 µL of CellTiter-Glo® Reagent to each well.[7]

• Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[7]

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[7]

• Measure the luminescence using a luminometer.

• Calculate cell viability as a percentage of the vehicle-treated control.

Anchorage-Independent Growth (Soft Agar (B569324) Colony Formation Assay)

This protocol is to evaluate the effect of GSK2801 on the tumorigenic potential of cancer cells, such as paclitaxel-resistant anaplastic thyroid cancer cell lines.

Materials:

• GSK2801

• Cancer cell line of interest (e.g., 8505C-PTX)

• Complete cell culture medium

• Agar

• 6-well plates

• Crystal Violet stain

Procedure:

• Prepare the bottom agar layer:

  • Prepare a 1% agar solution in sterile water and autoclave.

  • Prepare a 2x concentrated complete culture medium.

  • Mix equal volumes of the 1% agar solution (cooled to ~40°C) and the 2x medium to get a final concentration of 0.5% agar in 1x medium.

  • Dispense 1.5 mL of this mixture into each well of a 6-well plate and allow it to solidify at room temperature.

• Prepare the top agar layer with cells:

  • Trypsinize and count the cells. Prepare a single-cell suspension.

  • Prepare a 0.7% agar solution and cool to ~40°C.

  • Mix the cell suspension with the 0.7% agar solution and 2x medium to achieve a final concentration of 5,000 cells and 0.35% agar per 1.5 mL.

  • Carefully layer 1.5 mL of this cell/agar mixture on top of the solidified bottom layer.

• Allow the top layer to solidify at room temperature.

• Add 2 mL of complete culture medium containing the desired concentration of GSK2801 (e.g., 20 µM) and/or other compounds (e.g., 200 nM Paclitaxel) to each well.[6]

• Incubate the plates at 37°C in a humidified atmosphere with 5% CO₂ for 14-21 days.

• Feed the cells every 2-3 days by adding 1 mL of fresh medium containing the treatments.

• After the incubation period, stain the colonies with 0.005% Crystal Violet for 1 hour.

• Count the number of colonies using a microscope.

Cellular Target Engagement (Fluorescence Recovery After Photobleaching - FRAP)

This protocol determines the ability of GSK2801 to displace BAZ2A from chromatin in live cells.

Materials:

• GSK2801

• U2OS cells

• GFP-BAZ2A expression vector

• Transfection reagent

• Glass-bottom imaging dishes

• Confocal microscope with FRAP capabilities

Procedure:

• Seed U2OS cells on glass-bottom imaging dishes.

• Transfect the cells with the GFP-BAZ2A expression vector using a suitable transfection reagent.

• Allow the cells to express the fusion protein for 24-48 hours.

• Before imaging, replace the medium with fresh medium containing the desired concentration of GSK2801 (e.g., 1 µM) or vehicle control. Incubate for at least 1 hour.

• Identify a cell expressing GFP-BAZ2A with clear nuclear localization.

• Acquire a few pre-bleach images of a selected region of interest (ROI) within the nucleus.

• Photobleach the ROI using a high-intensity laser beam.

• Acquire a time-lapse series of images to monitor the recovery of fluorescence in the bleached ROI.

• Analyze the fluorescence recovery kinetics to determine the mobile fraction and the half-time of recovery (t½). A faster recovery in the presence of GSK2801 indicates displacement of GFP-BAZ2A from the less mobile chromatin-bound state.[1][4][5]

Visualizations

Caption: Mechanism of GSK2801 action.

Caption: Experimental workflow.

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 2. millerlaboratory.org [millerlaboratory.org]
• 3. detailed protocol for FRAP assay | Filo [askfilo.com]
• 4. Soft–Agar colony Formation Assay [bio-protocol.org]
• 5. Soft Agar Colony Formation Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. GSK2801 Reverses Paclitaxel Resistance in Anaplastic Thyroid Cancer Cell Lines through MYCN Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]

Application Notes and Protocols for In Vivo Studies with GSK2801

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2801 is a potent and selective chemical probe for the bromodomains of BAZ2A and BAZ2B, which are components of the nucleolar remodeling complex (NoRC) involved in regulating gene transcription.[1][2][3][4] As a competitive inhibitor of acetyl-lysine binding, GSK2801 offers a valuable tool for investigating the biological functions of BAZ2A and BAZ2B in both cellular and in vivo settings.[1][2][3] This document provides detailed application notes and protocols for the effective use of GSK2801 in preclinical in vivo studies, with a focus on pharmacology, dosing, and experimental design.

Mechanism of Action

GSK2801 functions as a selective inhibitor of the BAZ2A and BAZ2B bromodomains.[1][2][3] Bromodomains are protein modules that recognize and bind to acetylated lysine (B10760008) residues, a key post-translational modification on histones and other proteins that regulates gene expression. By competitively binding to the acetyl-lysine binding pocket of BAZ2A and BAZ2B, GSK2801 displaces these proteins from chromatin, thereby modulating the transcription of their target genes.[1][2] The two closely related proteins, BAZ2A and BAZ2B, are the central scaffolding proteins of the NoRC, which regulates the expression of non-coding RNAs.[1][3][4]

Signaling Pathway of BAZ2A/B Inhibition by GSK2801

Caption: Mechanism of GSK2801 action.

Quantitative Data

Binding Affinity and Selectivity

GSK2801 exhibits high affinity for BAZ2A and BAZ2B bromodomains. Its selectivity has been profiled against a panel of other bromodomains, with notable off-target activity only at significantly higher concentrations.

Target	Dissociation Constant (KD)	Notes
BAZ2B	136 nM[1][2][3][4]	Primary Target
BAZ2A	257 nM[1][2][3][4]	Primary Target
BRD9	1.1 µM[5]	~8-fold selectivity over BAZ2B
TAF1L(2)	3.2 µM[1][5]	~23-fold selectivity over BAZ2B
BRD4	>50-fold selectivity[5]	High selectivity over BET bromodomains

In Vivo Pharmacokinetics in Mice

A pharmacokinetic study was conducted in male CD1 mice to determine the exposure of GSK2801 following intraperitoneal (IP) and oral (PO) administration. The results indicate that GSK2801 has reasonable in vivo exposure and modest clearance, making it suitable for in vivo experiments.[1][2][3]

Parameter	Intraperitoneal (IP) - 30 mg/kg	Oral (PO) - 30 mg/kg
Tmax (h)	0.25[6]	1.0[6]
Cmax (ng/mL)	1670[6]	435[6]
Terminal t1/2 (h)	4.5[6]	1.5[6]

Experimental Protocols

Formulation Protocol for In Vivo Dosing

A critical step for in vivo studies is the appropriate formulation of the compound. The following protocol is recommended for preparing GSK2801 for oral and intraperitoneal administration in mice.

Materials:

• GSK2801 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Protocol for a 2.5 mg/mL Suspension:

• Prepare a stock solution of GSK2801 in DMSO at a concentration of 25.0 mg/mL.

• To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution and add it to 400 µL of PEG300.

• Mix the solution thoroughly until it is homogenous.

• Add 50 µL of Tween-80 to the mixture and mix again until evenly distributed.

• Finally, add 450 µL of Saline to bring the total volume to 1 mL. This will yield a 2.5 mg/mL suspended solution suitable for both oral and intraperitoneal injections.[5]

Note: For dosing at 30 mg/kg in a 25g mouse, the dosing volume would be 300 µL. Adjust the volume according to the specific weight of each animal.

Experimental Workflow for an In Vivo Efficacy Study

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. GSK2801 | Structural Genomics Consortium [thesgc.org]

Application Notes and Protocols for GSK2801 Dosage and Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of GSK2801 in mouse models, based on available preclinical data. The protocols outlined below are intended to serve as a starting point for researchers designing efficacy and pharmacokinetic studies.

Introduction to GSK2801

GSK2801 is a potent and selective chemical probe that inhibits the bromodomains of BAZ2A and BAZ2B.[1][2] These proteins are key components of chromatin remodeling complexes, such as the nucleolar remodeling complex (NoRC), which play a crucial role in regulating gene expression.[1] GSK2801 acts as an acetyl-lysine competitive inhibitor, preventing the "reading" of acetylated histone marks and thereby modulating gene transcription.[1] It also exhibits some activity against BRD9, another bromodomain-containing protein. The inhibition of these targets by GSK2801 can lead to the displacement of other key regulatory proteins, such as BRD2, from chromatin. This mechanism has been shown to induce apoptosis in cancer cells, particularly in combination with other anticancer agents like BET inhibitors.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data for GSK2801 from preclinical studies in mice.

Table 1: In Vitro Potency of GSK2801

Target	Dissociation Constant (Kd)
BAZ2B	136 nM
BAZ2A	257 nM
BRD9	1.1 µM
TAF1L(2)	3.2 µM

Data sourced from Chen P, et al. J Med Chem. 2016.[1]

Table 2: Pharmacokinetic Parameters of GSK2801 in CD-1 Mice

Parameter	Oral (PO) Administration (30 mg/kg)	Intraperitoneal (IP) Administration (30 mg/kg)
Cmax (Maximum Plasma Concentration)	~1000 ng/mL	~2000 ng/mL
Tmax (Time to Maximum Concentration)	~2 hours	~0.5 hours
AUC (Area Under the Curve)	Data not explicitly quantified in the provided search results.	Data not explicitly quantified in the provided search results.
Clearance	Modest	Modest
Plasma Stability	Reasonable	Reasonable

Data derived from the graphical representation in Chen P, et al. J Med Chem. 2016.[4]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and a typical experimental workflow, the following diagrams have been generated using the DOT language.

Signaling Pathway of GSK2801

Caption: GSK2801 competitively inhibits BAZ2A/B, disrupting chromatin remodeling.

Experimental Workflow for an In Vivo Efficacy Study

Caption: A typical workflow for evaluating GSK2801 efficacy in a mouse tumor model.

Experimental Protocols

The following protocols are based on the available literature and are intended to be adapted to specific experimental needs.

Protocol 1: Preparation of GSK2801 Formulation for In Vivo Administration

Objective: To prepare a homogenous and well-tolerated formulation of GSK2801 for oral (PO) or intraperitoneal (IP) administration in mice.

Materials:

• GSK2801 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (sterile, 0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of GSK2801 in DMSO. For example, to create a 25 mg/mL stock, dissolve 25 mg of GSK2801 in 1 mL of DMSO.

  • Ensure the powder is completely dissolved by vortexing. Gentle warming or brief sonication may be used if necessary.

• Vehicle Preparation:

  • In a sterile tube, prepare the vehicle by mixing the components in the following volumetric ratio:

    • 10% DMSO

    • 40% PEG300

    • 5% Tween-80

    • 45% Saline

  • For example, to prepare 1 mL of the final formulation, you would use 100 µL of the GSK2801 stock solution (if the final desired concentration is 2.5 mg/mL).

• Final Formulation:

  • To prepare a 2.5 mg/mL dosing solution, add 100 µL of the 25 mg/mL GSK2801 stock solution to 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix again until uniform.

  • Finally, add 450 µL of saline to bring the total volume to 1 mL.

  • Vortex the final formulation thoroughly before each administration to ensure a homogenous suspension.

Note: This protocol yields a suspended solution. For clear solutions, alternative formulations may be necessary, but this suspension is suitable for oral and intraperitoneal injections. It is recommended to prepare the dosing solution fresh on the day of use.

Protocol 2: Administration of GSK2801 in a Mouse Xenograft Model

Objective: To administer GSK2801 to mice bearing tumor xenografts to evaluate its anti-tumor efficacy.

Animal Model:

• Immunocompromised mice (e.g., NOD-SCID or BALB/c nude) are typically used for xenograft studies.

• The choice of mouse strain should be appropriate for the tumor cell line being used.

Procedure:

• Tumor Cell Implantation:

  • Implant tumor cells (e.g., triple-negative breast cancer cell lines) subcutaneously or orthotopically into the mice according to established protocols.

  • Monitor tumor growth regularly using calipers.

• Dosing:

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Dosage: Based on pharmacokinetic studies, a starting dose of 30 mg/kg is recommended.[4] Dose adjustments may be necessary based on efficacy and tolerability in specific models.

  • Administration Route: GSK2801 can be administered via oral gavage (PO) or intraperitoneal injection (IP) .

  • Dosing Schedule: While a definitive efficacy schedule is not widely published, a daily dosing regimen is a common starting point for in vivo efficacy studies with small molecule inhibitors. The duration of treatment will depend on the specific study design and tumor growth kinetics.

  • Control Group: The control group should receive the vehicle formulation at the same volume and on the same schedule as the treatment group.

• Monitoring and Endpoint:

  • Monitor tumor volume and mouse body weight regularly (e.g., 2-3 times per week).

  • The study endpoint is typically reached when tumors in the control group reach a predetermined size or when signs of toxicity are observed.

  • At the endpoint, tumors and other relevant tissues can be collected for further analysis (e.g., pharmacodynamic marker assessment).

Concluding Remarks

The information and protocols provided in these application notes are intended to facilitate the in vivo use of GSK2801 in preclinical research. It is crucial to note that the optimal dosage, administration route, and treatment schedule may vary depending on the specific mouse model, tumor type, and experimental objectives. Therefore, pilot studies are recommended to determine the most effective and well-tolerated regimen for your specific application. As with all in vivo studies, all animal procedures should be performed in accordance with institutional guidelines and regulations.

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

GSK2801 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2801 is a potent and selective chemical probe that acts as a competitive inhibitor for the bromodomains of BAZ2A and BAZ2B.[1][2][3][4] It demonstrates over 50-fold selectivity for BAZ2A/B over BRD4.[1] This document provides detailed information on the solubility of GSK2801 and protocols for its preparation for various experimental settings, catering to both in vitro and in vivo studies. Additionally, it outlines its mechanism of action and provides insights into its application in cancer research, particularly in triple-negative breast cancer (TNBC).

Physicochemical and Pharmacokinetic Properties

GSK2801 is an orally active compound with reasonable in vivo exposure, modest clearance, and good plasma stability, making it a versatile tool for both cellular and animal studies.[2][3][5][6]

Quantitative Data Summary

Binding Affinity and Selectivity

GSK2801 is a potent inhibitor of BAZ2A and BAZ2B bromodomains.[1][2][3][5] While highly selective, it also exhibits binding activity towards BRD9 and TAF1L at higher concentrations.[2][7]

Target	Dissociation Constant (Kd)	Notes
BAZ2B	136 nM[1][2][3][5][7]	Primary Target
BAZ2A	257 nM[1][2][3][5][7]	Primary Target
BRD9	1.1 µM - 1.2 µM[2][7]	Off-Target
TAF1L(2)	3.2 µM[2][7]	Off-Target

Solubility Data

GSK2801 is soluble in DMSO and various formulations suitable for in vivo administration.[1][7]

Solvent/Formulation	Solubility	Notes
DMSO	≥ 50 mg/mL (134.61 mM)[1]	Requires sonication. Use freshly opened DMSO as it is hygroscopic.[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.73 mM)[1]	Results in a clear solution.[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (6.73 mM)[1]	Forms a suspended solution; requires sonication and warming.[1]
10% DMSO, 90% Corn Oil	2.5 mg/mL (6.73 mM)[1]	Results in a clear solution; requires warming.[1]
0.5% CMC + 1% Tween 80	-	Used for in vivo dosing solutions (30 mg/kg).[7]

Mechanism of Action and Signaling Pathway

GSK2801 functions as an acetyl-lysine competitive inhibitor, targeting the bromodomains of BAZ2A and BAZ2B.[1][2] BAZ2A and BAZ2B are components of chromatin remodeling complexes, and their inhibition by GSK2801 can modulate gene transcription.[4][5][8] In the context of triple-negative breast cancer, GSK2801 has been shown to synergize with BET inhibitors (like JQ1) to induce apoptosis.[8][9] This synergistic effect is independent of the BRD4-P-TEFb pathway.[8] Instead, the combination of GSK2801 and a BET inhibitor leads to the enhanced displacement of BRD2 from the promoters and enhancers of ETS-regulated genes and from ribosomal DNA.[8][9] This dual action suppresses both ETS-driven transcription and rRNA transcription, ultimately leading to apoptosis in 3D spheroid cultures and senescence in 2D cultures.[1][8][9]

Caption: GSK2801 inhibits BAZ2A/B, leading to BRD2 displacement and transcription suppression.

Experimental Protocols

Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of GSK2801 for further dilution.

Materials:

• GSK2801 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Ultrasonic bath

Procedure:

• Weigh the desired amount of GSK2801 powder in a sterile container.

• Add the appropriate volume of newly opened, anhydrous DMSO to achieve a concentration of 50 mg/mL.[1]

• To aid dissolution, sonicate the solution in an ultrasonic bath until the powder is completely dissolved.[1] Note that slight warming may also be applied if necessary.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for In Vitro Assays

Objective: To dilute the GSK2801 stock solution to the final desired concentration for cell-based assays.

Materials:

• GSK2801 stock solution (e.g., 50 mg/mL in DMSO)

• Appropriate cell culture medium

• Sterile dilution tubes

Procedure:

• Thaw the GSK2801 stock solution at room temperature.

• Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations.

• Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Add the diluted GSK2801 solution to the cells and incubate for the desired experimental duration.

Caption: Workflow for preparing and using GSK2801 in in vitro experiments.

Preparation of Formulations for In Vivo Studies

Objective: To prepare a homogenous and stable formulation of GSK2801 for oral or intraperitoneal administration in animal models.

Materials:

• GSK2801 powder

• DMSO

• PEG300

• Tween-80

• Saline

• Corn Oil (optional)

• SBE-β-CD (optional)

• Sterile vials

• Warming plate/bath

• Ultrasonic bath

Protocol 1: Clear Solution for Oral/IP Injection [1]

• Prepare a 25 mg/mL stock solution of GSK2801 in DMSO.

• In a sterile vial, add 400 µL of PEG300.

• Add 100 µL of the 25 mg/mL GSK2801 stock solution to the PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogenous.

• Add 450 µL of saline to bring the total volume to 1 mL. Mix well.

• This will result in a clear solution with a final GSK2801 concentration of 2.5 mg/mL.

Protocol 2: Suspended Solution for Oral/IP Injection [1]

• Prepare a stock solution of GSK2801 in DMSO.

• In a sterile vial, add the required volume of the GSK2801 stock solution (to constitute 10% of the final volume).

• Add 90% (v/v) of a 20% SBE-β-CD solution in saline.

• Use an ultrasonic bath and warming to aid in the suspension of the compound.

• This will result in a suspended solution with a GSK2801 concentration of 2.5 mg/mL.

Protocol 3: Clear Solution in Corn Oil for Oral Administration [1]

• Prepare a stock solution of GSK2801 in DMSO.

• In a sterile vial, add the required volume of the GSK2801 stock solution (to constitute 10% of the final volume).

• Add 90% (v/v) of corn oil.

• Warm the mixture to aid in dissolution, resulting in a clear solution with a GSK2801 concentration of 2.5 mg/mL.

Caption: Decision workflow for preparing GSK2801 formulations for in vivo studies.

Concluding Remarks

GSK2801 is a valuable tool for investigating the biological roles of BAZ2A and BAZ2B bromodomains. The protocols and data presented in this document are intended to facilitate the effective use of GSK2801 in various research applications. It is crucial to adhere to the specified solubility and preparation guidelines to ensure the accuracy and reproducibility of experimental results. As with any chemical probe, careful consideration of its off-target effects, particularly on BRD9, is recommended for the interpretation of findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 8. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing GSK2801 in Fluorescence Recovery After Photobleaching (FRAP) Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2801 is a potent and selective chemical probe that competitively inhibits the bromodomains of BAZ2A and BAZ2B, which are core components of the Nucleolar Remodeling Complex (NoRC).[1][2][3] This complex plays a crucial role in chromatin remodeling and the silencing of ribosomal RNA genes. Fluorescence Recovery After Photobleaching (FRAP) is a powerful microscopy technique used to study the dynamics of fluorescently labeled molecules within living cells. By observing the rate at which fluorescence recovers in a photobleached area, researchers can gain insights into protein mobility, binding kinetics, and the effects of small molecule inhibitors.

These application notes provide a comprehensive guide to using GSK2801 in FRAP assays to investigate its cellular activity and impact on BAZ2A/B mobility.

Mechanism of Action of GSK2801

GSK2801 acts as an acetyl-lysine competitive inhibitor, binding to the bromodomains of BAZ2A and BAZ2B with high affinity. The dissociation constants (KD) have been determined to be 257 nM for BAZ2A and 136 nM for BAZ2B.[1][2] By occupying the acetyl-lysine binding pocket, GSK2801 displaces BAZ2A and BAZ2B from their natural binding sites on acetylated histones within the chromatin. This displacement disrupts the function of the NoRC complex and can be effectively visualized and quantified using FRAP assays.

Data Presentation: Quantitative Analysis of GSK2801 in FRAP Assays

The cellular efficacy of GSK2801 in displacing BAZ2A from chromatin has been demonstrated using FRAP experiments. In these studies, human osteosarcoma cells (U2OS) were transfected with a GFP-BAZ2A fusion protein. To enhance the interaction of BAZ2A with chromatin, cells were treated with the histone deacetylase (HDAC) inhibitor Suberoylanilide Hydroxamic Acid (SAHA), which increases global histone acetylation.

The key parameter measured in these FRAP experiments is the half-time of fluorescence recovery (t½), which is the time it takes for the fluorescence intensity in the bleached region to reach half of its final, post-recovery level. A faster recovery (shorter t½) indicates a more mobile protein population, suggesting a weaker interaction with chromatin.

The following table summarizes the quantitative data from FRAP experiments investigating the effect of GSK2801 on GFP-BAZ2A mobility.

Condition	Treatment	Average Half-Recovery Time (t½) [s] (± SEM)	Interpretation
Wild-Type GFP-BAZ2A	DMSO (Vehicle) + SAHA	~ 4.5 (± 0.5)	BAZ2A is relatively immobile, indicating a strong association with hyperacetylated chromatin.
Wild-Type GFP-BAZ2A	1 µM GSK2801 + SAHA	~ 2.5 (± 0.3)	GSK2801 significantly accelerates recovery, indicating displacement of BAZ2A from chromatin.
Mutant GFP-BAZ2A (N1873F)	DMSO (Vehicle) + SAHA	~ 2.5 (± 0.3)	The binding-deficient mutant shows rapid recovery, similar to the GSK2801-treated wild-type.
Wild-Type GFP-BAZ2A	GSK8573 (Inactive Control) + SAHA	~ 4.5 (± 0.5)	The inactive control compound does not affect BAZ2A mobility.

Note: The numerical values are estimated from graphical representations in the source literature. For precise values, refer to the original publication by Chen et al., J Med Chem, 2016.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the underlying biological processes and the experimental procedure, the following diagrams have been generated using Graphviz.

BAZ2B in the NoRC Signaling Pathway

Caption: BAZ2B, as part of the NoRC, recognizes acetylated histones, leading to rDNA silencing.

Experimental Workflow for FRAP Assay with GSK2801

Caption: Step-by-step workflow for conducting a FRAP assay to evaluate GSK2801 activity.

Experimental Protocols

Materials

• Cell Line: Human osteosarcoma (U2OS) cells

• Expression Plasmid: pEGFP-C1 vector containing full-length human BAZ2A cDNA (GFP-BAZ2A)

• Transfection Reagent: Commercially available lipid-based transfection reagent (e.g., Lipofectamine 2000)

• HDAC Inhibitor: Suberoylanilide Hydroxamic Acid (SAHA)

• Bromodomain Inhibitor: GSK2801

• Inactive Control: GSK8573 (optional)

• Vehicle Control: Dimethyl sulfoxide (B87167) (DMSO)

• Culture Medium: DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Imaging Dishes: Glass-bottom dishes suitable for high-resolution microscopy

Protocol for Cell Preparation and Treatment

• Cell Seeding: Seed U2OS cells onto glass-bottom imaging dishes at a density that will result in 50-70% confluency on the day of transfection.

• Transfection: Transfect the cells with the GFP-BAZ2A plasmid according to the manufacturer's protocol for your chosen transfection reagent. Allow cells to express the fusion protein for 24-48 hours.

• SAHA Treatment: To increase histone acetylation and the chromatin-bound fraction of GFP-BAZ2A, treat the cells with 2.5 µM SAHA for 12-16 hours prior to imaging.

• Inhibitor Incubation: Approximately 1-2 hours before the FRAP experiment, replace the medium with fresh medium containing either:

  • 1 µM GSK2801 (dissolved in DMSO)

  • An equivalent concentration of the inactive control compound GSK8573 (optional)

  • An equivalent volume of DMSO as a vehicle control.

Protocol for Fluorescence Recovery After Photobleaching (FRAP)

This is a general protocol and may need to be optimized for your specific confocal microscope setup.

• Microscope Setup:

  • Use a laser scanning confocal microscope equipped with a high numerical aperture objective (e.g., 63x or 100x oil immersion).

  • Maintain the cells at 37°C and 5% CO₂ using a stage-top incubator.

  • Set the excitation and emission wavelengths appropriate for GFP (e.g., 488 nm excitation).

• Image Acquisition Parameters:

  • Laser Power: Use a low laser power for imaging to minimize photobleaching during the pre- and post-bleach acquisition phases.

  • Region of Interest (ROI): Define a small, circular ROI (e.g., 2-5 µm in diameter) within the nucleus of a GFP-BAZ2A expressing cell, avoiding the nucleolus.

  • Pre-bleach Imaging: Acquire 3-5 images of the entire nucleus at a moderate scan speed to establish a baseline fluorescence level.

  • Photobleaching: Use a high-intensity laser pulse at the excitation wavelength (e.g., 488 nm) to bleach the fluorescence within the defined ROI. The duration and intensity of the bleach pulse should be optimized to achieve 70-80% reduction in fluorescence within the ROI.

  • Post-bleach Imaging: Immediately after bleaching, acquire a time-lapse series of images of the nucleus at a high frame rate for the initial recovery phase (e.g., every 200-500 ms (B15284909) for the first 10-20 seconds), followed by a slower acquisition rate for the remainder of the recovery (e.g., every 1-2 seconds for up to 2-3 minutes).

• Data Analysis:

  • Intensity Measurement: Measure the average fluorescence intensity within the bleached ROI, a non-bleached control region within the same nucleus, and a background region outside the cell for each time point.

  • Normalization: Correct for photobleaching during image acquisition by normalizing the intensity of the bleached ROI to the intensity of the unbleached control region. The data is typically normalized to the pre-bleach intensity.

  • Curve Fitting: Plot the normalized fluorescence recovery over time. Fit the recovery curve to a one- or two-component exponential model to determine the half-time of recovery (t½) and the mobile fraction (the percentage of the fluorescent protein pool that is free to move and contribute to the recovery).

  • Statistical Analysis: Perform FRAP on a sufficient number of cells for each condition (at least 10-15 cells) to allow for statistical comparison between different treatments using appropriate statistical tests (e.g., t-test or ANOVA).

Conclusion

The use of GSK2801 in conjunction with FRAP provides a robust method for confirming the cellular target engagement of this BAZ2A/B bromodomain inhibitor. The protocols and data presented here offer a framework for researchers to design and execute experiments aimed at understanding the role of BAZ2 bromodomains in chromatin biology and for the evaluation of novel inhibitors in drug development pipelines.

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for GSK2801 in the Study of the Nucleolar Remodeling Complex (NoRC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Nucleolar Remodeling Complex (NoRC) plays a critical role in epigenetic regulation by mediating the silencing of ribosomal RNA (rRNA) genes, which is essential for maintaining genomic stability and controlling cell growth. A key component of NoRC is the BAZ2A (also known as TIP5) protein, which, along with its close homolog BAZ2B, contains a bromodomain that recognizes acetylated histones, tethering the complex to chromatin. GSK2801 is a potent and selective chemical probe that acts as a competitive inhibitor of the BAZ2A and BAZ2B bromodomains.[1][2][3] This document provides detailed application notes and experimental protocols for utilizing GSK2801 as a tool to investigate the function of NoRC and the role of BAZ2 bromodomains in chromatin biology.

Mechanism of Action

GSK2801 is an acetyl-lysine competitive inhibitor, meaning it binds to the bromodomains of BAZ2A and BAZ2B, preventing their interaction with acetylated lysine (B10760008) residues on histones.[1][2] This disruption of BAZ2A/B binding to chromatin can lead to alterations in chromatin structure and gene expression, particularly affecting the transcription of non-coding RNAs like rRNA.[1][2] BAZ2A is a central scaffolding protein of the NoRC, and its inhibition by GSK2801 provides a powerful method for studying the downstream effects of NoRC displacement from chromatin.[1][4]

Quantitative Data Summary

The following tables summarize the key quantitative data for GSK2801, providing a clear comparison of its binding affinity, selectivity, and cellular activity.

Table 1: Binding Affinity of GSK2801 for BAZ2A and BAZ2B Bromodomains

Target	Assay	Dissociation Constant (KD)	Reference
BAZ2A	Isothermal Titration Calorimetry (ITC)	257 nM	[1][2][3][4]
BAZ2B	Isothermal Titration Calorimetry (ITC)	136 nM	[1][2][3][4]
BAZ2B	Biolayer Interferometry (BLI)	60 nM	[2]

Table 2: Selectivity Profile of GSK2801 Against Other Bromodomains

Off-Target	Assay	Dissociation Constant (KD)	Thermal Shift (ΔTm) at 10 µM	Reference
BRD9	Isothermal Titration Calorimetry (ITC)	1.1 µM	2.9 °C	[2][4][5]
TAF1L	Isothermal Titration Calorimetry (ITC)	3.2 µM	3.4 °C	[2][4][5]

Table 3: Cellular Activity of GSK2801

Assay	Cell Line	Effect	Concentration	Reference
Fluorescence Recovery After Photobleaching (FRAP)	U2OS	Displacement of GFP-BAZ2A from chromatin	1 µM	[4]
ChIP-seq	TNBC cell lines	Enhanced loss of BRD2 from chromatin (in combination with JQ1)	Not specified	[6]
RT-qPCR	TNBC cell lines	Decreased 45S rRNA (in combination with JQ1)	Not specified	[6][7]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the NoRC signaling pathway and a general experimental workflow for studying the effects of GSK2801.

Caption: NoRC signaling pathway and the inhibitory action of GSK2801.

Caption: General experimental workflow for studying GSK2801 effects.

Experimental Protocols

Fluorescence Recovery After Photobleaching (FRAP) Assay

This protocol is designed to assess the ability of GSK2801 to displace BAZ2A from chromatin in living cells.

Materials:

• U2OS cells (or other suitable cell line)

• Plasmid encoding GFP-tagged full-length BAZ2A

• Transfection reagent

• Culture medium (DMEM with 10% FBS)

• GSK2801

• Inactive control compound (e.g., GSK8573)

• Suberoylanilide hydroxamic acid (SAHA) - optional, to increase histone acetylation

• Confocal microscope with FRAP capabilities

Procedure:

• Cell Seeding and Transfection:

  • Seed U2OS cells on glass-bottom dishes suitable for live-cell imaging.

  • Transfect cells with the GFP-BAZ2A plasmid using a suitable transfection reagent according to the manufacturer's protocol. Allow 24-48 hours for protein expression.

• Compound Treatment:

  • (Optional) Pre-treat cells with SAHA to increase the assay window by enhancing overall histone acetylation.

  • Treat the cells with GSK2801 (e.g., 1 µM) or the inactive control compound for a specified time (e.g., 1-4 hours) prior to imaging.[4]

• FRAP Imaging:

  • Mount the dish on the confocal microscope stage, maintaining physiological conditions (37°C, 5% CO2).

  • Identify transfected cells with moderate GFP-BAZ2A expression.

  • Acquire pre-bleach images of a selected region of interest (ROI) within the nucleus.

  • Photobleach the ROI using a high-intensity laser beam.

  • Acquire a time-lapse series of images to monitor the recovery of fluorescence in the bleached area.

• Data Analysis:

  • Measure the fluorescence intensity of the bleached region over time.

  • Correct for photobleaching during image acquisition.

  • Normalize the fluorescence recovery data.

  • Calculate the half-maximal recovery time (t1/2) and the mobile fraction. A faster recovery time for GSK2801-treated cells compared to control indicates displacement of GFP-BAZ2A from chromatin.

Chromatin Immunoprecipitation followed by qPCR (ChIP-qPCR)

This protocol details the procedure to quantify the association of BAZ2A with specific genomic regions (e.g., rDNA promoters) following GSK2801 treatment.

Materials:

• Cells treated with GSK2801 or vehicle control

• Formaldehyde (B43269) (37%)

• Glycine (B1666218)

• Cell lysis and nuclear lysis buffers

• Sonicator

• Anti-BAZ2A antibody

• Non-specific IgG (as a negative control)

• Protein A/G magnetic beads

• Wash buffers of increasing stringency

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• qPCR primers for target regions (e.g., rDNA promoter) and negative control regions

• SYBR Green qPCR master mix

Procedure:

• Cross-linking:

  • Treat cells with 1% formaldehyde for 10 minutes at room temperature to cross-link proteins to DNA.

  • Quench the reaction by adding glycine to a final concentration of 125 mM.

• Cell Lysis and Chromatin Shearing:

  • Harvest and lyse the cells to release nuclei.

  • Lyse the nuclei and shear the chromatin to fragments of 200-500 bp using sonication.

• Immunoprecipitation:

  • Pre-clear the chromatin lysate with protein A/G beads.

  • Incubate the pre-cleared chromatin overnight at 4°C with the anti-BAZ2A antibody or IgG control.

  • Add protein A/G beads to capture the antibody-protein-DNA complexes.

• Washing and Elution:

  • Wash the beads with a series of buffers to remove non-specific binding.

  • Elute the chromatin from the beads.

• Reverse Cross-linking and DNA Purification:

  • Reverse the cross-links by incubating at 65°C overnight with NaCl.

  • Treat with RNase A and Proteinase K to remove RNA and protein.

  • Purify the DNA using a standard DNA purification kit.

• qPCR Analysis:

  • Perform qPCR using primers specific for rDNA promoter regions and a negative control region.

  • Quantify the amount of immunoprecipitated DNA relative to the input DNA. A decrease in the enrichment of rDNA promoter regions in GSK2801-treated samples indicates the displacement of BAZ2A.

Reverse Transcription-Quantitative PCR (RT-qPCR) for rRNA Transcription

This protocol is used to measure the effect of GSK2801 on the transcription of ribosomal RNA.

Materials:

• Cells treated with GSK2801 or vehicle control

• RNA extraction kit

• DNase I

• Reverse transcriptase and associated reagents

• qPCR primers for 45S pre-rRNA and a reference gene (e.g., GAPDH)

• SYBR Green qPCR master mix

Procedure:

• RNA Extraction and DNase Treatment:

  • Harvest cells and extract total RNA using a suitable kit.

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• Reverse Transcription:

  • Synthesize cDNA from the total RNA using a reverse transcriptase and random primers or gene-specific primers.

• qPCR:

  • Perform qPCR using primers that specifically amplify the 45S pre-rRNA transcript.

  • Also, perform qPCR for a stably expressed reference gene to normalize the data.

• Data Analysis:

  • Calculate the relative expression of 45S pre-rRNA using the ΔΔCt method, normalizing to the reference gene. A decrease in 45S pre-rRNA levels in GSK2801-treated cells suggests an inhibition of rRNA transcription.

Conclusion

GSK2801 is an invaluable tool for dissecting the role of BAZ2A and BAZ2B bromodomains in the context of the Nucleolar Remodeling Complex.[1] The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize GSK2801 in their studies of chromatin biology, epigenetic regulation, and their implications in disease. The selectivity and cellular activity of GSK2801 make it a robust probe for elucidating the downstream consequences of NoRC inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for GSK2801 Treatment in Apoptosis Induction Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for utilizing GSK2801, a potent and selective inhibitor of the BAZ2A, BAZ2B, and BRD9 bromodomains, in apoptosis induction studies. GSK2801 has demonstrated significant pro-apoptotic effects, particularly in synergistic combinations with other anti-cancer agents, making it a valuable tool for cancer research and drug development. This document outlines the underlying mechanism of action, detailed experimental protocols for key apoptosis assays, and quantitative data from preclinical studies. Visual diagrams are included to illustrate the signaling pathways and experimental workflows.

Introduction

GSK2801 is a chemical probe that competitively inhibits the acetyl-lysine binding pockets of the BAZ2A, BAZ2B, and, with a lower affinity, BRD9 bromodomains. BAZ2A and BAZ2B are components of chromatin remodeling complexes, while BRD9 is a subunit of the SWI/SNF complex. By inhibiting these proteins, GSK2801 modulates gene transcription, leading to cell cycle arrest, senescence, or apoptosis depending on the cellular context. Notably, GSK2801 exhibits synergistic activity with other inhibitors, such as BET bromodomain inhibitors (e.g., JQ1), in inducing apoptosis in cancer cells.

Mechanism of Action: GSK2801-Induced Apoptosis

GSK2801, often in concert with other inhibitors, triggers the intrinsic pathway of apoptosis. The primary mechanism involves the alteration of gene expression programs that control cell survival and proliferation.

In triple-negative breast cancer (TNBC), the combination of GSK2801 and a BET inhibitor like JQ1 leads to the enhanced displacement of BRD2 from the promoters and enhancers of genes regulated by the ETS transcription factor family. This results in the transcriptional repression of critical cell cycle and survival genes.[1] This synergistic action also suppresses ribosomal RNA (rRNA) transcription in the nucleolus.[1][2] The culmination of these events is the induction of apoptosis, marked by the activation of caspase-3 and the cleavage of PARP.[1][2]

In anaplastic thyroid cancer, GSK2801 in combination with paclitaxel (B517696) has been shown to reverse paclitaxel resistance by downregulating MYCN, a known target of BRD9. This leads to a significant increase in apoptosis, as evidenced by elevated levels of cleaved PARP.

The downstream signaling cascade converges on the mitochondria, leading to the activation of the intrinsic apoptotic pathway. This involves the regulation of Bcl-2 family proteins, mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation.

Data Presentation

The following tables summarize the quantitative effects of GSK2801 on cell viability and apoptosis markers, based on data from preclinical studies.

Table 1: Effect of GSK2801 in Combination with Paclitaxel on Cell Viability in Anaplastic Thyroid Cancer (ATC) Cell Lines

Cell Line	Treatment	% Cell Viability (relative to control)
8505C-PTX	GSK2801 (20 µM)	~90%
Paclitaxel (200 nM)	~100%
GSK2801 (20 µM) + Paclitaxel (200 nM)	~40%
SW1736-PTX	GSK2801 (20 µM)	~100%
Paclitaxel (200 nM)	~100%
GSK2801 (20 µM) + Paclitaxel (200 nM)	~50%

Table 2: Quantification of Apoptosis Marker (Cleaved PARP) in Paclitaxel-Resistant Anaplastic Thyroid Cancer (ATC) Cell Lines Treated with GSK2801 and Paclitaxel

Cell Line	Treatment	Fold Change in Cleaved PARP (relative to control)
8505C-PTX	GSK2801 (20 µM) + Paclitaxel (200 nM)	~3.5
SW1736-PTX	GSK2801 (20 µM) + Paclitaxel (200 nM)	~2.5

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Select appropriate cancer cell lines for the study (e.g., MDA-MB-231 for TNBC, SW1736-PTX for anaplastic thyroid cancer).

• Culture Conditions: Maintain cells in the recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics, in a humidified incubator at 37°C with 5% CO2.

• GSK2801 Preparation: Prepare a stock solution of GSK2801 in DMSO. Further dilute in culture medium to the desired final concentrations for treatment. A final DMSO concentration of <0.1% is recommended to avoid solvent toxicity.

• Treatment: Seed cells at an appropriate density and allow them to adhere overnight. Replace the medium with fresh medium containing GSK2801 alone or in combination with other drugs. A typical concentration range for GSK2801 is 1-20 µM, with treatment durations ranging from 24 to 96 hours.

Western Blotting for Apoptosis Markers (Cleaved Caspase-3 and Cleaved PARP)

This protocol allows for the detection of key proteins involved in the apoptotic cascade.

• Protein Extraction:

  • After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins on a 12-15% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against cleaved caspase-3 and cleaved PARP overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Flow Cytometry Analysis of Apoptosis (Annexin V/Propidium Iodide Staining)

This method quantifies the percentage of cells in different stages of apoptosis.

• Cell Preparation:

  • Following treatment, collect both adherent and floating cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

  • Add Annexin V-FITC (or another fluorochrome) and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry:

  • Add 400 µL of 1X binding buffer to each tube.

  • Analyze the samples on a flow cytometer.

  • Interpretation:

    • Annexin V-negative, PI-negative: Live cells

    • Annexin V-positive, PI-negative: Early apoptotic cells

    • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative, PI-positive: Necrotic cells

Mandatory Visualizations

Caption: Signaling pathway of GSK2801-induced apoptosis.

Caption: General experimental workflow for studying GSK2801-induced apoptosis.

References

• 1. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Co-treatment of GSK2801 and JQ1 for BRD2 Displacement in Triple-Negative Breast Cancer

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of oncology, particularly in the context of triple-negative breast cancer (TNBC), the synergistic interplay of targeted therapies is a promising avenue of research. This document provides detailed application notes and protocols for investigating the combination of GSK2801, an inhibitor of the BAZ2A/B and BRD9 bromodomains, and JQ1, a pan-BET bromodomain inhibitor. The co-administration of these small molecules has been shown to synergistically induce apoptosis in TNBC cells by selectively displacing BRD2 from chromatin, leading to the suppression of ETS-regulated gene transcription and ribosomal DNA (rDNA) transcription.[1][2][3][4][5]

These protocols are designed to enable researchers to replicate and build upon key findings related to the enhanced anti-proliferative effects of this combination therapy.

Data Presentation

Table 1: Inhibitor Concentrations for Synergistic Effects in TNBC Cell Lines

Cell Line	GSK2801 Concentration	JQ1 Concentration	Treatment Duration	Observed Effect	Reference
MDA-MB-231	10 µM	100 nM	72 hours	Downregulation of ETS-regulated genes	[6]
SUM-159	10 µM	100 nM	72 hours	Downregulation of ETS-regulated genes	[3]
HCC1806	10 µM	500 nM	72 hours	Downregulation of ETS-regulated genes	[7]
MDA-MB-231	10 µM	100 nM	48 hours	BRD2 displacement from chromatin	[6]
SUM-159	10 µM	100 nM	48 hours	BRD2 displacement from chromatin	[3]

Table 2: Summary of Differentially Expressed Genes (DEGs) in TNBC Cell Lines Following Treatment

Cell Line	Treatment	Upregulated DEGs	Downregulated DEGs	Total DEGs	Reference
MDA-MB-231	JQ1	442	288	730	[8]
GSK2801	16	24	40	[8]
JQ1 + GSK2801	981	934	1915	[8]
HCC-1806	JQ1	547	650	1197	[8]
GSK2801	17	16	33	[8]
JQ1 + GSK2801	807	861	1668	[8]
SUM-159	JQ1	172	523	695	[8]
GSK2801	41	24	65	[8]
JQ1 + GSK2801	474	774	1248	[8]

Signaling Pathways and Mechanisms

The combination of GSK2801 and JQ1 elicits a synergistic anti-cancer effect by targeting different components of the chromatin regulatory machinery. JQ1, as a pan-BET inhibitor, displaces BRD2, BRD3, and BRD4 from acetylated histones.[9][10] GSK2801 inhibits the bromodomains of BAZ2A, BAZ2B, and with lower affinity, BRD9.[1][3] The combined action leads to an enhanced and selective displacement of BRD2 from the promoters and enhancers of ETS-regulated genes and from ribosomal DNA in the nucleolus.[1][3][4][5][6] This dual targeting strategy effectively shuts down key transcriptional programs essential for TNBC cell proliferation and survival.

Caption: Mechanism of synergistic action of GSK2801 and JQ1.

Experimental Protocols

Protocol 1: Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq) for BRD2 Displacement

This protocol details the procedure to assess the displacement of BRD2 from chromatin in TNBC cells following treatment with GSK2801 and JQ1.

Caption: Workflow for ChIP-seq analysis of BRD2 displacement.

Materials:

• TNBC cell lines (e.g., MDA-MB-231, SUM-159)

• Cell culture medium and supplements

• GSK2801 (10 µM)

• JQ1 (100 nM for MDA-MB-231/SUM-159, 500 nM for HCC1806)

• DMSO (vehicle control)

• Formaldehyde (B43269) (37%)

• Glycine (B1666218)

• Cell lysis buffer

• Sonication equipment

• Anti-BRD2 antibody for ChIP

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• Reagents for DNA library preparation and sequencing

Procedure:

• Cell Culture and Treatment:

  • Plate TNBC cells and allow them to adhere and reach 70-80% confluency.

  • Treat cells with DMSO, GSK2801, JQ1, or the combination for 48 hours.

• Cross-linking:

  • Add formaldehyde to a final concentration of 1% and incubate for 10 minutes at room temperature.

  • Quench the reaction by adding glycine to a final concentration of 125 mM and incubate for 5 minutes.

• Cell Lysis and Sonication:

  • Wash cells with ice-cold PBS and harvest.

  • Lyse the cells and sonicate the chromatin to obtain DNA fragments of 200-500 bp.

• Immunoprecipitation:

  • Incubate the sheared chromatin with an anti-BRD2 antibody overnight at 4°C.

  • Add protein A/G magnetic beads and incubate for 2 hours at 4°C.

• Washing and Elution:

  • Wash the beads sequentially with low salt, high salt, and LiCl wash buffers.

  • Elute the chromatin from the beads.

• Reverse Cross-linking and DNA Purification:

  • Reverse cross-link the protein-DNA complexes by incubating at 65°C overnight.

  • Treat with RNase A and Proteinase K.

  • Purify the DNA using a DNA purification kit.

• Library Preparation and Sequencing:

  • Prepare DNA libraries for sequencing according to the manufacturer's instructions.

  • Perform high-throughput sequencing.

• Data Analysis:

  • Align reads to the reference genome and perform peak calling.

  • Analyze differential BRD2 binding between treatment groups.

Protocol 2: 3D Spheroid Culture and Apoptosis Assay

This protocol describes the formation of 3D spheroids from TNBC cells and the subsequent analysis of apoptosis upon treatment.

Materials:

• TNBC cell lines (e.g., MDA-MB-231)

• Ultra-low attachment spheroid microplates

• Cell culture medium

• GSK2801 and JQ1

• Reagents for western blotting (lysis buffer, primary antibodies for cleaved caspase-3 and cleaved PARP, secondary antibodies, ECL substrate)

Procedure:

• Spheroid Formation:

  • Seed TNBC cells in ultra-low attachment plates at a density of 1,000 to 5,000 cells per well.[11][12]

  • Allow spheroids to form over 3-4 days.[11]

• Treatment:

  • Treat the spheroids with GSK2801 and JQ1 at the desired concentrations.

• Apoptosis Analysis (Western Blot):

  • Harvest the spheroids and lyse them in RIPA buffer.

  • Determine protein concentration using a BCA assay.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against cleaved caspase-3 and cleaved PARP overnight.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an ECL substrate.

Protocol 3: RNA Interference (RNAi) for BAZ2A/B Knockdown

This protocol outlines the knockdown of BAZ2A and BAZ2B to mimic the effect of GSK2801.

Materials:

• TNBC cell lines

• siRNAs targeting BAZ2A and BAZ2B

• Non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM reduced-serum medium

Procedure:

• Cell Seeding:

  • Seed cells in 6-well plates to be 50-60% confluent at the time of transfection.

• Transfection:

  • Dilute siRNAs in Opti-MEM.

  • Dilute the transfection reagent in Opti-MEM.

  • Combine the diluted siRNAs and transfection reagent and incubate for 5-20 minutes at room temperature.

  • Add the siRNA-lipid complex to the cells.

• Post-transfection:

  • Incubate the cells for 24-72 hours before further experiments (e.g., JQ1 treatment followed by cell viability or ChIP-seq analysis).[13]

Conclusion

The combination of GSK2801 and JQ1 represents a rational and effective strategy to target the transcriptional dependencies of TNBC. The provided protocols offer a framework for researchers to investigate the molecular mechanisms underlying the synergistic effects of these inhibitors, with a focus on the selective displacement of BRD2 and its downstream consequences. These studies will be instrumental in furthering our understanding of bromodomain inhibitor combinations and their potential clinical applications in TNBC and other malignancies.

References

• 1. researchgate.net [researchgate.net]
• 2. collaborate.princeton.edu [collaborate.princeton.edu]
• 3. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synergistic anti-proliferative activity of JQ1 and GSK2801 in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective inhibition of BET bromodomains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The BET bromodomain inhibitor JQ1 suppresses growth of pancreatic ductal adenocarcinoma in patient-derived xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Three Strategies for Culturing Tumor Spheroids [absin.net]
• 13. RNA Interference to Knock Down Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

GSK2801 Technical Support Center: Interpreting Unexpected Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results when working with GSK2801, a potent and selective inhibitor of the BAZ2A and BAZ2B bromodomains.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for GSK2801?

GSK2801 is a chemical probe that acts as a potent, selective, and cell-active acetyl-lysine competitive inhibitor of the BAZ2A and BAZ2B bromodomains.[1][2][3] It binds to these bromodomains with high affinity, thereby interfering with their function in chromatin remodeling and regulation of gene expression.[2][3]

Q2: What are the known binding affinities of GSK2801 for its primary targets?

GSK2801 binds to the BAZ2A and BAZ2B bromodomains with the following dissociation constants (Kd):

Target	Dissociation Constant (Kd)	Measurement Method
BAZ2B	136 nM	Isothermal Titration Calorimetry (ITC)
BAZ2A	257 nM	Isothermal Titration Calorimetry (ITC)
BAZ2B	60 nM	Biolayer Interferometry (BLI)

Data sourced from Chen P, et al. J Med Chem. 2016.[2]

Q3: Does GSK2801 have known off-target effects?

Yes, GSK2801 has been shown to have off-target activity, most notably against BRD9 and TAF1L.[2][4] While its selectivity for BAZ2A/B is over 50-fold higher than for BRD4, researchers should be aware of these other interactions.[1]

Off-Target	Dissociation Constant (Kd)	Measurement Method
BRD9	1.1 µM (1100 nM)	Isothermal Titration Calorimetry (ITC)
TAF1L(2)	3.2 µM (3200 nM)	Isothermal Titration Calorimetry (ITC)

Data sourced from Chen P, et al. J Med Chem. 2016.[2][4]

Troubleshooting Unexpected Experimental Results

Scenario 1: Observation of apoptosis or senescence in cancer cell lines.

Question: I am treating triple-negative breast cancer (TNBC) cells with GSK2801 and observing significant apoptosis, which is a stronger effect than I anticipated from BAZ2A/B inhibition alone. Why is this happening?

Possible Explanation: This is a documented synergistic effect when GSK2801 is used in combination with BET inhibitors (like JQ1).[5][6] The combination of GSK2801 and a BET inhibitor leads to the enhanced displacement of BRD2 from chromatin.[5] This dual inhibition blocks ETS-regulated gene transcription and nucleolar transcription of rRNA, ultimately inducing apoptosis in 3D spheroid cultures or senescence in 2D cultures.[5][6] The effect is also attributed to the inhibition of BRD9 by GSK2801.[5]

Experimental Workflow for Confirmation:

Caption: Workflow to investigate synergistic apoptosis with GSK2801.

Scenario 2: Reversal of drug resistance in cancer cell lines.

Question: I am working with paclitaxel-resistant anaplastic thyroid cancer (ATC) cells. After treatment with GSK2801, I am observing a resensitization to paclitaxel. What is the underlying mechanism?

Possible Explanation: GSK2801 has been shown to resensitize paclitaxel-resistant ATC cells to paclitaxel.[7] This effect is linked to the downregulation of MYCN, a known oncogene.[7] BRD9, an off-target of GSK2801, is known to regulate MYCN. By inhibiting BRD9, GSK2801 disrupts the binding of BRD9 to the MYCN gene, leading to its downregulation and subsequent resensitization to paclitaxel.[7]

Signaling Pathway:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GSK2801 Reverses Paclitaxel Resistance in Anaplastic Thyroid Cancer Cell Lines through MYCN Downregulation - PMC [pmc.ncbi.nlm.nih.gov]

GSK2801 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of GSK2801. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and stability data to ensure the successful application of GSK2801 in your experiments.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the handling and use of GSK2801.

Issue	Possible Cause	Suggested Solution
Inconsistent or lower than expected activity in cell-based assays	Degradation of GSK2801 in stock solution: Repeated freeze-thaw cycles of the DMSO stock solution can lead to degradation. Instability in aqueous media: Small molecule inhibitors can be unstable in aqueous solutions like cell culture media at 37°C.[1] Precipitation of the compound: The final concentration of GSK2801 in the cell culture medium may exceed its solubility, or the DMSO concentration may be too high, causing precipitation.	- Aliquot the DMSO stock solution into single-use vials to avoid multiple freeze-thaw cycles.[2] - Prepare fresh dilutions of GSK2801 in cell culture medium for each experiment.[3] - Ensure the final DMSO concentration in your experiment is low (typically <0.1-0.5%) to maintain solubility and minimize solvent toxicity.[3] - Visually inspect the media for any signs of precipitation after adding GSK2801.
High variability between experimental replicates	Incomplete solubilization: The compound may not be fully dissolved in the initial stock solution or subsequent dilutions. Inconsistent sample handling: Variations in incubation times or pipetting techniques can introduce variability.[1]	- Ensure complete dissolution of the GSK2801 powder in DMSO; sonication can be used to aid this process.[4] - Use calibrated pipettes and standardized procedures for all liquid handling steps.
Unexpected cellular toxicity	High concentration of GSK2801: Concentrations significantly above the desired effective concentration can lead to off-target effects and cytotoxicity.[3] Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be toxic to the cells.[3]	- Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and assay.[3] - Include a solvent control (e.g., media with the same final concentration of DMSO) in your experiments to assess the effect of the solvent alone.[3]
Compound appears inactive	Improper storage: Prolonged storage at incorrect temperatures can lead to a loss of activity. Degradation due to light exposure: Some compounds are light-sensitive.	- Store the solid compound and stock solutions at the recommended temperatures (see table below). - While specific data on GSK2801's light sensitivity is not available, it is good practice to protect stock solutions from direct light.[3][5]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for GSK2801?

A1: The recommended storage conditions for GSK2801 are summarized in the table below. It is crucial to adhere to these conditions to maintain the integrity and activity of the compound.

Q2: How should I prepare a stock solution of GSK2801?

A2: To prepare a stock solution, dissolve GSK2801 powder in high-purity, anhydrous DMSO.[4] Sonication may be used to ensure complete dissolution.[4] For example, to make a 10 mM stock solution, you would dissolve the appropriate mass of GSK2801 in the calculated volume of DMSO.

Q3: Can I subject my GSK2801 stock solution to multiple freeze-thaw cycles?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles as this can lead to the degradation of the compound.[2] Prepare single-use aliquots of your stock solution to maintain its stability.

Q4: Is GSK2801 stable in cell culture medium?

A4: The stability of small molecules in cell culture medium can be variable and is dependent on the specific components of the medium and the incubation conditions.[1] It is recommended to prepare fresh dilutions of GSK2801 in your experimental medium immediately before use.[3] A study on GSK2801 showed it has reasonable plasma stability, which suggests some degree of stability in biological fluids.[6][7]

Q5: What should I do if I observe precipitation when I add GSK2801 to my cell culture medium?

A5: Precipitation can occur if the solubility limit is exceeded or if the final DMSO concentration is too high. If you observe precipitation, you should try to lower the final concentration of GSK2801 or decrease the final DMSO concentration. Ensure the compound is fully dissolved in the DMSO stock before diluting it in the aqueous medium.

Data Presentation

GSK2801 Stability and Storage Conditions

Form	Storage Temperature	Duration	Source
Powder	-20°C	3 years	[2]
In Solvent (DMSO)	-80°C	2 years	[2]
In Solvent (DMSO)	-20°C	1 year	[2]
In Solvent (DMSO)	-20°C	1 month	[5]

GSK2801 Solubility

Solvent	Solubility	Source
DMSO	≥ 18.6 mg/mL (50.07 mM)	[4]
DMSO	50 mg/mL (134.61 mM)	[8]

Experimental Protocols

Preparation of GSK2801 for In Vitro Cell-Based Assays

This protocol describes the preparation of GSK2801 for use in typical cell culture experiments.

Materials:

• GSK2801 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Sterile cell culture medium

Procedure:

• Prepare a 10 mM Stock Solution:

  • Allow the GSK2801 powder to equilibrate to room temperature before opening the vial.

  • Weigh out the desired amount of GSK2801 powder.

  • Add the appropriate volume of DMSO to achieve a 10 mM concentration.

  • Vortex and/or sonicate the solution to ensure complete dissolution.[4]

• Aliquoting and Storage:

  • Aliquot the 10 mM stock solution into single-use, tightly sealed vials.

  • Store the aliquots at -20°C or -80°C.[2]

• Preparation of Working Solution:

  • For your experiment, thaw a single aliquot of the 10 mM stock solution.

  • Dilute the stock solution to the final desired concentration in pre-warmed cell culture medium.

  • Ensure the final DMSO concentration in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%).[3]

  • Mix thoroughly by gentle inversion or pipetting before adding to your cells.

  • Prepare the working solution fresh for each experiment.[3]

Cytotoxicity Assay Protocol

This protocol is adapted from a published study using GSK2801.[9]

Materials:

• U2OS cells (or other suitable cell line)

• 96-well opaque flat-bottomed plates

• Cell culture medium

• GSK2801 stock solution (10 mM in DMSO)

• WST-1 reagent

• Humidified incubator (37°C, 5% CO₂)

• Plate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing U2OS cells.

  • Plate the cells in a 96-well plate at a density of 3 x 10³ cells per well in 100 µL of medium.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of GSK2801 from the 10 mM stock solution in cell culture medium.

  • Add 5 µL of the diluted compound solution to each well.

  • Include appropriate controls (e.g., vehicle control with DMSO).

  • Incubate the plate for 24 or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Viability Measurement:

  • Add 10 µL of WST-1 reagent to each well.

  • Return the plate to the incubator and incubate for 2 hours.

  • Read the absorbance at 450 nm using a plate reader.

• Data Analysis:

  • Plot the results as a percentage of the DMSO control.

Mandatory Visualization

Caption: A logical workflow for troubleshooting common issues encountered with GSK2801.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. GSK2801 | Apoptosis | Epigenetic Reader Domain | TargetMol [targetmol.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. GSK2801 | Structural Genomics Consortium [thesgc.org]

Technical Support Center: Optimizing GSK2801 Concentration for Cellular Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the use of GSK2801 in cellular assays.

Frequently Asked Questions (FAQs)

1. What is GSK2801 and what is its mechanism of action?

GSK2801 is a potent and selective chemical probe that acts as an acetyl-lysine competitive inhibitor of the BAZ2A and BAZ2B bromodomains.[1][2][3][4][5] Bromodomains are protein modules that recognize acetylated lysine (B10760008) residues, which are key post-translational modifications on histones and other proteins involved in regulating gene expression.[6] BAZ2A and BAZ2B are core components of the Nucleolar Remodeling Complex (NoRC), which is involved in silencing ribosomal RNA genes and maintaining heterochromatin stability.[7][8][9][10] By binding to the BAZ2A/B bromodomains, GSK2801 prevents their interaction with acetylated histones, thereby modulating chromatin structure and gene transcription.[4][6]

2. What are the primary cellular targets of GSK2801?

The primary targets of GSK2801 are the bromodomains of BAZ2A and BAZ2B.[1][2][3][4][5] It exhibits high affinity for these proteins, with dissociation constants (Kd) in the nanomolar range.

3. Does GSK2801 have known off-target effects?

Yes, GSK2801 has known off-target activity, most notably against the bromodomain of BRD9 and, to a lesser extent, TAF1L.[3][6][11] It is important to consider these off-target effects when interpreting experimental results. For instance, combining a selective BAZ2 inhibitor with a selective BRD9 inhibitor can help to dissect the specific contributions of each target to the observed phenotype.[12]

4. What is a suitable negative control for GSK2801 experiments?

A structurally similar but biologically inactive molecule, GSK8573, has been developed as a negative control for GSK2801.[4][6] Using this control alongside GSK2801 can help to distinguish specific on-target effects from non-specific or off-target effects of the chemical scaffold.

5. How should I prepare and store GSK2801 stock solutions?

GSK2801 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution (e.g., 10-50 mM).[2][11] It is crucial to use fresh, anhydrous DMSO, as hygroscopic DMSO can negatively impact the solubility of the compound.[2][5] Stock solutions should be aliquoted and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[13] For in vivo studies, specific formulations with solvents like 10% DMSO and 90% corn oil may be required.[14]

Troubleshooting Guide

This guide addresses common issues encountered when using GSK2801 in cellular assays.

Problem	Possible Cause	Suggested Solution
Compound Precipitation in Aqueous Media	The final concentration of GSK2801 exceeds its aqueous solubility limit.	- Decrease the final concentration of GSK2801 in your assay. - Optimize the DMSO concentration in the final working solution (typically ≤ 0.5%, but cell line dependent). Always include a vehicle control with the same DMSO concentration.[13] - Consider using a co-solvent system or a formulation with excipients to improve solubility.[13]
High Cellular Toxicity or Off-Target Effects	The concentration of GSK2801 is too high, leading to cytotoxicity or engagement of off-target proteins like BRD9.[3][12]	- Perform a dose-response curve to determine the optimal, non-toxic concentration range for your specific cell line and assay. - Use the lowest effective concentration to minimize off-target effects. - Compare results with the inactive control compound GSK8573 to identify non-specific effects. - If BRD9 inhibition is a concern, consider using a more selective BAZ2A/B inhibitor or using RNAi to knockdown BRD9 to confirm its role in the observed phenotype.[12]
Lack of a Clear Cellular Phenotype	The concentration of GSK2801 is too low to effectively inhibit BAZ2A/B. The experimental readout is not sensitive enough to detect the effects of BAZ2A/B inhibition. The cell line used may not be sensitive to BAZ2A/B inhibition.	- Increase the concentration of GSK2801. Refer to the recommended concentration ranges in the table below. - Ensure your assay is robust and has a good signal-to-noise ratio. - Choose a cell line where BAZ2A/B is known to play a significant role. - Consider combination treatments, as GSK2801 has been shown to synergize with other inhibitors, such as BET inhibitors.[12]
Variability in Experimental Results	Inconsistent preparation of GSK2801 solutions. Cell culture variability. Assay-specific technical issues.	- Prepare fresh dilutions of GSK2801 from a validated stock solution for each experiment. - Maintain consistent cell culture conditions, including cell passage number and density. - Standardize all steps of your experimental protocol.

Quantitative Data Summary

GSK2801 Binding Affinities

Target	Dissociation Constant (Kd)
BAZ2B	136 nM[2][3][4][5]
BAZ2A	257 nM[2][3][4][5]
BRD9	1.1 µM[2][3]
TAF1L(2)	3.2 µM[3][6]

Recommended Concentration Ranges for Cellular Assays

Assay Type	Cell Line Example(s)	Recommended Concentration Range	Reference(s)
Cell Viability / Growth Inhibition	Triple-Negative Breast Cancer (TNBC) cell lines	3 - 10 µM	[12]
Fluorescence Recovery After Photobleaching (FRAP)	U2OS	~1 µM	[3][5]
Chromatin Immunoprecipitation (ChIP-seq)	MDA-MB-231	10 µM	[12]
Synergy Screens (with BET inhibitors)	TNBC cell lines	10 nM - 10 µM	[12]
Induction of Senescence/Apoptosis (in combination with JQ1)	MDA-MB-231, SUM-159	10 µM	[12]

Experimental Protocols

General Workflow for Optimizing GSK2801 Concentration

This workflow provides a systematic approach to determining the optimal concentration of GSK2801 for your specific cellular assay.

Workflow for GSK2801 concentration optimization.

Detailed Protocol: Cell Viability Assay

This protocol describes a typical cell viability assay to determine the cytotoxic effects of GSK2801.

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. The optimal seeding density should be determined empirically for each cell line.

• Compound Preparation: Prepare a serial dilution of GSK2801 in cell culture medium. It is recommended to start with a high concentration (e.g., 50 µM) and perform 2- to 3-fold dilutions. Include a DMSO vehicle control corresponding to the highest concentration of DMSO used in the dilutions.

• Cell Treatment: After allowing the cells to adhere overnight, replace the medium with the medium containing the different concentrations of GSK2801 or the vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 72 or 96 hours) at 37°C in a humidified incubator with 5% CO2.[12]

• Viability Measurement: Measure cell viability using a suitable assay, such as CellTiter-Glo® Luminescent Cell Viability Assay or an LDH-based cytotoxicity assay.[12] Follow the manufacturer's instructions for the chosen assay.

• Data Analysis: Normalize the data to the vehicle control and plot the results as percent viability versus GSK2801 concentration. Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Detailed Protocol: Fluorescence Recovery After Photobleaching (FRAP)

This protocol is for assessing the in-cell target engagement of GSK2801 by measuring the displacement of GFP-tagged BAZ2A from chromatin.[3][6]

• Cell Culture and Transfection: Seed cells (e.g., U2OS) on glass-bottom dishes. Transfect the cells with a vector expressing full-length BAZ2A fused to Green Fluorescent Protein (GFP-BAZ2A).

• Pre-treatment (Optional): To enhance the assay window, cells can be pre-treated with a histone deacetylase (HDAC) inhibitor like SAHA to induce chromatin hyperacetylation.[3]

• GSK2801 Treatment: Treat the transfected cells with the desired concentration of GSK2801 (e.g., 1 µM) or vehicle control for a sufficient time to allow for cellular uptake and target engagement (e.g., 1-4 hours).

• Image Acquisition Setup: Place the dish on the stage of a confocal microscope equipped for live-cell imaging and FRAP. Select a region of interest (ROI) within the nucleus for photobleaching.

• FRAP Experiment:

  • Acquire several pre-bleach images of the ROI.

  • Photobleach the ROI using a high-intensity laser beam.

  • Acquire a time-lapse series of images of the bleached region to monitor the recovery of fluorescence.

• Data Analysis: Measure the fluorescence intensity in the bleached ROI over time. Correct for photobleaching during image acquisition. Normalize the fluorescence recovery data and calculate the half-maximal recovery time (t½). A faster recovery time in the presence of GSK2801 indicates displacement of GFP-BAZ2A from chromatin.

Signaling Pathway and Experimental Workflow Diagrams

BAZ2A/B and the Nucleolar Remodeling Complex (NoRC) Signaling Pathway

BAZ2A (also known as TIP5) and BAZ2B are key components of chromatin remodeling complexes. BAZ2A, in particular, is a core subunit of the Nucleolar Remodeling Complex (NoRC), which plays a crucial role in silencing ribosomal DNA (rDNA) transcription and maintaining heterochromatin stability at various genomic loci, including centromeres and telomeres.[7][8][9][10]

BAZ2A/NoRC signaling pathway.

References

• 1. NoRC, a novel chromatin remodeling complex involved in ribosomal RNA gene silencing [edoc.ub.uni-muenchen.de]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 8. embopress.org [embopress.org]
• 9. The chromatin remodeling complex NoRC targets HDAC1 to the ribosomal gene promoter and represses RNA polymerase I transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The chromatin remodelling complex NoRC safeguards genome stability by heterochromatin formation at telomeres and centromeres - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 12. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]

Navigating GSK2801 Solubility: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the solubility of GSK2801 in aqueous solutions. The following information is designed to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of GSK2801?

A1: GSK2801 is a selective inhibitor of BAZ2A and BAZ2B bromodomains.[1][2][3] It is characterized by poor solubility in aqueous solutions. Direct dissolution in water is not recommended as it is considered insoluble.[1] To achieve a working solution, it is necessary to use organic solvents and co-solvent systems.

Q2: What is the recommended solvent for creating a stock solution of GSK2801?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of GSK2801.[4][5] A stock solution of 10 mM in DMSO is a common starting point for further dilutions into aqueous experimental media.[4]

Q3: My GSK2801 is not dissolving, even in DMSO. What should I do?

A3: If you encounter difficulties dissolving GSK2801, even in DMSO, you can employ physical methods to aid dissolution. Gentle warming of the solution in a hot water bath or sonication can help overcome solubility challenges.[1] Ensure the solution is vortexed or mixed thoroughly to ensure homogeneity.

Q4: Can I use GSK2801 directly from a DMSO stock in my cell-based assays?

A4: While a DMSO stock is necessary, it is crucial to be mindful of the final DMSO concentration in your cell culture media. High concentrations of DMSO can be toxic to cells. It is best practice to dilute the DMSO stock solution into your final assay medium to a concentration that is non-toxic to your specific cell line, typically well below 1%.

Q5: How can I prepare GSK2801 for in vivo animal studies?

A5: For in vivo administration, specific formulations are required to ensure bioavailability and minimize precipitation. Several protocols using a combination of solvents and excipients have been established. These typically involve a multi-step process of mixing DMSO, PEG300, Tween-80, and saline or using alternatives like SBE-β-CD or corn oil.[4]

Troubleshooting Guide: Common Solubility Issues

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer	GSK2801 has low aqueous solubility. The final concentration in the aqueous buffer may be above its solubility limit.	- Increase the percentage of co-solvents (e.g., DMSO, PEG300) in the final solution. - Use a formulation containing solubilizing agents like Tween-80 or SBE-β-CD.[4] - Decrease the final concentration of GSK2801.
Cloudy or suspended solution	Incomplete dissolution of the compound.	- Employ physical methods such as gentle warming or sonication to aid dissolution.[1][4] - Ensure thorough mixing by vortexing. - For some applications like oral or intraperitoneal injections, a suspended solution might be acceptable.[4]
Phase separation during preparation	Immiscibility of the solvent components at the used ratios.	- Follow the recommended order of solvent addition as specified in the protocols.[4] - Ensure each component is thoroughly mixed before adding the next.

Quantitative Solubility Data

The following tables summarize the solubility of GSK2801 in various solvent systems as reported by different suppliers.

Solvent System	Achievable Concentration	Resulting Solution	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.73 mM)	Clear solution	Saturation unknown.[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (6.73 mM)	Suspended solution	Requires sonication and warming.[4]
10% DMSO, 90% Corn Oil	2.5 mg/mL (6.73 mM)	Clear solution	Requires warming.[4]
DMSO	74 mg/mL	-	-[1]
Ethanol	7 mg/mL	-	-[1]

Experimental Protocols

Protocol 1: Preparation of GSK2801 Formulation for In Vivo Studies (Clear Solution)

This protocol is suitable for preparing a clear solution of GSK2801 for administration.

Materials:

• GSK2801 powder

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of GSK2801 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 100 µL of the GSK2801 DMSO stock solution.

• Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

• Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

• Add 450 µL of Saline to bring the final volume to 1 mL. Mix well.

• If any precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[4]

Protocol 2: Preparation of GSK2801 Formulation for In Vivo Studies (Suspended Solution)

This protocol yields a suspended solution suitable for oral and intraperitoneal injections.

Materials:

• GSK2801 powder

• DMSO

• 20% SBE-β-CD (Sulfobutyl ether beta-cyclodextrin) in Saline

Procedure:

• Prepare a stock solution of GSK2801 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 100 µL of the GSK2801 DMSO stock solution.

• Add 900 µL of 20% SBE-β-CD in Saline.

• The resulting mixture will be a suspended solution. Use ultrasonic and warming to ensure a uniform suspension before use.[4]

Visualizing GSK2801's Mechanism and Experimental Workflow

GSK2801 functions by competitively inhibiting the BAZ2A and BAZ2B bromodomains, which are "reader" domains that recognize acetylated lysine (B10760008) residues on histones and other proteins. This interaction is crucial for chromatin remodeling and gene regulation.

Caption: Mechanism of GSK2801 as a BAZ2A/B bromodomain inhibitor.

A common experimental workflow to confirm the cellular activity of GSK2801 involves Fluorescence Recovery After Photobleaching (FRAP). This technique measures the displacement of fluorescently tagged BAZ2A from chromatin upon inhibitor treatment.

Caption: Workflow for assessing GSK2801 activity using FRAP.

The decision-making process for troubleshooting GSK2801 solubility issues can be visualized as a logical flow.

Caption: Logical steps for troubleshooting GSK2801 solubility.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GSK2801 | Structural Genomics Consortium [thesgc.org]

how to control for GSK2801 off-target activity

Welcome to the technical support center for GSK2801. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing GSK2801 and troubleshooting potential issues, with a specific focus on controlling for its off-target activities.

Frequently Asked Questions (FAQs)

Q1: What is GSK2801 and what are its primary targets?

GSK2801 is a chemical probe that acts as a potent and selective inhibitor of the bromodomains of BAZ2A (Bromodomain-adjacent to zinc finger domain protein 2A) and BAZ2B.[1][2][3][4] It functions as an acetyl-lysine competitive inhibitor.[1]

Q2: What are the known off-targets of GSK2801?

The primary known off-targets of GSK2801 are the bromodomains of BRD9 and TAF1L. Its affinity for these off-targets is lower than for its primary targets, BAZ2A and BAZ2B.

Q3: My experimental results are unexpected. How can I determine if they are due to off-target effects of GSK2801?

Unexpected results could indeed be a consequence of GSK2801's off-target activity, particularly its inhibition of BRD9. To investigate this, a systematic approach is recommended. This involves comparing the effects of GSK2801 with a negative control compound, GSK8573, and conducting experiments to confirm target engagement in your specific cellular context.

Troubleshooting Guides

Issue: Discrepancy between expected and observed cellular phenotype.

If you observe a cellular phenotype that is not consistent with the known functions of BAZ2A/B, it is crucial to investigate the potential contribution of off-target effects.

Troubleshooting Workflow:

A logical workflow for troubleshooting unexpected phenotypes with GSK2801.

Step 1: Utilize the Negative Control Compound GSK8573

GSK8573 is a crucial tool for dissecting the effects of GSK2801. It is structurally similar to GSK2801 and retains inhibitory activity against BRD9, but is inactive against BAZ2A and BAZ2B.

• Rationale: If the observed phenotype is replicated with GSK8573, it is likely mediated by the off-target inhibition of BRD9. If the phenotype is absent with GSK8573, it is more likely an on-target effect of BAZ2A/B inhibition.

Step 2: Confirm Target Engagement in Your Cellular System

It is essential to verify that GSK2801 is engaging its intended targets (BAZ2A/B) and potential off-targets (BRD9) in your specific cell line and experimental conditions. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.

• Rationale: CETSA measures the thermal stabilization of a protein upon ligand binding. An increase in the melting temperature of BAZ2A/B and BRD9 in the presence of GSK2801 confirms target engagement.

Step 3: Assess Downstream Signaling Pathways

Analyze the downstream effects of BAZ2A/B and BRD9 to further delineate the on- and off-target contributions to the observed phenotype.

• Rationale: BAZ2A is involved in the regulation of ribosomal RNA transcription. BRD9 is a component of the SWI/SNF chromatin remodeling complex and has been implicated in various signaling pathways, including those related to the cell cycle and extracellular matrix deposition. Examining markers in these pathways can provide insights into which target is mediating the observed cellular response.

Quantitative Data Summary

The following table summarizes the binding affinities of GSK2801 and its negative control, GSK8573, for their primary on- and off-targets.

Compound	Target	Assay Type	Dissociation Constant (Kd)	Reference
GSK2801	BAZ2A	ITC	257 nM
BAZ2B	ITC	136 nM
BRD9	ITC	1.1 µM
TAF1L	ITC	3.2 µM
GSK8573	BAZ2A/B	BLI	Inactive
BRD9	ITC	1.04 µM

Signaling Pathways

Signaling pathways affected by GSK2801's on- and off-target activities.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This protocol is designed to verify the engagement of GSK2801 with its intracellular targets, BAZ2A/B and BRD9.

Materials:

• Cell line of interest (e.g., a human cancer cell line)

• GSK2801 and GSK8573 (dissolved in DMSO)

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS)

• Lysis buffer (containing protease and phosphatase inhibitors)

• PCR tubes

• Thermal cycler

• Centrifuge

• Reagents for Western blotting (see Western Blot protocol)

• Primary antibodies against BAZ2A, BAZ2B, and BRD9

• Loading control antibody (e.g., GAPDH, β-actin)

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with GSK2801 (e.g., 1-10 µM) or GSK8573 (e.g., 1-10 µM) and a vehicle control (DMSO) for 1-2 hours at 37°C.

• Heat Challenge:

  • Harvest cells and resuspend in PBS.

  • Aliquot cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Cell Lysis and Protein Extraction:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

  • Collect the supernatant containing the soluble protein fraction.

• Western Blot Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Perform Western blotting as described in the protocol below to detect the levels of soluble BAZ2A, BAZ2B, and BRD9 at each temperature.

Data Analysis:

• Quantify the band intensities for each target protein at each temperature.

• Normalize the intensities to the non-heated control (or lowest temperature).

• Plot the normalized intensity versus temperature to generate melting curves.

• A shift in the melting curve to a higher temperature in the presence of GSK2801 indicates target engagement.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon binding of a ligand to a protein, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

Materials:

• Purified recombinant BAZ2A, BAZ2B, or BRD9 protein

• GSK2801 or GSK8573

• ITC instrument

• Dialysis buffer (e.g., PBS or HEPES-based buffer)

Procedure:

• Sample Preparation:

  • Dialyze the protein and dissolve the compound in the same buffer to minimize buffer mismatch effects.

  • Degas all solutions before use.

  • Typical protein concentration in the cell: 10-50 µM.

  • Typical compound concentration in the syringe: 100-500 µM (10-fold molar excess).

• ITC Experiment:

  • Load the protein into the sample cell and the compound into the injection syringe.

  • Set the experimental parameters (temperature, injection volume, spacing between injections).

  • Perform a series of injections of the compound into the protein solution.

Data Analysis:

• Integrate the heat-change peaks for each injection.

• Fit the integrated data to a suitable binding model (e.g., one-site binding) to determine the Kd, n, and ΔH.

Biolayer Interferometry (BLI)

BLI is an optical biosensing technique that measures the interference pattern of white light reflected from the surface of a biosensor tip to monitor biomolecular interactions in real-time.

Materials:

• BLI instrument (e.g., Octet)

• Streptavidin-coated biosensors

• Biotinylated recombinant BAZ2A, BAZ2B, or BRD9 protein

• GSK2801 or GSK8573

• Assay buffer (e.g., PBS with 0.1% BSA and 0.02% Tween-20)

Procedure:

• Biosensor Hydration and Protein Immobilization:

  • Hydrate the streptavidin biosensors in assay buffer.

  • Immobilize the biotinylated protein onto the biosensor surface.

• Baseline Establishment:

  • Equilibrate the biosensors in assay buffer to establish a stable baseline.

• Association:

  • Dip the biosensors into wells containing different concentrations of GSK2801 or GSK8573 to measure the association rate (kon).

• Dissociation:

  • Move the biosensors back to wells containing only assay buffer to measure the dissociation rate (koff).

Data Analysis:

• Fit the association and dissociation curves to a 1:1 binding model to determine kon and koff.

• Calculate the dissociation constant (Kd) as koff / kon.

Fluorescence Recovery After Photobleaching (FRAP)

FRAP is a microscopy technique used to measure the dynamics of fluorescently labeled molecules in living cells, which can be used to assess the binding of GSK2801 to chromatin-associated proteins like BAZ2A.

Materials:

• Cells expressing GFP-tagged BAZ2A

• Confocal microscope with FRAP capabilities

• GSK2801

• Cell culture imaging dishes

Procedure:

• Cell Preparation and Treatment:

  • Plate cells expressing GFP-BAZ2A on imaging dishes.

  • Treat the cells with GSK2801 or a vehicle control.

• FRAP Experiment:

  • Acquire pre-bleach images of a selected region of interest (ROI) in the nucleus.

  • Use a high-intensity laser to photobleach the GFP signal within the ROI.

  • Acquire a time-lapse series of images to monitor the recovery of fluorescence in the bleached ROI.

Data Analysis:

• Measure the fluorescence intensity in the ROI over time.

• Correct for photobleaching during image acquisition.

• Normalize the fluorescence recovery data.

• An increase in the rate and extent of fluorescence recovery in the presence of GSK2801 indicates displacement of GFP-BAZ2A from chromatin.

Western Blotting

Western blotting is used to detect and quantify the levels of specific proteins in a sample.

Materials:

• Cell lysates

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for your proteins of interest)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation and Gel Electrophoresis:

  • Prepare cell lysates and determine protein concentration.

  • Separate proteins by size using SDS-PAGE.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a membrane.

• Blocking and Antibody Incubation:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody, followed by incubation with the HRP-conjugated secondary antibody.

• Detection:

  • Add the chemiluminescent substrate and capture the signal using an imaging system.

Data Analysis:

• Quantify the band intensities and normalize to a loading control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ora.ox.ac.uk [ora.ox.ac.uk]

Technical Support Center: GSK2801 and Inactive Control GSK8573

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing the BAZ2A/B bromodomain inhibitor, GSK2801, and its structurally-related inactive control compound, GSK8573.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of GSK2801 and GSK8573?

A1: GSK2801 is a potent and selective chemical probe that acts as an acetyl-lysine competitive inhibitor for the bromodomains of BAZ2A and BAZ2B.[1][2][3][4][5] These proteins are involved in chromatin remodeling and the regulation of gene transcription.[1][3] GSK8573 is a closely related analog of GSK2801 that is inactive against BAZ2A and BAZ2B and is intended for use as a negative control in experiments.[1][6][7]

Q2: Why is it important to use the inactive control compound GSK8573?

A2: Using GSK8573 is crucial for distinguishing the on-target effects of GSK2801 on BAZ2A/B from any potential off-target effects.[1][4][7] GSK2801 has known off-target activity, most notably against the bromodomain of BRD9.[1][8] GSK8573 was specifically designed to be inactive against BAZ2A/B while retaining similar binding affinity for BRD9.[1][7] Therefore, comparing the results from GSK2801 and GSK8573 treatment can help confirm that the observed biological phenotype is due to the inhibition of BAZ2A/B and not an unintended interaction with BRD9 or other proteins.

Q3: What are the known off-targets for GSK2801?

A3: The primary off-targets for GSK2801 are the bromodomains of BRD9 and TAF1L(2).[1][4][8]

Q4: How should GSK2801 and GSK8573 be prepared and stored?

A4: For long-term storage, stock solutions should be kept at -80°C for up to 6 months. For shorter periods, storage at -20°C for up to 1 month is recommended.[6] A suggested vehicle for in vivo studies involves a mixture of DMSO, PEG300, Tween-80, and saline.[6] Always refer to the manufacturer's specific instructions for detailed preparation and storage protocols.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect with GSK2801 treatment.	Insufficient compound concentration.	Increase the concentration of GSK2801. It may be necessary to perform a dose-response experiment to determine the optimal concentration for your cell type and assay.
Cell line is not sensitive to BAZ2A/B inhibition.	Confirm that BAZ2A and BAZ2B are expressed in your cell line and are relevant to the biological process you are studying.
Compound degradation.	Ensure proper storage of GSK2801 and use freshly prepared dilutions for your experiments.
Similar effects observed with both GSK2801 and the inactive control GSK8573.	The observed phenotype is likely due to an off-target effect, potentially related to BRD9 inhibition.	Since both compounds inhibit BRD9, this suggests the phenotype is not mediated by BAZ2A/B.[1][7] Consider alternative approaches to validate your hypothesis, such as RNAi knockdown of BAZ2A and BAZ2B.[9]
Non-specific cellular toxicity.	Lower the concentration of both compounds to a non-toxic range. Perform a cell viability assay to determine the cytotoxic threshold.
Unexpected or inconsistent results.	Variability in experimental conditions.	Ensure consistent cell culture conditions, treatment times, and assay procedures.
Off-target effects of GSK8573 other than BRD9.	While designed as an inactive control, GSK8573 could have unforeseen off-target activities. It is important to carefully analyze your results and consider orthogonal approaches for target validation.

Data Presentation

Table 1: Comparative Binding Affinities (Kd) of GSK2801 and GSK8573

Target Bromodomain	GSK2801 Dissociation Constant (Kd)	GSK8573 Dissociation Constant (Kd)	Reference
BAZ2B	136 nM	Inactive	[1][3][5]
BAZ2A	257 nM	Inactive	[1][3][5]
BRD9	1.1 µM	1.04 µM	[1][6][7]
TAF1L(2)	3.2 µM	Not Reported	[1][7]

Experimental Protocols

Cellular Target Engagement using Fluorescence Recovery After Photobleaching (FRAP)

This protocol is designed to confirm that GSK2801 can displace BAZ2A from acetylated chromatin in living cells.

Methodology:

• Cell Culture and Transfection:

  • Culture U2OS cells in appropriate media.

  • Transfect cells with a GFP-BAZ2A fusion construct. For a control, a mutant construct (e.g., N1873F) that cannot recognize acetylated lysine (B10760008) can be used.[1][7]

• Chromatin Hyperacetylation (Optional but Recommended):

  • Treat cells with an HDAC inhibitor such as SAHA to induce chromatin hyperacetylation, which can improve the assay window.[1][7]

• Compound Treatment:

  • Treat the GFP-BAZ2A expressing cells with varying concentrations of GSK2801 or GSK8573. Include a vehicle-only control.

• FRAP Imaging:

  • Identify transfected cells and acquire pre-bleach images of the nucleus.

  • Photobleach a defined region of interest (ROI) within the nucleus using a high-intensity laser.

  • Acquire post-bleach images at regular intervals to monitor the recovery of fluorescence in the bleached ROI.

• Data Analysis:

  • Measure the fluorescence intensity in the bleached region over time.

  • Calculate the half-maximal recovery time (t½). A faster recovery time for GSK2801-treated cells compared to the vehicle control indicates displacement of GFP-BAZ2A from chromatin.[1][7] The recovery time in the presence of GSK2801 should be similar to that of the mutant construct.[1][7] GSK8573 should not significantly affect the recovery time.[1][7]

Visualizations

Signaling Pathway: BAZ2A in Transcriptional Silencing

Caption: BAZ2A, as part of the NoRC complex, recognizes acetylated histones, leading to transcriptional silencing. GSK2801 inhibits this interaction.

Experimental Workflow: Validating On-Target Effects

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ora.ox.ac.uk [ora.ox.ac.uk]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 9. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing GSK2801 Toxicity in Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize potential toxicity associated with the long-term use of GSK2801, a selective inhibitor of the BAZ2A and BAZ2B bromodomains.

I. GSK2801 Profile

GSK2801 is a potent and selective chemical probe that competitively inhibits the acetyl-lysine binding sites of the BAZ2A and BAZ2B bromodomains.[1][2][3][4] It also exhibits off-target activity against BRD9 and TAF1L at higher concentrations.[1] Understanding this selectivity profile is crucial for designing experiments and interpreting results.

Target	Binding Affinity (KD)	Notes
BAZ2B	136 nM	Primary Target
BAZ2A	257 nM	Primary Target
BRD9	1.1 - 1.2 µM	Off-Target
TAF1L	3.2 µM	Off-Target

II. Frequently Asked Questions (FAQs)

Q1: What are the potential on-target toxicities of long-term GSK2801 treatment?

A1: Long-term inhibition of BAZ2A and BAZ2B may lead to cellular toxicity due to their roles in essential cellular processes. BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which is involved in ribosomal RNA gene silencing and heterochromatin formation. BAZ2B is part of the ISWI chromatin remodeling complexes and is implicated in transcriptional regulation. Potential on-target toxicities could manifest as:

• Altered Ribosome Biogenesis: Due to the role of BAZ2A in regulating rRNA transcription.

• Genomic Instability: Arising from disruption of heterochromatin maintenance.

• Changes in Cell Proliferation and Differentiation: BAZ2A is required for the proliferation of ground-state pluripotent stem cells and certain cancer cells.

Q2: What are the likely off-target toxicities associated with GSK2801?

A2: Off-target effects of GSK2801 are primarily attributed to its inhibition of BRD9. BRD9 is a subunit of the non-canonical BAF (ncBAF) chromatin remodeling complex and plays a role in regulating transcription. Long-term inhibition of BRD9 could potentially lead to:

• Hematopoietic Dysregulation: BRD9 is involved in normal hematopoietic stem cell function and lineage differentiation.

• Immunomodulatory Effects: BRD9 regulates inflammatory responses in macrophages.

• Apoptosis in Certain Cell Types: Long-term inhibition of BRD9 has been shown to induce apoptosis in monocytes.

Q3: How can I distinguish between on-target and off-target effects of GSK2801 in my experiments?

A3: Distinguishing on-target from off-target effects is critical for accurate data interpretation. The following strategies are recommended:

• Use of an Inactive Control Compound: GSK8573 is a structurally related analog of GSK2801 that is inactive against BAZ2A/B. Any cellular phenotype observed with GSK2801 but not with GSK8573 at the same concentration is more likely to be an on-target effect.

• Dose-Response Analysis: On-target effects should typically occur at lower concentrations of GSK2801, consistent with its higher affinity for BAZ2A/B. Off-target effects on BRD9 are expected at higher micromolar concentrations.

• Genetic Validation: Use techniques like siRNA or CRISPR/Cas9 to knock down BAZ2A, BAZ2B, or BRD9 individually or in combination. If the phenotype of GSK2801 treatment is recapitulated by the knockdown of its intended targets, it confirms an on-target mechanism.

• Orthogonal Approaches: Use a structurally and mechanistically different inhibitor of BAZ2A/B, if available, to see if it produces the same phenotype.

III. Troubleshooting Guide

This guide provides solutions to common problems encountered during long-term experiments with GSK2801.

Problem	Potential Cause	Recommended Solution
High levels of cell death observed at concentrations expected to be on-target.	1. Cell line is particularly sensitive to BAZ2A/B inhibition. 2. Off-target effects occurring at lower than expected concentrations. 3. Compound instability or degradation leading to toxic byproducts.	1. Perform a detailed dose-response curve to determine the EC50 for the desired effect and the IC50 for toxicity. Use the lowest effective concentration. 2. Compare the phenotype with that of the inactive control, GSK8573. If GSK8573 also shows toxicity, the effect is likely off-target or non-specific. 3. Confirm target engagement at the intended concentration using a cellular thermal shift assay (CETSA). 4. Ensure proper storage and handling of the compound.
Inconsistent results between experiments.	1. Variability in cell culture conditions. 2. Inconsistent compound concentration. 3. Cellular adaptation to long-term treatment.	1. Standardize cell passage number, seeding density, and media conditions. 2. Prepare fresh dilutions of GSK2801 for each experiment from a validated stock solution. 3. Monitor cellular responses at multiple time points to assess for adaptation. Consider intermittent dosing schedules.
Observed phenotype does not match expectations based on BAZ2A/B inhibition.	1. The phenotype is due to off-target inhibition of BRD9. 2. The cellular context (e.g., expression levels of targets and interacting proteins) influences the outcome. 3. The proposed mechanism of action is incomplete.	1. Perform genetic knockdown of BRD9 to see if it recapitulates the observed phenotype. 2. Characterize the expression levels of BAZ2A, BAZ2B, and BRD9 in your cell model. 3. Consider performing unbiased screening approaches (e.g., proteomics, transcriptomics) to identify pathways affected by GSK2801 treatment.

IV. Experimental Protocols

Protocol 1: Determining the Optimal Concentration of GSK2801

Objective: To identify the lowest concentration of GSK2801 that elicits the desired on-target effect while minimizing toxicity.

Methodology:

• Cell Seeding: Plate cells at a density that allows for logarithmic growth throughout the duration of the experiment.

• Compound Dilution: Prepare a serial dilution of GSK2801 (e.g., from 10 µM down to 1 nM) and the inactive control GSK8573.

• Treatment: Treat cells with the different concentrations of GSK2801 and GSK8573. Include a vehicle-only control (e.g., DMSO).

• On-Target Effect Assay: At a relevant time point, measure a known downstream effect of BAZ2A/B inhibition (e.g., changes in rRNA expression, or displacement of a GFP-BAZ2A fusion protein from chromatin via FRAP).

• Toxicity Assay: In parallel, assess cell viability using a standard method such as an MTT or LDH release assay.

• Data Analysis: Plot the dose-response curves for both the on-target effect and cytotoxicity. The optimal concentration range will be where the on-target effect is maximal with minimal impact on cell viability.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm that GSK2801 is binding to its intended targets (BAZ2A/B) in a cellular context.

Methodology:

• Cell Treatment: Treat intact cells with GSK2801 at the desired concentration and a vehicle control.

• Heating: Heat cell lysates to a range of temperatures (e.g., 40-70°C).

• Protein Separation: Centrifuge the samples to pellet aggregated proteins.

• Detection: Analyze the soluble fraction by Western blot using antibodies specific for BAZ2A and BAZ2B.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of GSK2801 indicates target engagement.

V. Visualizing Pathways and Workflows

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to GSK2801 Treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with GSK2801. The information is designed to help users identify and overcome potential resistance to GSK2801 treatment in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is GSK2801 and what are its primary targets?

GSK2801 is a chemical probe that acts as a competitive inhibitor for the bromodomains of BAZ2A and BAZ2B.[1][2][3] It binds to these targets with high affinity, preventing them from recognizing acetylated lysine (B10760008) residues on histones and other proteins. GSK2801 also has known off-target activity, binding with lower affinity to the bromodomains of BRD9 and TAF1L.[1][2]

Q2: My cells show little to no response to GSK2801 as a single agent. Is this expected?

Yes, this is often the expected outcome. GSK2801 typically exhibits minimal growth inhibition as a single agent in many cancer cell lines.[4] Its therapeutic potential is most prominently observed when used in combination with other agents, such as BET bromodomain inhibitors (e.g., JQ1), where it can act synergistically to induce cell senescence or apoptosis.[4][5]

Q3: How can I confirm that GSK2801 is active and engaging its target in my cells?

To verify target engagement, you can perform a Cellular Thermal Shift Assay (CETSA) or a Fluorescent Recovery After Photobleaching (FRAP) assay if you have GFP-tagged BAZ2A/B.[2][3] A simpler, indirect method is to assess the downstream effects predicted from its synergistic mechanism. For example, when combined with a BET inhibitor like JQ1 in triple-negative breast cancer (TNBC) cells, effective GSK2801 treatment should lead to an enhanced displacement of BRD2 from chromatin at specific gene promoters.[4][6] This can be measured by Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) or qPCR.

Q4: What are the known off-targets of GSK2801 and how can I control for their effects?

The primary off-targets of GSK2801 are the bromodomains of BRD9 and TAF1L.[1][2] The contribution of BRD9 inhibition to the observed phenotype can be significant.[4] To dissect the effects of BAZ2A/B inhibition from BRD9 inhibition, researchers can use the inactive control compound GSK8573. GSK8573 was designed to be inactive against BAZ2A/B while retaining similar affinity for BRD9 as GSK2801.[2][3] Comparing the effects of GSK2801 to GSK8573 can help isolate the BAZ2A/B-specific activities.

Troubleshooting Guides

Problem 1: No synergistic effect observed when combining GSK2801 with a BET inhibitor.

If you do not observe the expected synergy (e.g., enhanced growth inhibition, apoptosis) when combining GSK2801 with a BET inhibitor, consider the following possibilities and troubleshooting steps.

Potential Cause	Recommended Action
Ineffective Inhibitor Concentration	Perform a dose-response matrix experiment treating cells with a range of concentrations for both GSK2801 and the BET inhibitor to identify the optimal concentrations for synergy.
Incorrect Timing of Treatment	Conduct a time-course experiment to determine the optimal duration of treatment. The synergistic effect may be time-dependent.
Cell Line Insensitivity	The synergistic mechanism may be specific to certain cancer contexts (e.g., TNBC).[4] Confirm that your cell line expresses the necessary targets (BAZ2A, BAZ2B, BRD2).
Inhibitor Instability	Ensure that GSK2801 and the BET inhibitor stocks are correctly prepared, stored, and have not degraded. Prepare fresh solutions for your experiments.
Experimental Readout	The nature of the synergistic effect can vary. In 2D cultures, the combination may induce senescence, while in 3D spheroid cultures, it may induce apoptosis.[4][5] Use appropriate assays (e.g., β-galactosidase staining for senescence, cleaved caspase-3/PARP western blot for apoptosis) to measure the outcome.

Problem 2: Suspected intrinsic or acquired resistance to GSK2801.

While specific mechanisms of resistance to GSK2801 have not been extensively documented, we can extrapolate from resistance mechanisms observed for other bromodomain inhibitors, such as those targeting BET proteins.[7][8]

Potential Mechanism (Hypothetical)	Experimental Approach to Investigate
Intrinsic Resistance: Compensatory Pathways	Cancer cells may have pre-existing active signaling pathways that bypass the need for BAZ2A/B-regulated transcription. Perform RNA-seq or proteomic analysis on untreated sensitive vs. insensitive cell lines to identify differentially active pathways.
Acquired Resistance: Target Modification	While gatekeeper mutations in the bromodomain are not commonly observed for BET inhibitors,[7][8] it remains a possibility. Sequence the BAZ2A and BAZ2B bromodomain regions in resistant cells to check for mutations that could prevent GSK2801 binding.
Acquired Resistance: Kinome Reprogramming	Prolonged treatment can lead to reprogramming of kinase signaling pathways, creating a dependency on new survival pathways.[9] Use phospho-kinase antibody arrays or phosphoproteomics to compare the kinome of parental and GSK2801-resistant cells.
Acquired Resistance: Non-Bromodomain Dependent Function	The target protein might adapt to function independently of its bromodomain, rendering the inhibitor ineffective.[7][8] Investigate BAZ2A/B protein-protein interactions in resistant cells using co-immunoprecipitation followed by mass spectrometry (Co-IP/MS) to see if it forms new complexes that are not dependent on its bromodomain.

Data Presentation

Table 1: Binding Affinities and Cellular Activity of GSK2801

This table summarizes the dissociation constants (KD) of GSK2801 for its primary targets and major off-targets.

Target Bromodomain	Dissociation Constant (KD)	Reference
BAZ2B	136 nM	[1][2][3]
BAZ2A	257 nM	[1][2][3]
BRD9	1.1 µM	[1][2]
TAF1L(2)	3.2 µM	[1][2]

Experimental Protocols & Workflows

Protocol 1: Cell Viability Assay for Drug Synergy (MTS Assay)

This protocol is used to determine the synergistic effect of GSK2801 and another compound (e.g., a BET inhibitor) on cell proliferation.

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment (typically 2,000-5,000 cells/well). Incubate for 24 hours.

• Drug Treatment: Prepare a dose-response matrix. Treat cells with increasing concentrations of GSK2801 alone, the second drug alone, and combinations of both drugs at various ratios. Include vehicle-only (e.g., DMSO) control wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well. Incubate for 1-4 hours at 37°C, or until a color change is apparent.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control.

  • Use software like SynergyFinder to calculate a synergy score (e.g., Bliss, Loewe, ZIP) from the dose-response matrix data. A score greater than 10 is generally considered synergistic.

Protocol 2: Western Blot for Apoptosis Markers (Cleaved Caspase-3/PARP)

This protocol is used to assess whether a drug combination induces apoptosis.

• Sample Preparation: Treat cells with the vehicle, single agents, or the drug combination for the desired time (e.g., 48-72 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against cleaved Caspase-3 and/or cleaved PARP overnight at 4°C. Also, probe for a loading control (e.g., GAPDH, β-actin).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Visualize the protein bands using a chemiluminescence imaging system.

Protocol 3: Chromatin Immunoprecipitation (ChIP) for BRD2 Occupancy

This protocol is used to determine if GSK2801 treatment in combination with a BET inhibitor enhances the displacement of BRD2 from chromatin.

• Cell Treatment: Treat cells with the vehicle, GSK2801, a BET inhibitor, or the combination for the determined optimal time (e.g., 6-24 hours).

• Cross-linking: Add formaldehyde (B43269) to the culture medium to a final concentration of 1% and incubate for 10 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and sonicate the chromatin to an average fragment size of 200-500 bp.

• Immunoprecipitation:

  • Pre-clear the chromatin with Protein A/G magnetic beads.

  • Incubate the chromatin overnight at 4°C with an anti-BRD2 antibody or an IgG control.

  • Add Protein A/G beads to capture the antibody-chromatin complexes.

• Washing: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by incubating at 65°C overnight with NaCl.

• DNA Purification: Purify the DNA using a PCR purification kit.

• Analysis: Use the purified DNA for qPCR to analyze BRD2 occupancy at specific gene promoters (e.g., ETS-regulated genes) or for library preparation for ChIP-seq for a genome-wide analysis.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Synergistic pathway of GSK2801 and BET inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collection - Data from GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - Molecular Cancer Research - Figshare [aacr.figshare.com]
• 6. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Response and resistance to BET bromodomain inhibitors in triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Response and resistance to BET bromodomain inhibitors in triple-negative breast cancer. | Broad Institute [broadinstitute.org]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to BAZ2A/B Bromodomain Inhibitors: GSK2801 and Beyond

For researchers in epigenetics and drug discovery, the bromodomain-containing proteins BAZ2A and BAZ2B represent compelling targets due to their roles in chromatin remodeling and gene regulation. This guide provides an objective comparison of GSK2801, a well-characterized chemical probe for BAZ2A/B, with other available inhibitors. The information presented herein, supported by experimental data, is intended to assist researchers in selecting the most appropriate tool compounds for their studies.

Performance Comparison of BAZ2A/B Inhibitors

The following table summarizes the quantitative data for GSK2801 and other notable BAZ2A/B inhibitors. The data highlights the potency and selectivity of these compounds, which are critical parameters for interpreting experimental outcomes.

Compound	Target(s)	IC50 (nM)	Kd (nM)	Selectivity Highlights
GSK2801	BAZ2A, BAZ2B	-	BAZ2A: 257[1][2][3][4], BAZ2B: 136[1]	>50-fold selective for BAZ2A/B over BRD4. Off-targets include BRD9 (Kd: 1.1-1.2 μM) and TAF1L (Kd: 3.2 μM).
BAZ2-ICR	BAZ2A, BAZ2B	BAZ2A: 130, BAZ2B: 180	BAZ2A: 109, BAZ2B: 170	10-15-fold selective for BAZ2A/B over CECR2 and >100-fold selective over other bromodomains.
BI-9564	BRD9, BAZ2A	-	-	Primarily a BRD9 inhibitor with some activity on BAZ2A. Used in combination with BAZ2-ICR to study combined BAZ2/BRD9 inhibition.
RVX-208	BET bromodomains (BD2 selective)	-	-	Primarily a BET bromodomain inhibitor with selectivity for the second bromodomain (BD2). Its activity on BAZ2A/B is not well-characterized in the provided results.

Experimental Methodologies

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are methodologies for key assays used to characterize BAZ2A/B inhibitors.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur during a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

Protocol:

• Sample Preparation:

  • Dialyze the purified BAZ2A or BAZ2B protein and the inhibitor compound extensively against the same buffer to minimize buffer mismatch heats. A typical buffer is 20 mM HEPES, pH 7.5, 150 mM NaCl, 0.5 mM TCEP.

  • Determine accurate concentrations of the protein and ligand using a reliable method such as UV-Vis spectroscopy.

  • Degas all solutions prior to use to prevent air bubbles in the calorimeter.

• ITC Experiment:

  • Load the protein solution (e.g., 20-50 µM) into the sample cell of the ITC instrument.

  • Load the inhibitor solution (e.g., 200-500 µM, typically 10-fold higher than the protein concentration) into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform an initial small injection (e.g., 0.5-1 µL) to remove any air from the syringe tip, followed by a series of larger injections (e.g., 2-3 µL) at regular intervals (e.g., 150-180 seconds) to allow for a return to baseline.

  • Record the heat change after each injection.

• Data Analysis:

  • Integrate the raw ITC data to obtain the heat change per injection.

  • Correct for heats of dilution by performing a control experiment where the inhibitor is injected into the buffer alone.

  • Fit the corrected data to a suitable binding model (e.g., one-site binding model) to determine the Kd, n, and ΔH.

AlphaScreen Assay

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based assay used to measure biomolecular interactions. For BAZ2A/B inhibitor screening, it is typically used in a competition format.

Protocol:

• Reagent Preparation:

  • Prepare a master mix containing 3x BRD Homogeneous Assay Buffer, biotinylated histone peptide substrate (e.g., H4K16ac), and water.

  • Dilute the purified His-tagged BAZ2A or BAZ2B protein in 1x BRD Homogeneous Assay Buffer.

  • Prepare serial dilutions of the inhibitor compound in the appropriate buffer (e.g., 1x BRD Homogeneous Assay Buffer with a final DMSO concentration ≤ 0.5%).

• Assay Procedure (384-well plate format):

  • Add the master mix to all wells.

  • Add the inhibitor solution or vehicle control to the appropriate wells.

  • Add the diluted BAZ2A or BAZ2B protein to all wells except the "blank" controls.

  • Incubate the plate at room temperature for 30 minutes with gentle shaking.

  • Add Nickel Chelate AlphaLISA Acceptor beads diluted in 1x BRD Homogeneous Detection Buffer to all wells. Incubate for 30-60 minutes at room temperature in the dark.

  • Add Streptavidin-conjugated Donor beads diluted in 1x BRD Homogeneous Detection Buffer to all wells. Incubate for 30-60 minutes at room temperature in the dark.

• Data Acquisition and Analysis:

  • Read the plate on an AlphaScreen-capable plate reader.

  • Subtract the background signal (from "blank" wells) from all other readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Fluorescence Recovery After Photobleaching (FRAP)

FRAP is a microscopy technique used to measure the dynamics of fluorescently labeled molecules in living cells. It can be used to assess the ability of an inhibitor to displace a GFP-tagged bromodomain from chromatin.

Protocol:

• Cell Culture and Transfection:

  • Plate cells (e.g., U2OS) on glass-bottom dishes suitable for live-cell imaging.

  • Transfect the cells with a plasmid encoding a GFP-tagged BAZ2A or BAZ2B protein. Allow for protein expression for 24-48 hours.

• FRAP Experiment:

  • Mount the dish on a confocal microscope equipped with a high-power laser for photobleaching and maintain the cells at 37°C and 5% CO2.

  • Identify a cell expressing the GFP-fusion protein at a suitable level.

  • Acquire a few pre-bleach images of a selected region of interest (ROI) within the nucleus.

  • Photobleach the ROI using a high-intensity laser pulse.

  • Immediately after bleaching, acquire a time-lapse series of images at low laser intensity to monitor the recovery of fluorescence in the bleached ROI.

• Data Analysis:

  • Measure the fluorescence intensity in the bleached ROI, a non-bleached control region in the same nucleus, and a background region outside the cell for each time point.

  • Normalize the fluorescence intensity of the bleached ROI to correct for photobleaching during image acquisition.

  • Plot the normalized fluorescence intensity over time.

  • Fit the recovery curve to a mathematical model to determine the mobile fraction and the half-maximal recovery time (t1/2). A faster t1/2 in the presence of an inhibitor indicates displacement of the bromodomain from chromatin.

Signaling Pathways and Experimental Workflows

Visualizing the molecular interactions and experimental processes can aid in understanding the mechanism of action of BAZ2A/B inhibitors.

References

• 1. The Master Regulator protein BAZ2B can reprogram human hematopoietic lineage-committed progenitors into a multipotent state - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemical and cellular insights into the Baz2B protein, a non-catalytic subunit of the chromatin remodeling complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 4. researchgate.net [researchgate.net]

Validating GSK2801 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of GSK2801, a potent and selective inhibitor of the BAZ2A and BAZ2B bromodomains, with alternative compounds. It offers supporting experimental data and detailed methodologies to assist researchers in validating target engagement in a cellular context.

Introduction to GSK2801 and its Targets

GSK2801 is a chemical probe that competitively binds to the acetyl-lysine binding pocket of the bromodomains of BAZ2A and BAZ2B. BAZ2A (also known as TIP5) is a core component of the Nucleolar Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA (rRNA) genes and the formation of heterochromatin. BAZ2B has a less well-defined function but is also involved in chromatin remodeling. In addition to its primary targets, GSK2801 exhibits off-target activity against BRD9, a subunit of the SWI/SNF chromatin-remodeling complex. Understanding the engagement of GSK2801 with its intended targets and potential off-targets is crucial for interpreting experimental results.

This guide compares GSK2801 with two key alternative tools:

• BAZ2-ICR: A selective inhibitor of BAZ2A and BAZ2B bromodomains with no significant activity against BRD9.

• BI-9564: A potent and selective inhibitor of the BRD9 bromodomain.

• GSK8573: A structurally related, inactive control compound for GSK2801.

Comparative Analysis of Inhibitor Performance

The following tables summarize the quantitative data for GSK2801 and its alternatives, providing a clear comparison of their binding affinities and cellular potencies.

Table 1: Biochemical Binding Affinity of Inhibitors

Compound	Target	Assay	Kd (nM)	Reference
GSK2801	BAZ2A	Isothermal Titration Calorimetry (ITC)	257
BAZ2B	Isothermal Titration Calorimetry (ITC)	136
BRD9	Isothermal Titration Calorimetry (ITC)	1100
BAZ2-ICR	BAZ2A	AlphaScreen	IC50: 130
BAZ2B	AlphaScreen	IC50: 180
BRD9	AlphaScreen	No interaction
BI-9564	BRD9	Isothermal Titration Calorimetry (ITC)	14.1
BRD7	Isothermal Titration Calorimetry (ITC)	239
GSK8573	BAZ2A/B	Biolayer Interferometry (BLI)	Inactive
(Inactive Control)	BRD9	Isothermal Titration Calorimetry (ITC)	1040

Table 2: Cellular Target Engagement of Inhibitors

Compound	Target	Assay	Cell Line	Effective Concentration	Reference
GSK2801	BAZ2A	Fluorescence Recovery After Photobleaching (FRAP)	U2OS	1 µM
BAZ2-ICR	BAZ2A	Fluorescence Recovery After Photobleaching (FRAP)	U2OS	1 µM
BI-9564	BRD9	Fluorescence Recovery After Photobleaching (FRAP)	U2OS	0.1 µM
GSK8573	BAZ2A	Fluorescence Recovery After Photobleaching (FRAP)	U2OS	No effect

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental approaches, the following diagrams are provided.

GSK2801 targets BAZ2A within the NoRC complex and BRD9 in the SWI/SNF complex.

Workflow for validating target engagement using cellular and biophysical assays.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Fluorescence Recovery After Photobleaching (FRAP)

This assay measures the mobility of a fluorescently tagged target protein in live cells. Inhibition of the target's interaction with chromatin by a compound leads to increased protein mobility and a faster fluorescence recovery rate.

Protocol:

• Cell Culture and Transfection:

  • Plate U2OS cells in glass-bottom dishes.

  • Transfect cells with a vector expressing the target protein (e.g., BAZ2A or BRD9) fused to a fluorescent protein (e.g., GFP).

  • Allow 24-48 hours for protein expression.

• Compound Treatment:

  • Treat the transfected cells with the desired concentration of GSK2801, BAZ2-ICR, BI-9564, or the inactive control GSK8573. A typical concentration range is 0.1 to 10 µM.

  • Include a vehicle control (e.g., DMSO).

  • Incubate for a specified time (e.g., 1-4 hours).

• Image Acquisition:

  • Use a confocal microscope equipped for live-cell imaging and FRAP.

  • Acquire pre-bleach images of a selected region of interest (ROI) within the nucleus where the fluorescently tagged protein is localized.

• Photobleaching:

  • Use a high-intensity laser to photobleach the fluorescent signal within the ROI.

• Post-Bleach Image Acquisition:

  • Acquire a time-series of images of the ROI to monitor the recovery of fluorescence as unbleached protein diffuses into the bleached area.

• Data Analysis:

  • Measure the fluorescence intensity in the ROI over time.

  • Normalize the recovery data to the pre-bleach intensity.

  • Calculate the mobile fraction and the half-maximal recovery time (t1/2). A decrease in t1/2 indicates displacement of the target protein from chromatin.

Biolayer Interferometry (BLI)

BLI is a label-free technique to measure real-time biomolecular interactions. It is used here to determine the binding affinity of the inhibitors to purified bromodomain proteins.

Protocol:

• Protein and Compound Preparation:

  • Purify the bromodomain of the target protein (e.g., BAZ2A, BAZ2B, BRD9) with a tag for immobilization (e.g., biotin (B1667282) or His-tag).

  • Prepare a dilution series of GSK2801, BAZ2-ICR, and BI-9564 in an appropriate assay buffer (e.g., PBS with 0.05% Tween-20).

• Biosensor Preparation and Ligand Immobilization:

  • Hydrate streptavidin (for biotinylated protein) or Ni-NTA (for His-tagged protein) biosensors in the assay buffer.

  • Immobilize the purified bromodomain onto the biosensor surface.

• Baseline:

  • Establish a stable baseline by dipping the biosensors into assay buffer.

• Association:

  • Dip the biosensors into the wells containing the different concentrations of the inhibitors to measure the association phase.

• Dissociation:

  • Move the biosensors back to the assay buffer to measure the dissociation of the inhibitor.

• Data Analysis:

  • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 binding) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon binding of a ligand to a macromolecule, allowing for the determination of binding affinity, stoichiometry, and thermodynamic parameters.

Protocol:

• Sample Preparation:

  • Dialyze the purified bromodomain protein extensively against the ITC buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5).

  • Dissolve the inhibitor (GSK2801, BAZ2-ICR, or BI-9564) in the final dialysis buffer to minimize heat of dilution effects.

• ITC Experiment:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the inhibitor solution into the injection syringe.

  • Perform a series of small injections of the inhibitor into the protein solution while monitoring the heat change.

• Data Analysis:

  • Integrate the heat pulses to obtain the heat change per injection.

  • Plot the heat change against the molar ratio of inhibitor to protein.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a proximity-based cellular assay that measures the engagement of a test compound with a target protein in live cells. It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescent energy acceptor.

Protocol:

• Cell Preparation:

  • Transfect HEK293 cells with a vector expressing the target protein (BAZ2A or BRD9) fused to NanoLuc® luciferase.

  • Plate the transfected cells in a white, 96-well assay plate.

• Compound and Tracer Addition:

  • Prepare a serial dilution of the test compound (GSK2801, BAZ2-ICR, or BI-9564).

  • Add the NanoBRET™ tracer and the test compound to the cells. The tracer is a fluorescently labeled ligand that binds to the target protein.

  • Incubate to allow for compound entry and binding equilibrium.

• Substrate Addition and Signal Detection:

  • Add the NanoGlo® substrate to the wells.

  • Measure the luminescence signal from the NanoLuc® donor and the fluorescent signal from the acceptor using a plate reader equipped with appropriate filters.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Plot the BRET ratio as a function of the compound concentration.

  • Fit the data to a dose-response curve to determine the IC50 value, which represents the concentration of the compound that displaces 50% of the tracer from the target protein.

Conclusion

The validation of target engagement is a critical step in drug discovery and chemical biology. This guide provides a framework for comparing GSK2801 with its alternatives using a combination of cellular and biophysical assays. The choice of assay will depend on the specific research question and available resources. For cellular target engagement, FRAP and NanoBRET™ offer direct readouts in a physiological context, while BLI and ITC provide precise biophysical characterization of the inhibitor-target interaction in vitro. By employing these methods, researchers can gain a comprehensive understanding of the cellular activity and selectivity of GSK2801 and other bromodomain inhibitors.

A Head-to-Head Comparison: GSK2801 Versus RNAi for BAZ2A/B Inhibition

For researchers, scientists, and drug development professionals investigating the role of the BAZ2A and BAZ2B bromodomains, choosing the right tool to modulate their activity is a critical experimental decision. This guide provides an objective comparison of two widely used methods: the small molecule inhibitor GSK2801 and RNA interference (RNAi)-mediated knockdown.

This comparison delves into the mechanisms of action, quantitative performance, and experimental considerations for each approach, supported by experimental data to inform your research strategy.

Mechanism of Action: A Tale of Two Approaches

GSK2801 and RNAi employ fundamentally different strategies to diminish the function of BAZ2A and BAZ2B.

GSK2801 is a potent and selective chemical probe that acts as an acetyl-lysine competitive inhibitor of the BAZ2A and BAZ2B bromodomains.[1][2] By binding to the bromodomain, GSK2801 prevents the recognition of acetylated histone tails, thereby displacing BAZ2A/B from chromatin and disrupting their role in chromatin remodeling complexes like the Nucleolar Remodeling Complex (NoRC).[1][3]

RNA interference (RNAi) , on the other hand, targets the genetic source of the BAZ2A and BAZ2B proteins. Small interfering RNAs (siRNAs) are designed to be complementary to the messenger RNA (mRNA) transcripts of the BAZ2A and BAZ2B genes. Upon introduction into a cell, these siRNAs guide the RNA-induced silencing complex (RISC) to cleave and degrade the target mRNA, thereby preventing protein synthesis.[4]

Quantitative Performance: A Data-Driven Comparison

The efficacy of both GSK2801 and RNAi can be quantified through various experimental assays. The following tables summarize key performance data for each method.

Table 1: Quantitative Data for GSK2801 Inhibition of BAZ2A/B

Parameter	BAZ2A	BAZ2B	Method	Reference
Dissociation Constant (Kd)	257 nM	136 nM	Isothermal Titration Calorimetry (ITC)	[1][5]
Cellular Activity	Displaces GFP-BAZ2A from chromatin	-	Fluorescence Recovery After Photobleaching (FRAP)	[3]
Selectivity	>50-fold selectivity over BRD4	>50-fold selectivity over BRD4	Various	[2]

Target	Knockdown Efficiency (mRNA)	Method	Cell Line	Reference
BAZ2A	Significant downregulation	Quantitative RT-PCR (qRT-PCR)	Mouse Embryonic Stem Cells	[3]
BAZ2A/B	Significant growth inhibition when combined with JQ1	Cell Viability Assay	Triple-Negative Breast Cancer Cell Lines	[6]

Note: Specific percentage of knockdown for BAZ2A/B via RNAi at the protein or mRNA level is often experiment-dependent and requires validation.

Experimental Protocols: A Step-by-Step Guide

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for utilizing GSK2801 and siRNA-mediated knockdown.

GSK2801 Treatment Protocol (for Cellular Assays)

• Cell Seeding: Plate cells at a desired density in a multi-well plate and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of GSK2801 in a suitable solvent, such as DMSO.

• Treatment: Dilute the GSK2801 stock solution to the desired final concentration in cell culture media. Common concentrations for cellular assays range from 1 µM to 10 µM.[5][6]

• Incubation: Remove the old media from the cells and add the media containing GSK2801. Incubate the cells for the desired duration, which can range from a few hours to several days (e.g., 48-96 hours), depending on the experimental endpoint.[6]

• Analysis: Following incubation, cells can be harvested for downstream analysis, such as Western blotting, qPCR, or phenotypic assays.

siRNA Transfection Protocol for BAZ2A/B Knockdown

• siRNA Design and Synthesis: Obtain validated siRNAs targeting BAZ2A and BAZ2B. It is recommended to test multiple siRNA sequences for each target to identify the most effective one.

• Cell Seeding: Plate cells in antibiotic-free medium to a confluency of 60-80% at the time of transfection.

• Transfection Complex Formation:

  • Dilute the siRNA duplex in an appropriate transfection medium (e.g., Opti-MEM).

  • In a separate tube, dilute a transfection reagent (e.g., Lipofectamine RNAiMAX).

  • Combine the diluted siRNA and transfection reagent and incubate at room temperature for 15-45 minutes to allow for the formation of siRNA-lipid complexes.

• Transfection: Add the transfection complexes to the cells and incubate for 4-6 hours.

• Post-Transfection: After the initial incubation, replace the transfection medium with fresh, complete growth medium.

• Analysis: Harvest cells 24-72 hours post-transfection to assess knockdown efficiency by qPCR (for mRNA levels) and Western blot (for protein levels).[4]

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the signaling pathways and experimental workflows.

Caption: Mechanisms of GSK2801 and RNAi targeting BAZ2A/B.

Caption: Experimental workflow for comparing GSK2801 and RNAi.

Caption: Simplified BAZ2A/B signaling pathway.

Conclusion: Choosing the Right Tool for the Job

Both GSK2801 and RNAi are powerful tools for investigating BAZ2A and BAZ2B function, each with its own set of advantages and considerations.

• GSK2801 offers a rapid and reversible method for inhibiting the bromodomain activity of BAZ2A/B. Its dose-dependent effects allow for nuanced studies of protein function. However, as with any small molecule inhibitor, potential off-target effects should be considered and controlled for, for instance by using a structurally similar but inactive control compound.

• RNAi provides a highly specific method for depleting the total cellular pool of BAZ2A/B protein. This approach is particularly useful for confirming that an observed phenotype is a direct result of the loss of the target protein. However, the knockdown is not instantaneous and the efficiency can vary between cell types and siRNA sequences, necessitating careful validation.

The optimal choice between GSK2801 and RNAi will depend on the specific research question. For studying the direct consequences of bromodomain inhibition and for experiments requiring temporal control, GSK2801 is an excellent choice. For validating the role of the BAZ2A/B proteins themselves and for longer-term loss-of-function studies, RNAi is a robust and specific alternative. In many cases, using both methods in parallel can provide the most comprehensive and convincing evidence for the biological roles of BAZ2A and BAZ2B.

References

• 1. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. embopress.org [embopress.org]
• 4. Quantitation siRNA-induced Knockdown by qRT-PCR and WB - RNA Transfection Reagents [rnatransfection.com]
• 5. selleckchem.com [selleckchem.com]
• 6. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of BAZ2 Bromodomain Inhibitors: GSK2801 vs. BAZ2-ICR

In the landscape of epigenetic research, the development of selective chemical probes is paramount to dissecting the function of specific protein domains. This guide provides a detailed comparative analysis of two prominent inhibitors of the BAZ2A and BAZ2B bromodomains: GSK2801 and BAZ2-ICR. Both molecules are potent, cell-active compounds that act as acetyl-lysine competitive inhibitors, serving as valuable tools for studying the role of BAZ2 bromodomains in chromatin biology.

Biochemical and Cellular Activity

GSK2801 and BAZ2-ICR are both potent inhibitors of the BAZ2A and BAZ2B bromodomains.[1][2][3][4] GSK2801 exhibits dissociation constants (Kd) of 257 nM for BAZ2A and 136 nM for BAZ2B.[1] BAZ2-ICR demonstrates comparable potency with Kd values of 109 nM for BAZ2A and 170 nM for BAZ2B, and IC50 values of 130 nM and 180 nM for BAZ2A and BAZ2B, respectively.

A key differentiator between the two probes lies in their selectivity profiles. While both are highly selective for BAZ2A/B over many other bromodomains, GSK2801 also displays activity against BRD9 (Kd of 1.1-1.2 μM) and TAF1L (Kd of 3.2 μM). In contrast, BAZ2-ICR shows greater selectivity, with a notable off-target effect only on CECR2 (Kd of 1.55 μM), making it approximately 10- to 15-fold more selective for BAZ2A/B over CECR2. BAZ2-ICR displays over 100-fold selectivity against a broad panel of other bromodomains. For GSK2801, a structurally similar but inactive compound, GSK8573, is available for use as a negative control in experiments.

Both inhibitors have demonstrated cellular activity by displacing GFP-tagged BAZ2A from chromatin in Fluorescence Recovery After Photobleaching (FRAP) assays. Furthermore, both compounds are orally bioavailable, rendering them suitable for in vivo studies in mouse models.

Data Presentation

Table 1: Comparative Binding Affinities of GSK2801 and BAZ2-ICR

Compound	Target	Dissociation Constant (Kd)	IC50
GSK2801	BAZ2A	257 nM	-
BAZ2B	136 nM	-
BAZ2-ICR	BAZ2A	109 nM	130 nM
BAZ2B	170 nM	180 nM

Table 2: Selectivity Profile of GSK2801 and BAZ2-ICR Against Other Bromodomains

Compound	Off-Target	Dissociation Constant (Kd)
GSK2801	BRD9	1.1 - 1.2 μM
TAF1L	3.2 μM
BAZ2-ICR	CECR2	1.55 μM

Signaling Pathway and Experimental Workflow

The BAZ2A and BAZ2B proteins are core components of the Nucleolar Remodeling Complex (NoRC), which plays a crucial role in chromatin remodeling and the silencing of ribosomal RNA (rRNA) genes. By inhibiting the BAZ2 bromodomains, GSK2801 and BAZ2-ICR disrupt the interaction of NoRC with acetylated histones, leading to alterations in gene expression.

BAZ2A/B signaling pathway and inhibitor action.

A common experimental workflow to assess the cellular activity of these inhibitors is Fluorescence Recovery After Photobleaching (FRAP).

Workflow for FRAP-based inhibitor analysis.

Experimental Protocols

Isothermal Titration Calorimetry (ITC)

ITC is utilized to directly measure the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction between the inhibitor and the bromodomain protein.

Methodology:

• A solution of the bromodomain protein is placed in the sample cell of the calorimeter.

• The inhibitor solution is loaded into a syringe.

• The inhibitor is titrated into the protein solution in small, sequential injections.

• The heat change associated with each injection is measured.

• The resulting data is fitted to a binding model to determine the thermodynamic parameters of the interaction.

Fluorescence Recovery After Photobleaching (FRAP)

FRAP is a microscopy technique used to measure the dynamics of fluorescently labeled molecules in living cells, providing evidence of target engagement by the inhibitor.

Methodology:

• Cells are transfected with a plasmid encoding a fluorescently tagged (e.g., GFP) BAZ2A protein.

• A specific region of interest within the nucleus is photobleached using a high-intensity laser, quenching the fluorescence.

• The recovery of fluorescence in the bleached region is monitored over time as unbleached GFP-BAZ2A molecules diffuse into the area.

• The experiment is repeated after treating the cells with the inhibitor (GSK2801 or BAZ2-ICR).

• An increased rate of fluorescence recovery in the presence of the inhibitor indicates that the inhibitor is displacing GFP-BAZ2A from the less mobile, chromatin-bound state.

AlphaScreen Assay

AlphaScreen is a bead-based immunoassay technology used to study biomolecular interactions in a microplate format, often employed for determining the IC50 of inhibitors.

Methodology:

• Biotinylated bromodomain protein is bound to streptavidin-coated donor beads.

• A biotinylated, acetylated histone peptide is bound to streptavidin-coated acceptor beads.

• In the absence of an inhibitor, the interaction between the bromodomain and the histone peptide brings the donor and acceptor beads into proximity.

• Upon excitation of the donor beads, a singlet oxygen is generated, which diffuses to the acceptor beads, leading to a chemiluminescent signal.

• The inhibitor competes with the histone peptide for binding to the bromodomain, disrupting the bead proximity and causing a decrease in the signal. The IC50 is determined from the dose-response curve.

Biolayer Interferometry (BLI)

BLI is an optical analytical technique for measuring biomolecular interactions in real-time.

Methodology:

• Biotinylated bromodomain protein is immobilized on a streptavidin-coated biosensor tip.

• The biosensor tip is dipped into a solution containing the inhibitor.

• The binding of the inhibitor to the protein on the sensor surface causes a change in the interference pattern of light reflected from the tip, which is measured in real-time.

• The association and dissociation rates can be determined, from which the dissociation constant (Kd) is calculated.

Conclusion

Both GSK2801 and BAZ2-ICR are valuable chemical probes for investigating the biological roles of BAZ2A and BAZ2B. The choice between the two may depend on the specific experimental context. BAZ2-ICR offers a more selective profile, which is advantageous for studies aiming to specifically dissect the functions of BAZ2A/B without confounding effects from BRD9 inhibition. Conversely, GSK2801, along with its inactive control GSK8573, provides a well-characterized tool for probing the combined roles of BAZ2 and BRD9. The detailed experimental protocols provided herein should enable researchers to effectively utilize these compounds in their studies of chromatin biology and drug discovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BAZ2-ICR, 1665195-94-7 | BroadPharm [broadpharm.com]

Unveiling Synergistic Apoptosis: A Comparative Guide to GSK2801 and BET Inhibitor Co-Treatment

A detailed analysis of the potent synergistic anti-cancer effects observed when combining GSK2801, a BAZ2/BRD9 bromodomain inhibitor, with BET inhibitors (BETi) in triple-negative breast cancer (TNBC).

The combination of GSK2801 and BET inhibitors has demonstrated significant synergistic effects in inducing apoptosis in triple-negative breast cancer cells.[1][2] This guide provides a comprehensive overview of the experimental data supporting this synergy, detailed protocols for key validation experiments, and visual representations of the underlying molecular mechanisms and experimental workflows.

Quantitative Data Summary

The synergistic effects of GSK2801 and BET inhibitors (JQ1 and OTX015) have been quantified across various TNBC cell lines. The data consistently shows that the combination treatment results in a greater-than-additive inhibition of cell growth.

Cell Line	BET Inhibitor	Synergy Score (% Growth Inhibition above expected)
MDA-MB-231	JQ1	Data indicates strong growth inhibition with combined treatment.[1]
MDA-MB-231	OTX015	Validated synergy observed.[1]
SUM159PT	JQ1	Data indicates strong growth inhibition with combined treatment.[1]
HCC1806	JQ1	Data indicates strong growth inhibition with combined treatment.[1]

Synergy scores represent the percent growth inhibition induced by the drug combination that exceeded the expected additive effect of each drug as a single agent.[1]

Mechanism of Synergistic Action

GSK2801 is an inhibitor of the bromodomains of BAZ2A, BAZ2B, and with lower affinity, BRD9.[1][3][4] BET inhibitors, such as JQ1 and OTX015, target the BET family of proteins which includes BRD2, BRD3, and BRD4.[5][6]

The synergistic effect of combining GSK2801 and BETi is not dependent on the well-established role of BRD4 in P-TEFb-mediated transcriptional pause-release.[1][2] Instead, the combination therapy leads to an enhanced displacement of BRD2 from chromatin.[1] This dual targeting strategy effectively blocks BRD2-driven transcription.[1][3]

This enhanced displacement of BRD2 occurs at two key locations:

• Promoters/enhancers of ETS-regulated genes: This leads to the suppression of genes crucial for cancer cell proliferation.[1][2]

• Ribosomal DNA (rDNA) in the nucleolus: This results in decreased transcription of 45S rRNA, impacting ribosome biogenesis.[1][2]

The downstream consequences of this combined action differ based on the cell culture model. In 2D cultures, the combination treatment induces senescence, while in 3D spheroid cultures, it leads to apoptosis, as evidenced by the presence of cleaved caspase-3 and cleaved PARP.[1][2][7]

Signaling Pathway of GSK2801 and BETi Synergy

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are the protocols for key experiments performed to validate the synergistic effect of GSK2801 and BET inhibitors.

Cell Culture and Reagents

• Cell Lines: MDA-MB-231, SUM159PT, and HCC1806 TNBC cell lines were utilized.

• Culture Conditions: Cells were maintained in DMEM/F12 medium supplemented with 5% FBS, 1% penicillin-streptomycin, 1 µg/mL hydrocortisone, and 5 µg/mL insulin.

• Inhibitors: GSK2801, JQ1, and OTX015 were dissolved in DMSO to create stock solutions.

Synergy Screening Assay

The synergy between GSK2801 and BET inhibitors was assessed using a 2D cell viability assay.

• Cell Seeding: Cells were seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Drug Treatment: A dose-response matrix of GSK2801 and a BET inhibitor (JQ1 or OTX015) was added to the cells.

• Incubation: Plates were incubated for 72 hours.

• Viability Measurement: Cell viability was measured using a luminescent cell viability assay.

• Data Analysis: Synergy scores were calculated based on the difference between the observed and expected growth inhibition, with the expected inhibition calculated using the Bliss independence model.

Experimental Workflow for Synergy Validation

Chromatin Immunoprecipitation (ChIP)

ChIP experiments were performed to quantify the displacement of BRD2, BRD4, and BRD9 from chromatin following drug treatment.

• Cell Treatment: Cells were treated with GSK2801, JQ1, or the combination for a specified time.

• Cross-linking: Protein-DNA complexes were cross-linked with formaldehyde.

• Chromatin Shearing: Chromatin was sheared into smaller fragments by sonication.

• Immunoprecipitation: Sheared chromatin was incubated with antibodies specific for BRD2, BRD4, or BRD9.

• DNA Purification: The immunoprecipitated DNA was purified.

• Library Preparation and Sequencing: DNA libraries were prepared and sequenced to identify the genomic regions where the target proteins were bound.

Western Blotting

Western blotting was used to detect markers of apoptosis.

• Protein Extraction: Cells from 3D spheroid cultures were lysed to extract total protein.

• Protein Quantification: Protein concentration was determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• Antibody Incubation: The membrane was incubated with primary antibodies against cleaved caspase-3 and cleaved PARP, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

References

• 1. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BET inhibitor - Wikipedia [en.wikipedia.org]
• 6. [PDF] Inhibition of BET bromodomains as a therapeutic strategy for cancer drug discovery | Semantic Scholar [semanticscholar.org]
• 7. Collection - Data from GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - Molecular Cancer Research - Figshare [aacr.figshare.com]

GSK2801: A Comparative Selectivity Analysis Against BRD4

For researchers investigating epigenetic regulators, the precise selectivity of chemical probes is paramount. This guide provides a comparative analysis of GSK2801, a potent inhibitor of the BAZ2A and BAZ2B bromodomains, and its selectivity profile against Bromodomain-containing protein 4 (BRD4). To offer a clear benchmark, GSK2801's activity is contrasted with established BET (Bromodomain and Extra-Terminal) family inhibitors renowned for their high affinity for BRD4, including (+)-JQ1, OTX-015, and I-BET762.

Overview of Inhibitor Selectivity

GSK2801 is a selective chemical probe for the bromodomains of BAZ2A and BAZ2B, with dissociation constants (Kd) of 257 nM and 136 nM, respectively[1][2][3]. While it demonstrates high potency for its primary targets, its activity against other bromodomain families is significantly lower. Notably, GSK2801 exhibits over 50-fold selectivity for BAZ2A/B over BRD4[4]. Its main off-target interactions are with BRD9 and TAF1L[1][2][5].

In contrast, inhibitors such as (+)-JQ1, OTX-015, and I-BET762 are pan-BET inhibitors designed to target the acetyl-lysine binding pockets of BET family members, including BRD2, BRD3, and BRD4, with high potency[6][7][8][9][10][11]. These compounds serve as valuable tools for studying the function of BRD4 in transcriptional regulation[12][13].

Quantitative Comparison of Inhibitor Potency

The following table summarizes the binding affinities and inhibitory concentrations of GSK2801 and key BRD4 inhibitors. This data, gathered from various biochemical and cellular assays, highlights the differential selectivity profiles of these compounds.

Compound	Target(s)	Assay Type	Target Protein/Domain	IC50 (nM)	Kd (nM)	Reference
GSK2801	BAZ2A, BAZ2B	ITC	BAZ2A	-	257	[1][2][3]
ITC	BAZ2B	-	136	[1][2][3]
ITC	BRD9	-	1100	[1][2]
ITC	TAF1L(2)	-	3200	[1][2]
BROMOscan	BRD4	>100,000	-
(+)-JQ1	BET family	AlphaScreen	BRD4(BD1)	77	-	[12][14]
AlphaScreen	BRD4(BD2)	33	-	[12][14]
ITC	BRD4(BD1)	-	~50	[12]
ITC	BRD4(BD2)	-	~90	[12]
OTX-015	BET family	Biochemical	BRD2, BRD3, BRD4	92-112	-	[7]
I-BET762	BET family	Various	BET Bromodomains	32.5 - 42.5	-	[8][14]

Mechanism of Action: BRD4 Inhibition

BET inhibitors like (+)-JQ1, OTX-015, and I-BET762 function by competitively binding to the acetyl-lysine binding pockets within the bromodomains of BRD4. This action displaces BRD4 from acetylated histones on chromatin, thereby preventing the recruitment of the Positive Transcription Elongation Factor b (P-TEFb) complex. The subsequent lack of RNA Polymerase II phosphorylation leads to the suppression of target gene transcription, including key oncogenes like MYC.

Caption: Mechanism of BRD4 inhibition by BET inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental data. Below are outlines for key assays used to determine inhibitor selectivity and potency.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon the binding of an inhibitor to its target protein, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

• Sample Preparation : Dialyze the purified bromodomain-containing protein and the inhibitor into the same buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl).

• ITC Experiment : Load the protein into the sample cell of the calorimeter and the inhibitor into the injection syringe.

• Titration : Perform a series of injections of the inhibitor into the protein solution at a constant temperature (e.g., 25°C).

• Data Analysis : Integrate the raw heat data to generate a binding isotherm, which is then fitted to a suitable binding model to determine the thermodynamic parameters.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

This bead-based assay is a high-throughput method for assessing the inhibition of protein-protein interactions.

• Reagent Preparation : Use purified GST-tagged BRD4 bromodomain and a biotinylated histone H4 acetylated peptide.

• Reaction Mixture : In a 384-well plate, incubate the BRD4 protein, biotinylated histone peptide, and the test compound (e.g., GSK2801 or a BET inhibitor) in assay buffer.

• Bead Addition : Add Glutathione Acceptor beads and Streptavidin-Donor beads. In the absence of an inhibitor, the beads are brought into proximity through the protein-peptide interaction, generating a luminescent signal.

• Signal Detection : Measure the AlphaScreen signal using a compatible plate reader. A decrease in signal indicates inhibition of the interaction.

• Data Analysis : Calculate IC50 values by plotting the signal intensity against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Proliferation Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Seeding : Plate cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment : Treat the cells with serial dilutions of the inhibitor or vehicle control (DMSO) for a specified period (e.g., 72 hours).

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization : Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value from the dose-response curve.

References

• 1. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 6. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BET inhibitor OTX015 targets BRD2 and BRD4 and decreases c-MYC in acute leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bromodomain inhibitor OTX015 (MK-8628) combined with targeted agents shows strong in vivo antitumor activity in lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of BET bromodomain proteins as a therapeutic approach in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Selective inhibition of BET bromodomains - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oncotarget.com [oncotarget.com]
• 14. benchchem.com [benchchem.com]

GSK2801: A Comparative Guide to Cross-Reactivity with Epigenetic Modifiers

For Researchers, Scientists, and Drug Development Professionals

GSK2801 is a potent and selective chemical probe for the BAZ2A and BAZ2B bromodomains, which are critical components of chromatin remodeling complexes involved in gene regulation.[1][2] Understanding the selectivity of GSK2801 is paramount for its effective use as a research tool and for the development of potential therapeutics. This guide provides a comprehensive comparison of GSK2801's cross-reactivity with other epigenetic modifiers, supported by experimental data and detailed protocols.

Selectivity Profile of GSK2801

GSK2801 is an acetyl-lysine competitive inhibitor with high affinity for the bromodomains of BAZ2A and BAZ2B.[1][2] Extensive screening has revealed a high degree of selectivity for these targets within the bromodomain family, with notable off-target activity primarily against BRD9 and to a lesser extent, TAF1L.[1]

Quantitative Analysis of GSK2801 Cross-Reactivity

The following table summarizes the binding affinities and thermal shift data for GSK2801 against its primary targets and key off-targets within the bromodomain family. There is currently no published evidence to suggest that GSK2801 exhibits significant cross-reactivity with other classes of epigenetic modifiers, such as histone methyltransferases, demethylases, acetyltransferases (HATs), or deacetylases (HDACs).

Target	Target Class	Assay Type	Measurement	Value	Reference
BAZ2B	Bromodomain	Isothermal Titration Calorimetry (ITC)	Kd	136 nM
BAZ2A	Bromodomain	Isothermal Titration Calorimetry (ITC)	Kd	257 nM
BRD9	Bromodomain	Isothermal Titration Calorimetry (ITC)	Kd	1.1 µM
TAF1L	Bromodomain	Isothermal Titration Calorimetry (ITC)	Kd	3.2 µM
BAZ2A	Bromodomain	Thermal Shift Assay	ΔTm	4.1 °C
BAZ2B	Bromodomain	Thermal Shift Assay	ΔTm	2.7 °C
BRD9	Bromodomain	Thermal Shift Assay	ΔTm	2.3 °C
TAF1L	Bromodomain	Thermal Shift Assay	ΔTm	3.4 °C

Experimental Protocols for Selectivity Assessment

The selectivity of GSK2801 has been rigorously evaluated using a variety of biophysical and biochemical assays. The primary methods employed are Thermal Shift Assays, Bio-Layer Interferometry (BLI), and Isothermal Titration Calorimetry (ITC).

Thermal Shift Assay (Differential Scanning Fluorimetry)

This assay measures the change in the thermal denaturation temperature (Tm) of a target protein upon ligand binding. A significant increase in Tm indicates that the ligand stabilizes the protein, suggesting a binding interaction.

• Protein Preparation : Purified human bromodomain proteins are diluted in a suitable buffer.

• Compound Addition : GSK2801 is added to the protein solution at a final concentration, typically 10 µM for screening.

• Dye Addition : A fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of unfolded proteins is added.

• Thermal Denaturation : The temperature is gradually increased in a real-time PCR instrument, and the fluorescence is monitored.

• Data Analysis : The melting temperature (Tm) is determined as the midpoint of the unfolding transition. The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the protein without the compound from the Tm with the compound.

Bio-Layer Interferometry (BLI)

BLI is an optical biosensing technique used to measure protein-ligand interactions in real-time. It is particularly useful for screening and determining binding kinetics.

• Protein Immobilization : Biotinylated bromodomain proteins are immobilized on streptavidin-coated biosensors.

• Baseline Establishment : The biosensors are dipped in buffer to establish a stable baseline.

• Association : The biosensors are then moved to wells containing different concentrations of GSK2801, and the binding is measured as a shift in the interference pattern.

• Dissociation : Finally, the biosensors are moved back to buffer-containing wells to monitor the dissociation of the compound.

• Data Analysis : The association and dissociation curves are analyzed to determine the equilibrium dissociation constant (Kd).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon the binding of a ligand to a protein. It is considered the gold standard for determining binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (enthalpy and entropy).

• Sample Preparation : The target bromodomain protein is placed in the sample cell of the calorimeter, and GSK2801 is loaded into the injection syringe.

• Titration : A series of small injections of GSK2801 are made into the protein solution.

• Heat Measurement : The heat released or absorbed during each injection is measured.

• Data Analysis : The resulting data are plotted as heat change per injection versus the molar ratio of ligand to protein. The binding isotherm is then fitted to a binding model to determine the Kd, stoichiometry, and enthalpy of binding.

Caption: Workflow for determining the selectivity profile of GSK2801.

Functional Relationship between BAZ2A/B and BAP1/ASXL1

While there is no evidence of direct cross-reactivity of GSK2801 with the BAP1/ASXL1 complex, there is a functional interplay between the chromatin remodeling activities associated with BAZ2A/B and the histone deubiquitination activity of the BAP1/ASXL1 complex within the broader context of Polycomb group (PcG)-mediated gene silencing.

BAZ2A is a component of the Nucleolar Remodeling Complex (NoRC), which is involved in silencing ribosomal RNA genes. The BAP1/ASXL1 complex, also known as the Polycomb Repressive Deubiquitinase (PR-DUB) complex, removes monoubiquitination from histone H2A at lysine (B10760008) 119 (H2AK119ub), a mark associated with transcriptional repression. The balance between the activities of various chromatin modifying and remodeling complexes, including those containing BAZ2A/B and BAP1/ASXL1, is crucial for maintaining proper gene expression patterns. Disruption of one can lead to compensatory or dysregulated activity of the other, highlighting a functional crosstalk.

Caption: Interplay of chromatin remodeling and modification complexes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]

Confirming GSK2801-Induced Apoptosis: A Comparative Guide to Caspase Assays

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Methodologies to Validate Apoptosis Induced by the BAZ2/BRD9 Bromodomain Inhibitor, GSK2801.

GSK2801 is a selective chemical probe that inhibits the bromodomains of BAZ2A, BAZ2B, and BRD9, proteins involved in chromatin remodeling and gene transcription.[1][2] Emerging research demonstrates that GSK2801, particularly in synergy with other agents like BET inhibitors, can induce apoptosis in cancer cells, such as those in triple-negative breast cancer (TNBC) and anaplastic thyroid cancer.[3][4][5] A critical step in evaluating the therapeutic potential of GSK2801 is the precise confirmation and quantification of this induced apoptosis.

The activation of caspases, a family of cysteine proteases, is a biochemical hallmark of apoptosis. Therefore, assays measuring caspase activity are fundamental tools for confirming the apoptotic mechanism of action of compounds like GSK2801. This guide provides a comparative overview of common caspase assay technologies, presents supporting experimental data, and offers detailed protocols to aid in experimental design.

The Central Role of Caspases in Apoptosis

Apoptosis is executed via a cascade of caspase activation. Initiator caspases (e.g., Caspase-8, Caspase-9) are activated by pro-apoptotic signals and in turn cleave and activate effector caspases (e.g., Caspase-3, Caspase-7). These effector caspases are responsible for cleaving key cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis. Studies have shown that treatment with GSK2801 in combination with BET inhibitors leads to the cleavage of caspase-3 and PARP, a key substrate of active caspase-3, confirming the induction of apoptosis.

Caption: GSK2801 synergistic pathway to apoptosis.

Comparison of Caspase Assay Performance

Choosing the right caspase assay depends on the experimental needs, required sensitivity, and available instrumentation. The primary methods rely on colorimetric, fluorometric, or luminometric detection, each with distinct advantages. Flow cytometry offers the unique benefit of single-cell analysis.

Below is a table summarizing typical results from treating a cancer cell line (e.g., TNBC) with GSK2801 and a BET inhibitor (BETi), then assessing apoptosis using different caspase-3/7 assays.

Assay Type	Principle	Relative Signal (vs. Control)	Sensitivity	Throughput	Key Advantage	Key Disadvantage
Colorimetric	Caspase cleaves a substrate (e.g., DEVD-pNA) releasing a colored molecule (pNA).	2.5-fold increase	Low	Medium	Simple, requires standard plate reader	Low sensitivity, less suitable for low cell numbers
Fluorometric	Caspase cleaves a substrate (e.g., DEVD-AFC) releasing a fluorescent molecule.	8-fold increase	Medium-High	Medium-High	10-100x more sensitive than colorimetric assays.	Requires a fluorescence plate reader
Luminometric	Caspase cleaves a substrate to release aminoluciferin, a substrate for luciferase, generating light.	20-fold increase	Very High	High	Highest sensitivity, ideal for HTS and low-volume samples	Reagents can be more costly
Flow Cytometry	A fluorescently labeled inhibitor (e.g., FLICA) irreversibly binds to active caspases within cells.	45% positive cells	High (per cell)	Low-Medium	Provides single-cell data, allows for multiplexing.	Requires flow cytometer, lower throughput

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are protocols for a highly sensitive luminometric assay and a standard colorimetric assay for measuring effector caspase-3/7 activity.

Protocol 1: Caspase-Glo® 3/7 Luminescence Assay

This protocol is adapted from commercially available kits and provides a simple "add-mix-measure" format.

Objective: To quantify caspase-3 and caspase-7 activity in cells treated with GSK2801.

Materials:

• White-walled 96-well plates suitable for luminescence

• Cells cultured and treated with GSK2801 (and/or other compounds)

• Caspase-Glo® 3/7 Reagent

• Luminometer

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a density of <20,000 cells/well in 100 µL of culture medium and incubate under standard conditions.

• Compound Treatment: Treat cells with the desired concentrations of GSK2801, vehicle control, and positive controls. Incubate for the desired treatment period (e.g., 24-48 hours).

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature before use.

• Assay Reaction: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well, resulting in a 1:1 ratio of reagent to sample volume.

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30-60 seconds. Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measurement: Measure the luminescence in each well using a plate luminometer.

• Data Analysis: Subtract the average luminescence value of the vehicle control blanks from all experimental readings. Plot the relative luminescence units (RLU) against compound concentration.

Caption: General workflow for plate-based caspase assays.

Protocol 2: Colorimetric Caspase-3/7 Assay

This protocol is based on the cleavage of a p-nitroanilide (pNA) substrate.

Objective: To detect caspase-3/7 activity via a colorimetric readout.

Materials:

• Clear, flat-bottomed 96-well plates

• Treated cell pellets (minimum 1x10^6 cells per sample).

• Cell Lysis Buffer

• 2X Reaction Buffer

• Caspase-3/7 Substrate (Ac-DEVD-pNA)

• Microplate spectrophotometer (405 nm filter)

Procedure:

• Sample Preparation (Cell Lysate):

  • Collect cells by centrifugation (600 x g for 5 min).

  • Resuspend the cell pellet in 100 µL of ice-cold Cell Lysis Buffer per 1 million cells.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 11,000 x g for 15 minutes at 4°C.

  • Carefully transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate (e.g., using a Bradford assay). This is crucial for normalizing caspase activity.

• Assay Reaction:

  • In a 96-well plate, add 50 µL of cell lysate (containing 100-200 µg of protein) to each well.

  • Add 50 µL of 2X Reaction Buffer to each well.

  • Add 5 µL of the Ac-DEVD-pNA substrate.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Read the absorbance at 405 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the protein concentration of the corresponding sample. Compare the activity of treated samples to the untreated control.

Concluding Remarks

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Collection - Data from GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - Molecular Cancer Research - Figshare [aacr.figshare.com]
• 5. GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of GSK2801

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2801 is a potent and selective chemical probe for the bromodomains of BAZ2A and BAZ2B, which are components of the nucleolar remodeling complex (NoRC) involved in the regulation of gene transcription.[1][2][3][4] This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of GSK2801, with a particular focus on its synergistic effects with BET bromodomain inhibitors. The information is presented to assist researchers in evaluating its potential for further investigation in oncology and other therapeutic areas.

In Vitro Efficacy

GSK2801 demonstrates potent and selective inhibition of BAZ2A and BAZ2B bromodomains. Its efficacy has been characterized through various in vitro assays, highlighting its mechanism of action and potential for combination therapies.

Binding Affinity and Selectivity

GSK2801 is an acetyl-lysine competitive inhibitor that binds to BAZ2A and BAZ2B with high affinity.[1][4][5] Isothermal titration calorimetry (ITC) and biolayer interferometry (BLI) have been used to determine its dissociation constants (Kd).[5][6] The compound exhibits good selectivity over other bromodomain families, with notable off-target activity only at micromolar concentrations against BRD9 and TAF1L.[6]

Target	Binding Affinity (Kd)	Method	Reference
BAZ2B	136 nM	ITC	[4]
BAZ2A	257 nM	ITC	[4]
BRD9	1.1 - 1.2 µM	ITC	[6]
TAF1L	3.2 µM	ITC	[6]

Cellular Activity and Synergy with BET Inhibitors

The cellular activity of GSK2801 has been confirmed using Fluorescent Recovery After Photobleaching (FRAP) assays, which showed that GSK2801 can displace GFP-tagged BAZ2A from chromatin in living cells.[4][5][6]

A significant finding is the synergistic anti-proliferative effect of GSK2801 when combined with BET bromodomain inhibitors, such as JQ1, in triple-negative breast cancer (TNBC) cell lines.[3][7] This combination has been shown to induce apoptosis in 3D spheroid cultures and senescence in 2D cultures.[8] The mechanism of this synergy is independent of the canonical BRD4-P-TEFb pathway and instead relies on the enhanced displacement of BRD2 from the promoters and enhancers of ETS-regulated genes and ribosomal DNA.[7][8]

In Vivo Profile

The in vivo characteristics of GSK2801 have been evaluated through pharmacokinetic studies in mice, which support its utility as a tool compound for in vivo research.

Pharmacokinetics

A pharmacokinetic study in male CD1 mice demonstrated that GSK2801 has reasonable exposure, modest clearance, and good plasma stability following both oral (PO) and intraperitoneal (IP) administration.[1][5][9]

Administration Route (30 mg/kg)	Key Findings	Reference
Oral (PO)	Reasonable in vivo exposure	[1][5]
Intraperitoneal (IP)	Good plasma stability	[1][5]

Quantitative pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life have been determined but are presented graphically in the source publication (Chen P, et al. J Med Chem. 2016;59(4):1410-24, Figure 9) and are not detailed in the text of the available search results.

In Vivo Efficacy

Currently, there is a lack of publicly available data on the in vivo anti-tumor efficacy of GSK2801, both as a single agent and in combination with BET inhibitors like JQ1. While the in vitro synergistic effects in TNBC models are promising, these have not yet been translated into published in vivo efficacy studies in animal models. Further research is required to determine if the potent in vitro synergy between GSK2801 and BET inhibitors results in a significant anti-tumor response in a preclinical in vivo setting.

Signaling Pathways and Experimental Workflows

Mechanism of Action and Synergy

GSK2801 acts by inhibiting the BAZ2A/B bromodomains. In combination with a BET inhibitor like JQ1, it leads to a synergistic anti-cancer effect in TNBC cells through the displacement of BRD2 from chromatin, affecting the transcription of key oncogenic pathways.

Caption: Synergistic mechanism of GSK2801 and BET inhibitors.

Experimental Workflow: In Vitro Synergy

The following diagram outlines a typical workflow for assessing the synergistic effects of GSK2801 and JQ1 in vitro.

Caption: Workflow for in vitro synergy studies.

Experimental Protocols

Isothermal Titration Calorimetry (ITC)

To determine the binding affinity of GSK2801 to BAZ2A and BAZ2B, ITC experiments were performed. A solution of the purified bromodomain protein was placed in the sample cell, and a solution of GSK2801 was titrated into the cell. The heat changes upon binding were measured to calculate the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Fluorescent Recovery After Photobleaching (FRAP)

Cellular target engagement of GSK2801 was assessed using FRAP. U2OS cells were transfected with a GFP-BAZ2A fusion construct. A region of the nucleus was photobleached using a high-intensity laser, and the rate of fluorescence recovery in the bleached area was monitored over time. In the presence of GSK2801, which displaces GFP-BAZ2A from chromatin, the fluorescence recovery is faster compared to vehicle-treated cells.

Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)

To investigate the effect of GSK2801 and JQ1 on BRD2 chromatin occupancy, TNBC cells were treated with the compounds, and chromatin was cross-linked with formaldehyde. The chromatin was then sheared, and an antibody specific to BRD2 was used to immunoprecipitate BRD2-bound DNA fragments. The DNA was then purified and sequenced to identify the genomic regions where BRD2 binding was altered by the drug treatment.

Conclusion

GSK2801 is a well-characterized, potent, and selective inhibitor of BAZ2A/B bromodomains with demonstrated cellular activity. Its synergistic effect with BET inhibitors in TNBC cell lines is a compelling finding, suggesting a potential therapeutic strategy. The favorable pharmacokinetic profile of GSK2801 in mice supports its use in in vivo studies. However, the lack of published in vivo efficacy data for the combination of GSK2801 and BET inhibitors represents a critical gap in the current understanding of its therapeutic potential. Further preclinical studies in relevant animal models are necessary to validate the promising in vitro findings and to justify any potential clinical development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. Synergistic anti-proliferative activity of JQ1 and GSK2801 in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery and Characterization of GSK2801, a Selective Chemical Probe for the Bromodomains BAZ2A and BAZ2B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GSK2801 | Structural Genomics Consortium [thesgc.org]
• 7. GSK2801, a BAZ2/BRD9 bromodomain inhibitor, synergizes with BET inhibitors to induce apoptosis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Collection - Data from GSK2801, a BAZ2/BRD9 Bromodomain Inhibitor, Synergizes with BET Inhibitors to Induce Apoptosis in Triple-Negative Breast Cancer - Molecular Cancer Research - Figshare [aacr.figshare.com]
• 9. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Essential Procedures for the Proper Disposal of GSK2801

For Research Use Only. Not for human or veterinary use.

This guide provides essential safety and logistical information for the proper disposal of the research chemical GSK2801. As a novel chemical probe, it is imperative that researchers, scientists, and drug development professionals adhere to strict disposal protocols to ensure personal safety and environmental compliance. In the absence of a specific Safety Data Sheet (SDS), these procedures are based on general best practices for the disposal of laboratory chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE), including:

• Safety goggles

• Chemical-resistant gloves (nitrile or butyl rubber are recommended)

• A fully buttoned laboratory coat

All handling of GSK2801, including the preparation of waste containers, should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Waste Segregation and Container Management

Proper segregation of chemical waste is critical to prevent accidental reactions.[1][2] The following table summarizes the different types of waste that may be generated when working with GSK2801 and their appropriate disposal containers.

Waste Type	Description	Recommended Container	Disposal Route
Solid Waste	Unused or expired solid GSK2801, contaminated weighing paper, gloves, pipette tips, and other disposable labware.	A clearly labeled, leak-proof hazardous waste container for solid chemical waste.[3]	Collection by your institution's Environmental Health and Safety (EHS) department for incineration or other approved disposal methods.
Liquid Waste (Organic)	Unused or leftover solutions of GSK2801 in organic solvents (e.g., DMSO).	A clearly labeled, compatible hazardous waste container for flammable or organic liquid waste.	Collection by your institution's EHS department for incineration or chemical treatment.
Liquid Waste (Aqueous)	Contaminated aqueous solutions (e.g., from rinsing glassware). Note: Most research chemicals should not be disposed of down the drain.	A clearly labeled, compatible hazardous waste container for aqueous chemical waste.	Collection by your institution's EHS department.
Contaminated Sharps	Needles, syringes, or any other sharp objects contaminated with GSK2801.	A designated, puncture-resistant sharps container labeled as "Hazardous Waste Sharps".	Collection by your institution's EHS department.
Empty Containers	The original vial or any other container that held pure GSK2801.	Triple-rinse with a suitable solvent (e.g., ethanol (B145695) or the solvent used for dissolution). Collect the rinsate as hazardous liquid waste. After rinsing, deface the label and dispose of the container in regular trash or as directed by your institution.	Rinsate: Hazardous liquid waste. Container: Regular trash or as per institutional policy.

Step-by-Step Disposal Procedures

• Identify and Classify Waste: Determine the type of GSK2801 waste you have generated (solid, liquid, sharps, etc.) as outlined in the table above.

• Select the Appropriate Waste Container: Choose a container that is compatible with the chemical waste. Ensure the container is in good condition, with a secure, tight-fitting lid.

• Label the Waste Container: As soon as you begin collecting waste, affix a hazardous waste label. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "GSK2801" and any solvents present (e.g., "GSK2801 in DMSO"). Avoid chemical formulas or abbreviations.

  • The approximate concentrations or percentages of the components.

  • The date when waste was first added to the container (accumulation start date).

  • Your name, laboratory, and contact information.

• Store Waste Safely:

  • Keep waste containers closed at all times, except when adding waste.

  • Store waste containers in a designated satellite accumulation area within your laboratory.

  • Ensure that incompatible waste types are segregated to prevent accidental mixing. For example, store organic solvent waste separately from strong acids or bases.

  • Use secondary containment (such as a plastic tub) for liquid waste containers to catch any potential leaks.

• Arrange for Disposal: Once the waste container is full or you have finished your experiments, contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup. Do not dispose of any chemical waste down the drain or in the regular trash.

Spill Management

In the event of a spill of GSK2801 powder or solution:

• Alert personnel in the immediate area.

• Evacuate the area if the spill is large or you are unsure of the hazard.

• If the spill is small and you are trained to handle it, wear your PPE and contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit).

• Carefully collect the absorbent material and any contaminated debris, and place it in a labeled hazardous waste container.

• Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Report the spill to your laboratory supervisor and EHS department.

Experimental Protocol: General Guidance for In Vitro Assays

While specific experimental protocols for GSK2801 are published in scientific literature, the disposal of waste from these experiments follows the general principles outlined above. For a typical cell-based assay:

• Cell Culture Media: All media containing GSK2801 must be collected as liquid hazardous waste.

• Assay Plates: Multi-well plates used in assays should be treated as contaminated solid waste.

• Consumables: All pipette tips, tubes, and gloves that have come into contact with GSK2801 must be disposed of in a designated hazardous waste container for solid waste.

• Stock Solutions: Any remaining concentrated stock solution of GSK2801 in DMSO must be disposed of as liquid hazardous waste.

GSK2801 Disposal Workflowdot

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 2. danielshealth.com [danielshealth.com]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]

Personal protective equipment for handling GSK2801

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling GSK2801. The following procedural guidance is intended to ensure the safe handling, storage, and disposal of this chemical probe.

For research use only. Not for human or veterinary use.[1]

Compound Information

GSK2801 is a selective inhibitor of the BAZ2A and BAZ2B bromodomains.[2][3] It is a chemical probe used in research to understand the role of these bromodomains in chromatin biology.[1]

Property	Value	Source
Molecular Formula	C₂₀H₂₁NO₄S	MedChemExpress
Appearance	Crystalline solid	Cayman Chemical
Storage (Stock Solution)	-80°C for up to 2 years; -20°C for up to 1 year	MedChemExpress
Storage (Powder)	Store in a dry, dark place at -20°C for up to 1 year.[1]	Sapphire Bioscience
Solubility	Soluble in DMSO (74 mg/mL)	Selleck Chemicals

Personal Protective Equipment (PPE)

Given that specific hazard data for GSK2801 is not available, standard laboratory precautions for handling a novel chemical compound of unknown toxicity should be strictly followed. A thorough risk assessment should be conducted before handling.

Minimum PPE Requirements:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile or latex gloves. Regularly inspect gloves for tears or punctures.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: When handling the powder form outside of a certified chemical fume hood, a properly fitted respirator (e.g., N95 or higher) is recommended to prevent inhalation.

Handling Procedures

3.1. Engineering Controls:

• Weighing and Aliquoting: All handling of the solid form of GSK2801 should be performed in a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

• Solution Preparation: Preparation of GSK2801 solutions should also be conducted in a chemical fume hood.

3.2. Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area within the chemical fume hood is clean and uncluttered.

  • Gather all necessary equipment and reagents (e.g., GSK2801 powder, DMSO, pipettes, vortex mixer, tubes).

  • Don the appropriate personal protective equipment (PPE) as outlined above.

• Weighing the Compound:

  • Carefully transfer the desired amount of GSK2801 powder to a tared weigh boat or microcentrifuge tube inside the chemical fume hood or ventilated enclosure.

  • Avoid generating dust.

• Dissolving the Compound:

  • Add the appropriate volume of fresh, anhydrous DMSO to the GSK2801 powder to achieve the desired stock concentration.

  • Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C or -80°C as recommended.

Disposal Plan

All waste materials contaminated with GSK2801 must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

• Solid Waste:

  • Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a designated, labeled hazardous waste container.

• Liquid Waste:

  • Unused portions of the GSK2801 stock solution and any other liquid waste containing the compound should be collected in a separate, labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.

• Decontamination:

  • The work area and any equipment used should be decontaminated with an appropriate solvent (e.g., 70% ethanol) after handling is complete.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of GSK2801.

Caption: Workflow for Safe Handling of GSK2801.

References

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]